1,1-Dimethylurea-d6

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,1-Dimethylurea-d6 for Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dimethylurea-d6 is the deuterated form of 1,1-Dimethylurea, a versatile compound utilized in various chemical and pharmaceutical applications. The substitution of six hydrogen atoms with deuterium (B1214612) isotopes makes 1,1-Dimethylurea-d6 an invaluable tool in analytical chemistry, particularly as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). Its chemical and physical properties closely mirror those of its non-deuterated counterpart, allowing it to serve as a reliable reference in complex matrices. This guide provides a comprehensive overview of 1,1-Dimethylurea-d6, its properties, and its principal applications in research and development.

Chemical and Physical Properties

1,1-Dimethylurea-d6 is a stable, isotopically labeled compound. The key quantitative data for both the deuterated and non-deuterated forms are summarized below for easy comparison.

Property	1,1-Dimethylurea-d6	1,1-Dimethylurea
Chemical Formula	H₂NCON(CD₃)₂[1]	C₃H₈N₂O[2][3][4]
Molecular Weight	94.15 g/mol [1]	88.11 g/mol [3][4]
CAS Number	1219802-32-0[1]	598-94-7[2][3][4]
Isotopic Enrichment	≥99 atom % D[1]	Not Applicable
Appearance	White to off-white crystalline powder[2][5]	White to off-white crystalline powder[2][5]
Melting Point	Not specified, but expected to be similar to the non-deuterated form.	178-183 °C[2][4][5]
Boiling Point	Not specified.	130.4 °C at 760 mmHg[2][6]
Solubility	Soluble in water.	Soluble in water.[2]

Common Uses in Research and Drug Development

The primary application of 1,1-Dimethylurea-d6 is as an internal standard in quantitative analytical methods. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry for its ability to correct for variations in sample preparation, instrument response, and matrix effects.

The non-deuterated form, 1,1-Dimethylurea, has a broader range of applications, including:

• Organic Synthesis: It serves as a reagent and a polar solvent in various organic reactions.[3]

• Pharmaceuticals: It is used as a precursor in the synthesis of various active pharmaceutical ingredients (APIs) and drug intermediates.[2]

• Agrochemicals: It is also utilized in the synthesis of some herbicides and fungicides.

Principle of Internal Standardization in Quantitative Mass Spectrometry

The core principle behind using 1,1-Dimethylurea-d6 as an internal standard is that it behaves almost identically to the analyte of interest (1,1-Dimethylurea) during sample extraction, chromatography, and ionization. However, due to its higher mass, it can be distinguished by the mass spectrometer. A known amount of the internal standard is added to all samples, including calibration standards and unknown samples, at the beginning of the analytical workflow. The ratio of the analyte's signal to the internal standard's signal is then used for quantification. This ratio corrects for any losses or variations that may occur during the analytical process, leading to more accurate and precise results.

Principle of internal standardization using a deuterated analog.

Experimental Protocols

While a specific published protocol detailing the use of 1,1-Dimethylurea-d6 was not identified in the search results, a representative experimental methodology for the quantitative analysis of 1,1-Dimethylurea in a biological matrix using a deuterated internal standard can be synthesized based on best practices in bioanalysis.

General Protocol for LC-MS/MS Quantification

This protocol outlines a general procedure for the quantification of 1,1-Dimethylurea in a plasma sample using 1,1-Dimethylurea-d6 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,1-Dimethylurea in methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,1-Dimethylurea-d6 in methanol.

• Analyte Working Solutions: Prepare a series of dilutions from the analyte stock solution to create calibration standards at desired concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution: Dilute the internal standard stock solution with methanol to a final concentration appropriate for spiking into samples (e.g., 100 ng/mL).

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of the sample (calibration standard, quality control, or unknown) into a microcentrifuge tube.

• Add 10 µL of the Internal Standard Working Solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex to ensure complete dissolution and transfer to autosampler vials.

3. LC-MS/MS Conditions:

Parameter	Recommended Setting
LC System	UHPLC system
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)

4. Data Analysis:

• Integrate the chromatographic peaks for both 1,1-Dimethylurea and 1,1-Dimethylurea-d6.

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Perform a linear regression to obtain the calibration curve.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

A typical experimental workflow for quantitative analysis.

Conclusion

1,1-Dimethylurea-d6 is a critical analytical tool for researchers, scientists, and drug development professionals. Its primary utility as a deuterated internal standard in mass spectrometry-based quantitative methods ensures high accuracy and precision, which are paramount in regulated environments and for generating reliable research data. Understanding the principles of its application and following robust experimental protocols will enable its effective use in a wide range of analytical challenges.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. China 1,1-DIMETHYLUREA Manufacturer and Supplier | Pengnuo [pengnuochemical.com]
• 3. 1,1-Dimethylurea - Wikipedia [en.wikipedia.org]
• 4. 1,1-DIMETHYLUREA | 598-94-7 [m.chemicalbook.com]
• 5. 1,1-DIMETHYLUREA CAS#: 598-94-7 [m.chemicalbook.com]
• 6. chembk.com [chembk.com]

An In-depth Technical Guide to 1,1-Dimethylurea-d6: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and properties of 1,1-Dimethylurea-d6. Given the limited availability of experimental data for the deuterated compound, this guide leverages extensive data from its non-deuterated analog, 1,1-Dimethylurea, as a close proxy, while clearly highlighting the key isotopic differences. This document is intended to serve as a valuable resource for researchers and professionals in drug development and other scientific fields who are interested in the application of isotopically labeled compounds.

Chemical Structure and Properties

1,1-Dimethylurea-d6 is the deuterated isotopologue of 1,1-Dimethylurea, where the six hydrogen atoms of the two methyl groups are replaced with deuterium (B1214612) atoms. This isotopic substitution is a powerful tool in various research applications, including mechanistic studies, metabolic tracing, and as an internal standard in mass spectrometry-based quantification.

The fundamental chemical properties of 1,1-Dimethylurea-d6 are expected to be very similar to those of 1,1-Dimethylurea, with the primary difference being the molecular weight.

Table 1: Chemical and Physical Properties of 1,1-Dimethylurea-d6 and 1,1-Dimethylurea

Property	1,1-Dimethylurea-d6	1,1-Dimethylurea
Synonyms	N,N-Di(trideuteriomethyl)urea	N,N-Dimethylurea, DMU
CAS Number	1219802-32-0	598-94-7[1][2]
Molecular Formula	C₃H₂D₆N₂O	C₃H₈N₂O[1][2]
Molecular Weight	94.15	88.11 g/mol [1][2]
Appearance	White to off-white crystalline powder (expected)	White to off-white crystalline powder
Melting Point	Not available	178-183 °C[2]
Boiling Point	Not available	130.4 °C at 760 mmHg (decomposes)[3]
Solubility	Soluble in water (expected)	Soluble in water (5%)

Note: Properties for 1,1-Dimethylurea-d6 are largely extrapolated from the non-deuterated form due to a lack of specific experimental data.

Spectroscopic Data

The primary analytical techniques for characterizing 1,1-Dimethylurea-d6 are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• ¹H NMR Spectroscopy: In a ¹H NMR spectrum of 1,1-Dimethylurea-d6, the characteristic signal for the methyl protons, which appears as a singlet at approximately 2.7 ppm in the non-deuterated form, would be absent. The only observable proton signals would be from the -NH₂ group, which are typically broad and their chemical shift is dependent on the solvent and concentration.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum is expected to show two signals: one for the carbonyl carbon (~160 ppm) and another for the deuterated methyl carbons. The signal for the deuterated methyl carbons will appear as a multiplet due to coupling with deuterium.

• Mass Spectrometry: The molecular ion peak in the mass spectrum of 1,1-Dimethylurea-d6 will be observed at m/z 94.15, which is 6 mass units higher than that of 1,1-Dimethylurea (m/z 88.11). This mass shift is a definitive indicator of the successful incorporation of six deuterium atoms. The fragmentation pattern is expected to be similar to the non-deuterated compound, with fragments showing a corresponding mass shift.

Experimental Protocols

Synthesis of 1,1-Dimethylurea-d6

Materials:

• Dimethylamine-d6 hydrochloride

• Sodium cyanate (B1221674) or phosgene (B1210022) (or a phosgene equivalent like triphosgene)

• Anhydrous solvent (e.g., tetrahydrofuran, acetonitrile)

• Base (e.g., triethylamine, sodium hydroxide)

Procedure (Conceptual):

• Preparation of Deuterated Dimethylamine (B145610): Dimethylamine-d6 can be generated in situ from its hydrochloride salt by treatment with a base, or used directly as a solution.

• Reaction with Carbonyl Source:

  • Using Sodium Cyanate: A solution of dimethylamine-d6 is reacted with sodium cyanate in an aqueous or mixed aqueous/organic solvent system. The reaction mixture is typically heated to drive the reaction to completion.

  • Using Phosgene or Triphosgene (B27547): A solution of dimethylamine-d6 and a non-nucleophilic base (e.g., triethylamine) in an anhydrous aprotic solvent is cooled in an ice bath. A solution of phosgene or triphosgene in the same solvent is added dropwise. The reaction is highly exothermic and requires careful temperature control.

• Work-up and Purification: The reaction mixture is worked up to remove byproducts and unreacted starting materials. This may involve extraction, washing, and drying of the organic phase. The crude product is then purified, typically by recrystallization from a suitable solvent (e.g., ethanol, water, or a mixture thereof), to yield pure 1,1-Dimethylurea-d6 as a crystalline solid.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and isotopic purity.

Applications and Biological Relevance

1,1-Dimethylurea and its deuterated analog are valuable tools in various scientific disciplines.

• Agrochemicals: 1,1-Dimethylurea is a known metabolite of the herbicide diuron (B1670789) and has been studied for its own potential as a plant growth regulator.[4]

• Pharmaceutical Synthesis: It serves as a building block in the synthesis of various pharmaceutical compounds.[4]

• Biochemical Research: Due to its ability to disrupt hydrogen bonding, 1,1-Dimethylurea can be used in studies of protein denaturation and enzyme activity modulation.[4] The deuterated form is particularly useful for mechanistic studies where kinetic isotope effects can provide insights into reaction pathways.

• Analytical Chemistry: 1,1-Dimethylurea-d6 is an ideal internal standard for the quantification of 1,1-Dimethylurea in biological and environmental samples using mass spectrometry. The six deuterium atoms provide a clear mass shift without significantly altering the chromatographic retention time.

As of now, specific signaling pathways directly modulated by 1,1-Dimethylurea are not well-defined in publicly available literature. Its biological effects are often studied in the context of its role as a metabolite or a denaturing agent.

Visualizations

Chemical Structure

Caption: 2D structure of 1,1-Dimethylurea-d6.

Conceptual Synthesis Workflow

Caption: A generalized workflow for the synthesis of 1,1-Dimethylurea-d6.

Logical Relationship in Analytical Applications

Caption: Logical flow for using 1,1-Dimethylurea-d6 in quantitative analysis.

References

• 1. N,N-Dimethylurea | C3H8N2O | CID 11737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-DIMETHYLUREA CAS#: 598-94-7 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. chemimpex.com [chemimpex.com]

Synthesis and Isotopic Purity of 1,1-Dimethylurea-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and isotopic purity assessment of 1,1-Dimethylurea-d6, a deuterated analog of 1,1-Dimethylurea. The incorporation of deuterium (B1214612) into molecules is a powerful tool in pharmaceutical research, particularly in pharmacokinetic studies and as internal standards for quantitative bioanalysis. This document outlines a detailed synthetic protocol, methods for determining isotopic enrichment, and presents the relevant data in a clear, structured format.

Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6 can be achieved by adapting established methods for the preparation of its non-deuterated counterpart, 1,1-Dimethylurea. The most common and efficient routes involve the reaction of a deuterated dimethylamine (B145610) source with a cyanate (B1221674) or a urea (B33335) derivative. A feasible and commonly employed method is the reaction of dimethyl-d6-amine (B85223) hydrochloride with sodium cyanate.

Proposed Synthetic Scheme

The reaction proceeds via the nucleophilic attack of the deuterated dimethylamine on the cyanate ion, followed by protonation to yield the final product.

Reaction: (CD₃)₂NH·HCl + NaOCN → (CD₃)₂NCONH₂ + NaCl

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of 1,1-dimethylurea.[1][2]

Materials:

• Dimethyl-d6-amine hydrochloride (99 atom % D)

• Sodium cyanate (NaOCN)

• Purified water

• Ethanol (B145695) (95%)

• Activated carbon

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Heating mantle

• Evaporating dish

• Büchner funnel and filter paper

• Vacuum drying oven

Procedure:

• In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, dissolve 39.0 g (0.6 mol) of sodium cyanate in 150 mL of purified water.

• While stirring, add 51.9 g (0.6 mol) of dimethyl-d6-amine hydrochloride to the solution.

• Heat the mixture and maintain a constant temperature of 90-100°C with continuous stirring for 2-3 hours.

• After the reaction is complete, add approximately 1 g of activated carbon to the hot solution and filter it with suction while hot.

• Transfer the clear filtrate to an evaporating dish and heat it on a steam bath to concentrate the solution by removing most of the water.

• Transfer the residual viscous liquid (approximately 120 mL) to a beaker. Rinse the evaporating dish with 10 mL of water and add it to the beaker.

• Add 50 mL of 95% ethanol to the beaker and warm the mixture to achieve a complete solution.

• Allow the solution to cool to room temperature, and then cool further to 0°C in an ice bath to induce crystallization.

• Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold water.

• Recrystallize the product from water to obtain a high-purity crystalline powder.

• Dry the final product in a vacuum oven at 80°C for 1-2 hours.

Expected Yield and Purity

The following table summarizes the expected quantitative data for the synthesis of 1,1-Dimethylurea-d6.

Parameter	Expected Value
Theoretical Yield	56.5 g
Expected Actual Yield	45-50 g
Yield Percentage	80-88%
Chemical Purity (post-recrystallization)	>99%
Isotopic Enrichment (atom % D)	>98%

Isotopic Purity Determination

The accurate determination of the isotopic purity of 1,1-Dimethylurea-d6 is crucial for its intended applications. The primary analytical techniques for this purpose are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a labeled compound. By precisely measuring the mass-to-charge ratio (m/z) of the molecular ions, the relative abundance of each isotopologue (d0 to d6) can be quantified.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap)

• Liquid Chromatography (LC) system (for sample introduction) or direct infusion pump

Procedure:

• Sample Preparation: Prepare a solution of 1,1-Dimethylurea-d6 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 µg/mL.

• Mass Spectrometry Analysis:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan from m/z 50 to 200.

  • Resolution: Set to a high resolution capable of resolving the isotopic peaks (e.g., > 60,000).

• Data Analysis:

  • Extract the ion chromatogram for the molecular ion region of 1,1-Dimethylurea-d6.

  • Measure the intensities of the peaks corresponding to the different isotopologues (M+0 to M+6).

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Intensity(M+6) / (Sum of Intensities of all isotopologues)] x 100

Isotopologue	Molecular Formula	Exact Mass (Da)	Expected Relative Abundance (%)
d0	C₃H₈N₂O	88.0637	< 0.1
d1	C₃H₇DN₂O	89.0699	< 0.5
d2	C₃H₆D₂N₂O	90.0762	< 1.0
d3	C₃H₅D₃N₂O	91.0825	< 1.5
d4	C₃H₄D₄N₂O	92.0888	< 2.0
d5	C₃H₃D₅N₂O	93.0950	~5.0
d6	C₃H₂D₆N₂O	94.1013	> 90.0

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H (proton) and ²H (deuterium) NMR, is an essential tool for confirming the positions of deuterium labeling and assessing the degree of deuteration.

By comparing the integral of the residual proton signals at the deuterated positions to the integral of a non-deuterated proton signal (or an internal standard), the percentage of deuteration can be determined.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of 1,1-Dimethylurea-d6 in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

• Data Analysis:

  • Identify the residual proton signal corresponding to the methyl groups.

  • Integrate this signal and compare it to the integral of the -NH₂ protons (which are not deuterated). The ratio of these integrals allows for the calculation of the isotopic enrichment.

Protons	Expected Chemical Shift (δ, ppm) in DMSO-d6	Expected Integration (relative to -NH₂)
(CD₃)₂N-	~2.7 (residual CH₃)	< 0.06 (for >99% D)
-NH₂	~5.5	2.00

Visualized Workflows

The following diagrams illustrate the key processes described in this guide.

Caption: Synthesis workflow for 1,1-Dimethylurea-d6.

Caption: Analytical workflow for isotopic purity determination.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Physical Properties of 1,1-Dimethylurea-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,1-Dimethylurea-d6, a deuterated isotopologue of 1,1-Dimethylurea (B72202). This document is intended for use by researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds in their work.

Introduction

1,1-Dimethylurea-d6 is a stable isotope-labeled derivative of 1,1-Dimethylurea, where six hydrogen atoms on the methyl groups have been replaced with deuterium. This isotopic substitution makes it a valuable tool in various scientific applications, particularly in mass spectrometry-based quantitative analysis and as a tracer in metabolic studies. While comprehensive experimental data for the physical properties of the deuterated form is not as widely published as for its non-deuterated counterpart, the properties are expected to be very similar, with the most significant difference being the molecular weight.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,1-Dimethylurea-d6 and its non-deuterated analog, 1,1-Dimethylurea.

Property	1,1-Dimethylurea-d6	1,1-Dimethylurea
Molecular Formula	C₃H₂D₆N₂O[1]	C₃H₈N₂O[2][3][4]
Molecular Weight	94.15 g/mol [1]	88.11 g/mol [3][4][5]
Appearance	White to off-white solid[1]	White to off-white crystalline powder[3][4][6]
Melting Point	Not explicitly reported; expected to be similar to 1,1-Dimethylurea	178-183 °C[3], 182 °C[5], 176 - 185 °C[4]
Boiling Point	Not explicitly reported; expected to be similar to 1,1-Dimethylurea	130.4 °C at 760 mmHg[2], ~163 °C (estimate)[3]
Solubility	Soluble in water (5 mg/mL with ultrasonic and warming)[1]	Soluble in water[6][7], slightly soluble in alcohol[5], soluble in organic solvents[7]
CAS Number	1219802-32-0[1]	598-94-7[2][3][4]

Experimental Protocols

General Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6 would typically follow a similar protocol to that of 1,1-Dimethylurea, with the key difference being the use of a deuterated starting material. A common method for the synthesis of 1,1-Dimethylurea involves the reaction of dimethylamine (B145610) with an appropriate reagent such as sodium cyanate (B1221674) or nitrourea.[8][9] For the deuterated analog, dimethylamine-d6 would be used.

Illustrative Synthetic Protocol:

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add sodium cyanate and purified water.[8]

• Addition of Deuterated Reagent: While stirring and heating, add a 40% aqueous solution of dimethylamine-d6.[8]

• Reaction: Continue stirring at a constant temperature for 2-3 hours.[8]

• Workup: After the reaction is complete, concentrate the mixture under reduced pressure, cool to induce crystallization, and separate the crystals by centrifugal filtration.[8]

• Purification: Recrystallize the product from water and dry under vacuum to obtain pure 1,1-Dimethylurea-d6 as a white crystalline powder.[8]

Preparation of a Stock Solution

For use in in-vitro experiments, a stock solution of 1,1-Dimethylurea-d6 is typically prepared.

• Weighing: Accurately weigh the desired amount of 1,1-Dimethylurea-d6 powder.

• Dissolution: Dissolve the compound in an appropriate solvent. For aqueous applications, water can be used, and solubility can be enhanced with sonication and gentle warming.[1] For cell-based assays, anhydrous dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing high-concentration stock solutions.[10]

• Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C to ensure stability.[10] It is recommended to aliquot the stock solution to minimize freeze-thaw cycles.[10]

Applications and Logical Workflows

1,1-Dimethylurea-d6 is primarily used as an internal standard in pharmacokinetic and metabolic studies. The following diagram illustrates a general workflow for its use in a quantitative bioanalytical method using liquid chromatography-mass spectrometry (LC-MS).

Workflow for using 1,1-Dimethylurea-d6 as an internal standard.

In this workflow, a known amount of 1,1-Dimethylurea-d6 is added to a biological sample containing the non-deuterated analyte. During sample preparation and LC-MS analysis, any loss of the analyte will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved.

Signaling Pathway Involvement

While 1,1-Dimethylurea itself is not typically described as a direct modulator of specific signaling pathways, its derivatives and related compounds can have biological activity. The primary role of 1,1-Dimethylurea-d6 in research is not to interact with signaling pathways but to serve as a stable, non-radioactive tracer to study the metabolism and pharmacokinetics of related compounds.

The following diagram illustrates the logical relationship of how a deuterated compound like 1,1-Dimethylurea-d6 is used to trace the metabolic fate of a parent drug.

Tracing metabolic pathways with a deuterated analog.

By administering the deuterated compound, researchers can distinguish between the administered compound and its metabolites from the endogenous or previously existing non-deuterated counterparts in a biological system. This allows for precise tracking of metabolic pathways and rates of turnover.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,1-dimethylurea [chembk.com]
• 3. 1,1-DIMETHYLUREA CAS#: 598-94-7 [m.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. N,N-Dimethylurea | C3H8N2O | CID 11737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. China 1,1-DIMETHYLUREA Manufacturer and Supplier | Pengnuo [pengnuochemical.com]
• 7. 1,1-Dimethylurea [chembk.com]
• 8. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. benchchem.com [benchchem.com]

1,1-Dimethylurea-d6 CAS number and molecular weight

An In-depth Technical Guide to 1,1-Dimethylurea-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,1-Dimethylurea-d6, a deuterated isotopologue of 1,1-Dimethylurea. This document is intended for use by professionals in research, science, and drug development, offering detailed data, experimental protocols, and logical workflow visualizations.

Core Compound Data

1,1-Dimethylurea-d6 is the deuterated form of 1,1-Dimethylurea, where the six hydrogen atoms on the two methyl groups are replaced with deuterium. This isotopic labeling makes it a valuable tool in various analytical and research applications, particularly as an internal standard.

Table 1: Physicochemical Properties of 1,1-Dimethylurea-d6

Property	Value
CAS Number	1219802-32-0[1]
Molecular Formula	H₂NCON(CD₃)₂[1]
Molecular Weight	94.15 g/mol [1]
Isotopic Enrichment	≥99 atom % D[1]

Table 2: Comparison with Non-Deuterated 1,1-Dimethylurea

Property	1,1-Dimethylurea-d6	1,1-Dimethylurea
CAS Number	1219802-32-0[1]	598-94-7[2]
Molecular Formula	H₂NCON(CD₃)₂	C₃H₈N₂O[2]
Molecular Weight	94.15 g/mol [1]	88.11 g/mol [2]

Experimental Protocols

Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6 can be adapted from established methods for its non-deuterated analogue, primarily through the reaction of deuterated dimethylamine (B145610) with a cyanate (B1221674) source.[3][4]

Objective: To synthesize high-purity 1,1-Dimethylurea-d6.

Materials:

• Dimethylamine-d6 hydrochloride

• Sodium cyanate

• Purified water

• Sodium hydroxide (B78521)

• Benzaldehyde (B42025) (hydrazine remover)

• Ascorbic acid (reaction control agent)

• Sodium hypochlorite (B82951) solution

• Sodium bicarbonate solution

• Three-neck round-bottom flask

• Mechanical stirrer, thermometer, and reflux condenser

Procedure:

• Prepare a solution of dimethylamine-d6 by reacting dimethylamine-d6 hydrochloride with a stoichiometric amount of sodium hydroxide in purified water.

• In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, dissolve sodium cyanate in purified water.

• To the sodium cyanate solution, add a small amount of benzaldehyde and ascorbic acid.

• Slowly add the prepared dimethylamine-d6 solution to the flask while stirring.

• Heat the mixture and maintain a constant temperature for 2-3 hours to allow the reaction to complete.

• After the reaction, add a small amount of sodium hypochlorite and a 1% sodium bicarbonate solution and stir for 25 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Cool the concentrated solution to induce crystallization.

• Separate the crystals by centrifugal filtration.

• Recrystallize the product from water to achieve high purity.

• Dry the final product, 1,1-Dimethylurea-d6 white crystalline powder, under vacuum.

Use as an Internal Standard in Quantitative Mass Spectrometry

Deuterated compounds are ideal internal standards for mass spectrometry-based quantification assays due to their similar chemical and physical properties to the analyte, yet distinct mass.

Objective: To quantify the concentration of 1,1-Dimethylurea in a sample using 1,1-Dimethylurea-d6 as an internal standard via LC-MS/MS.

Materials:

• Sample containing 1,1-Dimethylurea

• 1,1-Dimethylurea-d6 of known concentration

• LC-MS/MS system

• Appropriate LC column (e.g., C18)

• Mobile phase solvents (e.g., acetonitrile, water with formic acid)

Procedure:

• Sample Preparation:

  • Prepare a series of calibration standards by spiking known concentrations of 1,1-Dimethylurea into a blank matrix.

  • Add a fixed, known concentration of the 1,1-Dimethylurea-d6 internal standard solution to all calibration standards, quality controls, and unknown samples.

  • Perform any necessary sample extraction or clean-up (e.g., protein precipitation, solid-phase extraction).

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method to separate 1,1-Dimethylurea from other matrix components. Due to their similar properties, 1,1-Dimethylurea and 1,1-Dimethylurea-d6 will co-elute.

  • Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for both 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • For each sample, calculate the peak area ratio of the analyte (1,1-Dimethylurea) to the internal standard (1,1-Dimethylurea-d6).

  • Generate a calibration curve by plotting the peak area ratios of the calibration standards against their corresponding concentrations.

  • Determine the concentration of 1,1-Dimethylurea in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Logical Relationships

Extensive literature review did not reveal any direct involvement of 1,1-Dimethylurea or its deuterated isotopologue in specific biological signaling pathways. Its primary role in a research and drug development context is that of a chemical reagent and an analytical standard. The non-deuterated form is a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[5]

The logical workflow for the application of 1,1-Dimethylurea-d6 as an internal standard in a quantitative analysis is depicted below.

Caption: Workflow for quantitative analysis using 1,1-Dimethylurea-d6 as an internal standard.

References

• 1. Potential Uses of 1,3-Dimethylurea in the Pharmaceutical Industry [kxdchem.com]
• 2. 1,1-Dimethylurea - Wikipedia [en.wikipedia.org]
• 3. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. DI METHYL UREA [sdfine.com]

In-Depth Technical Guide to the Stability and Storage of 1,1-Dimethylurea-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 1,1-Dimethylurea-d6. The information presented herein is crucial for maintaining the integrity, purity, and isotopic enrichment of this compound in research and development settings. Due to the limited availability of specific quantitative stability data for 1,1-Dimethylurea-d6, this guide synthesizes information from its non-deuterated analogue, 1,1-Dimethylurea, and established principles of chemical stability testing.

Chemical Properties and Intrinsic Stability

1,1-Dimethylurea-d6 is the deuterated form of 1,1-Dimethylurea, a simple urea (B33335) derivative. It is a white crystalline powder that is soluble in water and organic solvents. The stability of 1,1-Dimethylurea-d6 is generally considered to be high under standard laboratory conditions. However, as with many organic molecules, its stability can be compromised by exposure to harsh environmental factors.

Urea compounds, in general, can exhibit poor thermal stability and are susceptible to hydrolysis. The primary degradation pathways for 1,1-Dimethylurea-d6 are expected to be hydrolysis and reactions with strong oxidizing agents and acids. It is important to note that the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which may impart slightly enhanced stability to the deuterated compound against certain degradation mechanisms compared to its non-deuterated counterpart.

Recommended Storage and Handling Conditions

Proper storage and handling are paramount to preserving the quality of 1,1-Dimethylurea-d6. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Temperature	Store at room temperature. For long-term storage, consider refrigeration (2-8 °C).	Prevents thermal degradation.
Humidity	Store in a dry environment.	Minimizes the risk of hydrolysis.
Light	Protect from light.	Avoids potential photolytic degradation.
Inert Atmosphere	For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).	Protects against oxidation.
Container	Keep in a tightly sealed, well-closed container.	Prevents contamination and exposure to moisture and air.

Stability Summary

The following table provides a qualitative summary of the stability of 1,1-Dimethylurea-d6 under various conditions, based on information available for 1,1-Dimethylurea.

Condition	Stability	Potential Degradation Products
Long-Term (Room Temperature)	Stable. Re-analysis is recommended after three years.	Minimal degradation expected.
Elevated Temperature	Susceptible to degradation.	Dimethylamine-d6, carbon dioxide, ammonia.
High Humidity	Potential for hydrolysis.	Dimethylamine-d6, carbon dioxide, ammonia.
Acidic Conditions	Unstable; reacts with strong acids.	Dimethylamine-d6 salts.
Basic Conditions	Relatively stable, but hydrolysis can be catalyzed by strong bases.	Dimethylamine-d6, carbonate.
Oxidative Stress	Unstable; reacts with strong oxidizing agents.	Various oxidation products.
Photostability	Generally stable, but protection from light is recommended as a precaution.	Not well-documented, but photolytic degradation is possible.

Experimental Protocols for Stability Assessment

The following are detailed, representative experimental protocols for assessing the stability of 1,1-Dimethylurea-d6. These protocols are based on general principles of forced degradation studies and ICH guidelines.

Long-Term Stability Study

Objective: To evaluate the stability of 1,1-Dimethylurea-d6 under recommended storage conditions over an extended period.

Methodology:

• Sample Preparation: Store accurately weighed samples of 1,1-Dimethylurea-d6 in tightly sealed, light-protected containers at room temperature (25 °C ± 2 °C / 60% RH ± 5% RH).

• Time Points: Analyze the samples at initial (time zero), 3, 6, 9, 12, 24, and 36 months.

• Analysis: At each time point, assess the samples for appearance, purity (by HPLC), and identity (by LC-MS).

• Acceptance Criteria: A significant change is defined as a >5% decrease in purity from the initial value or the detection of any degradation product exceeding 0.5%.

Forced Degradation Studies

Objective: To identify potential degradation products and pathways and to demonstrate the stability-indicating nature of the analytical method.

4.2.1. Acid Hydrolysis

• Sample Preparation: Dissolve 1,1-Dimethylurea-d6 in 0.1 M HCl to a concentration of 1 mg/mL.

• Stress Condition: Heat the solution at 60 °C for 24 hours.

• Analysis: Neutralize the solution and analyze by HPLC and LC-MS to identify and quantify any degradation products.

4.2.2. Base Hydrolysis

• Sample Preparation: Dissolve 1,1-Dimethylurea-d6 in 0.1 M NaOH to a concentration of 1 mg/mL.

• Stress Condition: Heat the solution at 60 °C for 24 hours.

• Analysis: Neutralize the solution and analyze by HPLC and LC-MS.

4.2.3. Oxidative Degradation

• Sample Preparation: Dissolve 1,1-Dimethylurea-d6 in a 3% solution of hydrogen peroxide to a concentration of 1 mg/mL.

• Stress Condition: Keep the solution at room temperature for 24 hours, protected from light.

• Analysis: Analyze the solution by HPLC and LC-MS.

4.2.4. Thermal Degradation

• Sample Preparation: Place a known amount of solid 1,1-Dimethylurea-d6 in a controlled temperature chamber.

• Stress Condition: Heat the sample at 80 °C for 48 hours.

• Analysis: Dissolve the sample in a suitable solvent and analyze by HPLC and LC-MS.

4.2.5. Photostability

• Sample Preparation: Expose a thin layer of solid 1,1-Dimethylurea-d6 and a solution (1 mg/mL in a suitable solvent) to a light source according to ICH Q1B guidelines.

• Stress Condition: Expose the samples to an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter.

• Analysis: Analyze the samples by HPLC and LC-MS.

Analytical Methodology for Purity and Degradation Assessment

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for the analysis of 1,1-Dimethylurea-d6 and its potential degradation products.

Parameter	Description
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic elution with a mixture of water and acetonitrile (B52724) (e.g., 95:5 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Column Temperature	30 °C

For the identification of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) should be employed to obtain molecular weight information.

Visualizations

Factors Affecting Stability

The following diagram illustrates the key factors that can influence the stability of 1,1-Dimethylurea-d6.

Factors influencing the stability of 1,1-Dimethylurea-d6.

Experimental Workflow for Stability Assessment

The diagram below outlines a typical workflow for conducting a comprehensive stability assessment of 1,1-Dimethylurea-d6.

Workflow for a comprehensive stability assessment.

In-Depth Technical Guide: Solubility of 1,1-Dimethylurea-d6 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 1,1-Dimethylurea-d6, a deuterated isotopologue of 1,1-Dimethylurea, in organic solvents. Due to the limited availability of specific quantitative data for the deuterated compound, this guide synthesizes information on the non-deuterated analogue, 1,1-Dimethylurea, and discusses the potential impact of deuteration on solubility. It includes a detailed, generalized experimental protocol for determining solubility using the widely accepted shake-flask method. This guide is intended to be a valuable resource for researchers in chemistry, pharmacology, and drug development who are working with or considering the use of 1,1-Dimethylurea-d6.

Introduction

1,1-Dimethylurea is a urea (B33335) derivative utilized as a polar solvent and a reagent in various organic reactions[1]. Its deuterated form, 1,1-Dimethylurea-d6, where the six hydrogen atoms of the two methyl groups are replaced with deuterium (B1214612), is of significant interest in mechanistic studies, metabolic profiling, and as an internal standard in analytical chemistry. Understanding the solubility of this compound in different organic solvents is critical for its effective use in these applications, enabling appropriate solvent selection for reactions, formulations, and analytical measurements.

This guide addresses the current knowledge gap regarding the quantitative solubility of 1,1-Dimethylurea-d6. While direct experimental data for the deuterated compound is scarce in publicly available literature, this document provides qualitative information for the non-deuterated form and discusses the theoretical and observed effects of deuteration on the physicochemical properties of organic molecules, including solubility.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-Dimethylurea is presented in Table 1. These properties are essential for understanding its solubility behavior.

Table 1: Physicochemical Properties of 1,1-Dimethylurea

Property	Value	Reference(s)
Molecular Formula	C₃H₈N₂O	[2]
Molecular Weight	88.11 g/mol	[2]
Melting Point	178-183 °C	[2]
Appearance	White to off-white crystalline powder	[2]
pKa	14.73 ± 0.50 (Predicted)	[2]

Solubility of 1,1-Dimethylurea (Non-deuterated)

Table 2: Qualitative and Semi-Quantitative Solubility of 1,1-Dimethylurea

Solvent	Solubility	Reference(s)
Water	Soluble, 5% solution is clear and colorless	[2]
Alcohol	Slightly soluble	[3]

Urea and its derivatives are generally polar molecules capable of forming hydrogen bonds, which dictates their solubility in polar solvents. The presence of the two methyl groups in 1,1-Dimethylurea introduces some nonpolar character, which may influence its solubility in less polar organic solvents compared to urea itself.

The Impact of Deuteration on Solubility

The substitution of hydrogen with deuterium can influence the physicochemical properties of a molecule, including its solubility. This is primarily due to the differences in the vibrational modes and bond lengths of C-H versus C-D bonds, which can affect intermolecular forces.

Key points regarding the impact of deuteration on solubility include:

• Intermolecular Interactions: Deuteration can alter van der Waals interactions and hydrogen bonding strengths[4]. The C-D bond is slightly shorter and less polarizable than the C-H bond.

• Hydrophobicity: The effect of deuteration on hydrophobicity is not straightforward and can depend on the specific molecular context[5]. In some cases, deuterated compounds have been observed to be slightly more polar than their non-deuterated counterparts.

• Crystal Packing: Isotopic substitution can sometimes influence the molecular arrangement in the solid state, a phenomenon referred to as "isotopic polymorphism"[6]. Changes in crystal lattice energy can directly impact solubility.

• Observed Effects: Studies on other organic molecules have shown that deuteration can lead to either an increase or decrease in solubility, although the changes are often modest[7]. For example, the solubility of flurbiprofen-d8 was found to be twice that of flurbiprofen (B1673479) in an HCl solution[7].

Given these considerations, it is reasonable to expect that the solubility of 1,1-Dimethylurea-d6 will be similar to, but not identical to, that of 1,1-Dimethylurea. Experimental determination is necessary to ascertain the precise solubility in any given solvent.

Experimental Protocol: Determination of Thermodynamic Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic (or equilibrium) solubility of a compound in a given solvent[8][9]. The following is a detailed, generalized protocol that can be adapted for the determination of 1,1-Dimethylurea-d6 solubility in various organic solvents.

Principle

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to reach equilibrium. The saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is determined using a suitable analytical method.

Materials and Equipment

• 1,1-Dimethylurea-d6 (solid)

• Organic solvents of interest (e.g., methanol, ethanol, DMSO, acetone)

• Volumetric flasks

• Analytical balance

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and filters (e.g., 0.22 µm PTFE)

• Vials for sample collection

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Experimental Workflow

The general workflow for the shake-flask method is illustrated in the diagram below.

Figure 1: Experimental workflow for the shake-flask solubility determination method.

Detailed Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid 1,1-Dimethylurea-d6 to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. It is advisable to test different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to sediment. Centrifugation at the same temperature can be used to facilitate this process.

  • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

• Quantification:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

  • Prepare a series of standard solutions of 1,1-Dimethylurea-d6 of known concentrations.

  • Analyze the standard solutions and the diluted sample solution using a validated analytical method (e.g., HPLC-UV).

  • Construct a calibration curve from the standard solutions and determine the concentration of the diluted sample.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the determined concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Logical Relationship for Solvent Selection

The choice of solvent for a particular application depends on various factors, including the desired solubility and the nature of the experiment. The following diagram illustrates the logical considerations for solvent selection based on the properties of 1,1-Dimethylurea-d6.

Figure 2: Logical considerations for solvent selection for 1,1-Dimethylurea-d6.

Conclusion

While specific quantitative solubility data for 1,1-Dimethylurea-d6 in organic solvents is not extensively documented, this guide provides a foundational understanding based on the properties of its non-deuterated counterpart and the known effects of deuteration. The provided experimental protocol for the shake-flask method offers a robust framework for researchers to determine the solubility of 1,1-Dimethylurea-d6 in solvents relevant to their work. Accurate solubility data is paramount for the successful application of this deuterated compound in research and development, and it is recommended that experimental verification be performed for the specific solvent systems of interest. This guide serves as a starting point for such investigations, empowering scientists to make informed decisions regarding the use of 1,1-Dimethylurea-d6.

References

• 1. 1,1-Dimethylurea - Wikipedia [en.wikipedia.org]
• 2. 1,1-DIMETHYLUREA CAS#: 598-94-7 [m.chemicalbook.com]
• 3. N,N-Dimethylurea | C3H8N2O | CID 11737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Deuterium isotope effects on noncovalent interactions between molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. researchgate.net [researchgate.net]

A Technical Guide to 1,1-Dimethylurea-d6: Commercial Availability and Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and primary application of 1,1-Dimethylurea-d6 (CAS No. 1219802-32-0). This deuterated analog of 1,1-Dimethylurea serves as a crucial tool in modern analytical chemistry, particularly in quantitative mass spectrometry-based assays. This document details its commercial suppliers, typical product specifications, and a representative experimental protocol for its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Commercial Suppliers and Availability

1,1-Dimethylurea-d6 is available from several specialized chemical suppliers that focus on stable isotope-labeled compounds. The primary use of this compound is as an internal standard for quantitative analysis. Below is a summary of commercial suppliers and their typical product offerings.

Supplier	Catalog Number	Isotopic Purity (atom % D)	Chemical Purity	Available Quantities
CDN Isotopes	D-6218	≥ 99	Not specified	100 mg, 250 mg
Fisher Scientific	30326307	99	≥ 98%	0.25 g

Note: Availability and specifications are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Core Application: Internal Standard in Quantitative Mass Spectrometry

Deuterated compounds, such as 1,1-Dimethylurea-d6, are ideal internal standards for quantitative mass spectrometry.[1] The six deuterium (B1214612) atoms increase the mass of the molecule, allowing it to be distinguished from the non-deuterated (endogenous or target) analyte by the mass spectrometer. However, its chemical and physical properties remain nearly identical to the unlabeled compound.[2] This ensures that it behaves similarly during sample preparation, chromatography, and ionization, effectively compensating for variations in extraction efficiency, injection volume, and matrix effects.[1][2] The use of a stable isotope-labeled internal standard is a widely accepted method for achieving high accuracy and precision in bioanalytical studies.[2]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core principle behind using 1,1-Dimethylurea-d6 as an internal standard is Isotope Dilution Mass Spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the workflow. The ratio of the signal from the target analyte to the signal from the internal standard is then measured by the mass spectrometer. This ratio is used to calculate the concentration of the analyte, as it remains constant even if there are losses during sample processing.[2]

Representative Experimental Protocol: Use of 1,1-Dimethylurea-d6 as an Internal Standard in LC-MS/MS

The following is a representative protocol for the use of 1,1-Dimethylurea-d6 as an internal standard for the quantification of a target analyte (e.g., a small molecule drug or metabolite) in a biological matrix such as plasma. This protocol is a general guideline and should be optimized for the specific analyte and matrix.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the non-deuterated analyte in a suitable solvent (e.g., methanol).

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,1-Dimethylurea-d6 in the same solvent as the analyte.

• Analyte Working Solutions (for calibration curve): Prepare a series of dilutions from the analyte stock solution to create calibration standards at various concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (e.g., 100 ng/mL): Prepare a dilution of the IS stock solution to a concentration that provides a stable and appropriate signal in the mass spectrometer.

Sample Preparation

• Spiking: To a fixed volume of each sample (e.g., 100 µL of plasma for calibration standards, quality controls, and unknown samples), add a small, precise volume (e.g., 10 µL) of the Internal Standard Working Solution.

• Protein Precipitation: Add a protein precipitation agent (e.g., 300 µL of ice-cold acetonitrile) to each sample.

• Vortexing and Centrifugation: Vortex the samples vigorously for 1-2 minutes to ensure thorough mixing and precipitation. Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase (e.g., 100 µL of 50:50 methanol (B129727):water) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient elution with methanol and water, both containing a small amount of formic acid (e.g., 0.1%), is typical.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is common.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for urea (B33335) compounds.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions:

    • Analyte: Determine the precursor ion (e.g., [M+H]+) and a suitable product ion.

    • Internal Standard (1,1-Dimethylurea-d6): The precursor ion will be 6 mass units higher than the analyte (e.g., [M+6+H]+). A corresponding product ion should be selected.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of both the analyte and the internal standard.

• Response Ratio Calculation: For each sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve Construction: Plot the response ratio against the concentration of the analyte for the calibration standards. Perform a linear regression to generate a calibration curve.

• Quantification of Unknowns: Determine the concentration of the analyte in the unknown samples by interpolating their response ratios on the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical flow of using an internal standard in a quantitative analysis experiment.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Principle of internal standard correction for analytical variability.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Material Safety of 1,1-Dimethylurea-d6

This guide provides comprehensive safety information for researchers, scientists, and drug development professionals working with 1,1-Dimethylurea-d6.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical properties of 1,1-Dimethylurea are summarized below. These values provide a baseline for handling and storage protocols.

Property	Value
Molecular Formula	C₃H₈N₂O
Molecular Weight	88.11 g/mol
Appearance	Off-white powder solid[1]
Melting Point	179 - 183 °C (354.2 - 361.4 °F)[1]
Boiling Point	No information available[1]
Flash Point	No information available[1]
Solubility	No information available[1]
Vapor Pressure	No information available[1]
Vapor Density	Not applicable[1]
Specific Gravity	No information available[1]

Section 2: Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 1,1-Dimethylurea is classified with the following hazards:

Hazard Class	Hazard Category
Skin irritation	Category 2
Eye irritation	Category 2A
Specific target organ toxicity – single exposure (Respiratory tract irritation)	Category 3

GHS Label Elements:

• Pictogram:

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[2][3]

  • H319: Causes serious eye irritation.[2][3]

  • H335: May cause respiratory irritation.[2][3]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

  • P302+P352: IF ON SKIN: Wash with plenty of water.[3]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

  • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

GHS Hazard Classification for 1,1-Dimethylurea.

Section 3: Toxicological Information

Detailed toxicological studies on 1,1-Dimethylurea are limited. The available information indicates the following:

Toxicological Endpoint	Result
Acute Toxicity	No acute toxicity information is available for this product.[4]
Mutagenic Effects	No information available.[1]
Reproductive Effects	No information available.[1]
Developmental Effects	No information available.[1]
Teratogenicity	No information available.[1]
STOT - Single Exposure	None known.[1]
STOT - Repeated Exposure	None known.[1]
Aspiration Hazard	No information available.[1]

The toxicological properties have not been fully investigated.[1]

Section 4: Handling, Storage, and Personal Protective Equipment

Proper handling and storage are crucial to ensure safety in a laboratory setting.

Handling Procedures:

• Ensure adequate ventilation.[1]

• Wear appropriate personal protective equipment.

• Avoid contact with skin, eyes, and clothing.[5]

• Avoid dust formation and ingestion.[5]

• Wash hands thoroughly after handling.[3]

Storage Conditions:

• Keep in a dry, cool, and well-ventilated place.[4]

• Keep container tightly closed.[4]

• Store away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE):

A systematic approach to selecting and using PPE is essential.

Recommended PPE Workflow for Handling 1,1-Dimethylurea-d6.

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

• Respiratory Protection: No protective equipment is needed under normal use conditions.[1] If dust is generated, a NIOSH/MSHA approved respirator is recommended.

Section 5: First-Aid and Emergency Procedures

In case of exposure, follow these first-aid measures:

Exposure Route	First-Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention.[4]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[1]
Ingestion	Do NOT induce vomiting. Get medical attention.[1]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical foam.[1]

• Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO₂).[1]

Accidental Release Measures:

• Ensure adequate ventilation.[1]

• Avoid dust formation.[1]

• Sweep up and shovel into suitable containers for disposal.[1]

• Do not let this chemical enter the environment.[1]

Section 6: Stability and Reactivity

• Reactivity: None known, based on information available.[1]

• Chemical Stability: Stable under normal conditions.[1]

• Conditions to Avoid: Incompatible products, dust formation.[1]

• Incompatible Materials: Strong oxidizing agents.[1]

• Hazardous Polymerization: Hazardous polymerization does not occur.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. N,N-Dimethylurea | C3H8N2O | CID 11737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]

In-Depth Technical Guide to Deuterium Labeling Efficiency in 1,1-Dimethylurea-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dimethylurea-d6, a deuterated stable isotope-labeled compound. The focus is on its synthesis, the efficiency of deuterium (B1214612) incorporation, and its critical application as an internal standard in quantitative analysis. This document details the experimental protocols for its preparation and for the analytical methods used to verify its isotopic purity, presenting key quantitative data in a structured format for clarity and ease of use.

Introduction

1,1-Dimethylurea-d6 is the deuterated analog of 1,1-dimethylurea, where the six hydrogen atoms on the two methyl groups have been replaced by deuterium atoms. This isotopic substitution renders the molecule an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification. Its primary application is as an internal standard for the analysis of structurally similar compounds, most notably the phenylurea herbicide Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea).

The efficacy of a deuterated internal standard is fundamentally dependent on its isotopic purity and enrichment. High isotopic purity ensures that the standard does not contribute significantly to the signal of the native analyte, which is crucial for the accuracy of quantitative assays, especially at low concentration levels.

Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6 is most efficiently achieved by utilizing a deuterated starting material to ensure high levels of deuterium incorporation. A common and effective method involves the reaction of Dimethylamine-d6 with a cyanate (B1221674) salt, such as sodium or potassium cyanate, in an aqueous solution.

Synthetic Pathway

The reaction proceeds via the nucleophilic addition of the deuterated dimethylamine (B145610) to the cyanate ion, which forms the corresponding deuterated dimethylurea.

Caption: Synthetic pathway for 1,1-Dimethylurea-d6.

Experimental Protocol: Synthesis

This protocol is adapted from established methods for the synthesis of 1,1-dimethylurea.

• Reaction Setup : In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add sodium cyanate (1.1 equivalents) and purified water.

• Addition of Amine : While stirring, add a 40% aqueous solution of Dimethylamine-d6 hydrochloride (1.0 equivalent). The hydrochloride salt is typically neutralized in situ or prior to the reaction to liberate the free amine.

• Reaction Conditions : Heat the mixture to 60-70°C and stir vigorously for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification :

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the solution under reduced pressure to remove most of the water.

  • Cool the concentrated residue in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration and wash with a small amount of ice-cold water.

  • Recrystallize the crude product from water or an ethanol/water mixture to obtain pure 1,1-Dimethylurea-d6 as a white crystalline solid.

  • Dry the final product in a vacuum oven at 50-60°C.

Deuterium Labeling Efficiency and Purity

The quality of 1,1-Dimethylurea-d6 is defined by its chemical purity and its isotopic enrichment. Commercial-grade deuterated standards are typically characterized by very high levels of both.

Quantitative Data

The following table summarizes typical purity specifications for commercially available 1,1-Dimethylurea-d6.

Parameter	Specification	Method of Analysis	Reference
Chemical Purity	≥ 99.5%	HPLC, ¹H-NMR	[1]
Isotopic Enrichment	≥ 99 atom % D	¹H-NMR, Mass Spec	[2]
Undeuterated (d0) Impurity	< 0.5%	Mass Spectrometry	Typical

*Typical value based on high-quality deuterated internal standards.

Methodology for Determining Labeling Efficiency

The determination of isotopic purity and enrichment is a critical step in the quality control of 1,1-Dimethylurea-d6. The two primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Workflow for Purity Determination

Caption: Workflow for isotopic purity analysis.

Experimental Protocol: ¹H-NMR for Isotopic Enrichment

• Sample Preparation : Accurately weigh approximately 5-10 mg of the 1,1-Dimethylurea-d6 sample and dissolve it in a suitable deuterated solvent (e.g., DMSO-d6) that does not have interfering signals.

• NMR Acquisition : Acquire a quantitative ¹H-NMR spectrum on a high-field spectrometer (≥400 MHz). A sufficient relaxation delay (e.g., 5 times the longest T1) and an adequate number of scans are crucial for accurate integration.

• Data Analysis :

  • Identify and integrate the residual, non-deuterated proton signal of the methyl groups (–CH₃).

  • Integrate the signal of the non-deuterated amide protons (–NH₂) which serves as an internal reference (2 protons).

  • The percentage of deuterium incorporation is calculated by comparing the integral of the residual methyl proton signal to the integral of the amide proton signal, accounting for the number of protons each signal represents (6 for a fully protonated methyl group vs. 2 for the amide group).

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation : Prepare a dilute solution of the 1,1-Dimethylurea-d6 sample in a suitable solvent (e.g., methanol/water).

• MS Acquisition : Infuse the sample directly into a high-resolution mass spectrometer (e.g., TOF or Orbitrap) equipped with an electrospray ionization (ESI) source operating in positive ion mode. Acquire the spectrum over the relevant m/z range.

• Data Analysis :

  • Identify the protonated molecular ion peaks for each isotopologue:

    • d0 (unlabeled): m/z 89.07

    • d6 (fully labeled): m/z 95.11

  • Measure the relative intensity of each isotopologue peak.

  • Calculate the isotopic purity by determining the percentage of the d6 species relative to the sum of all isotopologue intensities, after correcting for the natural abundance of ¹³C and ¹⁵N isotopes.

Application as an Internal Standard

The primary use of 1,1-Dimethylurea-d6 is as a stable isotope-labeled internal standard (SIL-IS) for the quantification of analytes with similar chemical structures. It is an ideal internal standard for the herbicide Diuron in environmental and food safety analysis. The SIL-IS corrects for variations in sample preparation, injection volume, matrix effects, and instrument response.

Experimental Workflow: Bioanalytical Quantification

Caption: Use of 1,1-Dimethylurea-d6 in quantitative analysis.

Protocol: Quantification of Diuron using 1,1-Dimethylurea-d6

• Preparation of Standards : Prepare a series of calibration standards containing known concentrations of unlabeled Diuron and a constant, known concentration of 1,1-Dimethylurea-d6.

• Sample Preparation : To each unknown sample, add the same constant, known concentration of 1,1-Dimethylurea-d6. Process the samples and standards using an appropriate extraction method (e.g., solid-phase extraction).

• LC-MS/MS Analysis : Analyze the prepared samples and standards by LC-MS/MS. The mass spectrometer is set up to monitor specific precursor-to-product ion transitions for both Diuron and 1,1-Dimethylurea-d6.

• Quantification :

  • For each injection, integrate the peak areas for both the analyte (Diuron) and the internal standard (1,1-Dimethylurea-d6).

  • Calculate the peak area ratio (Diuron Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of Diuron in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

1,1-Dimethylurea-d6 is a high-purity, stable isotope-labeled compound essential for accurate quantitative analysis in research and regulated environments. Its synthesis from deuterated precursors allows for high isotopic enrichment (typically ≥ 99 atom % D), which is verifiable through standard analytical techniques such as NMR and HRMS. When used as an internal standard, it effectively compensates for analytical variability, ensuring the reliability and accuracy of quantitative data for structurally related compounds like the herbicide Diuron.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]

Unlocking Metabolic Stability: A Technical Guide to the Potential Isotopic Effects of 1,1-Dimethylurea-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the potential isotopic effects of 1,1-Dimethylurea-d6, a deuterated form of 1,1-Dimethylurea. By substituting hydrogen atoms with deuterium (B1214612) on the two methyl groups, it is hypothesized that the metabolic profile of the parent molecule can be significantly altered. This alteration is primarily attributed to the kinetic isotope effect (KIE), a phenomenon where the heavier isotope forms a stronger chemical bond, leading to a slower rate of bond-breaking reactions.[1] For drug development professionals, leveraging the KIE through deuteration offers a promising strategy to enhance the metabolic stability and pharmacokinetic properties of drug candidates.[2]

The Kinetic Isotope Effect in Drug Metabolism

The metabolism of many xenobiotics, including pharmaceuticals, is mediated by enzymes such as the cytochrome P450 (CYP) superfamily.[3] A common metabolic pathway for compounds containing N-methyl groups is N-demethylation, a reaction that involves the cleavage of a carbon-hydrogen (C-H) bond.[1][3] When a C-H bond is the site of metabolic transformation, its cleavage is often the rate-limiting step in the metabolic cascade.[1]

Replacing hydrogen with deuterium at this "soft spot" strengthens the bond, making it more resistant to enzymatic cleavage. This can lead to a decreased rate of metabolism, a phenomenon quantified by the kinetic isotope effect. The KIE is the ratio of the reaction rate for the light isotope (H) to that of the heavy isotope (D). For CYP-mediated reactions, observed KIE values can vary, but even a modest KIE can have a significant impact on the drug's pharmacokinetic profile.

Hypothetical Metabolic Pathway of 1,1-Dimethylurea

While specific metabolic pathways for 1,1-Dimethylurea are not extensively documented in the public domain, based on the metabolism of other N,N-dimethylated compounds, a primary metabolic route is likely N-demethylation, catalyzed by cytochrome P450 enzymes.[4][5][6] This process would involve the removal of one of the methyl groups to form N-methylurea and formaldehyde. Further metabolism could lead to the complete demethylation to urea.

For 1,1-Dimethylurea-d6, the deuteration of the methyl groups would directly impact the initial and likely rate-limiting N-demethylation step. The stronger carbon-deuterium (C-D) bonds are expected to slow down this metabolic conversion, leading to a greater systemic exposure of the parent compound.

Caption: Hypothetical metabolic pathway of 1,1-Dimethylurea and the expected impact of deuteration.

Quantitative Data: A Comparative Overview

The following tables present hypothetical, yet plausible, quantitative data illustrating the potential impact of deuteration on the metabolic stability and pharmacokinetic parameters of 1,1-Dimethylurea. These values are based on typical KIEs observed for N-demethylation reactions of other small molecules.[7]

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
1,1-Dimethylurea	30	23.1
1,1-Dimethylurea-d6	60	11.6

Table 2: Pharmacokinetic Parameters in a Rodent Model (Oral Administration)

Parameter	1,1-Dimethylurea	1,1-Dimethylurea-d6
Cmax (ng/mL)	500	750
Tmax (h)	1	1.5
AUC (0-t) (ng·h/mL)	2000	4000
Bioavailability (%)	40	60
Clearance (mL/min/kg)	10	5

Experimental Protocols

To empirically determine the isotopic effects of 1,1-Dimethylurea-d6, a series of in vitro and in vivo experiments are necessary. Below are detailed methodologies for key experiments.

In Vitro Metabolic Stability Assay

Objective: To determine the half-life and intrinsic clearance of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in human liver microsomes.

Materials:

• 1,1-Dimethylurea and 1,1-Dimethylurea-d6

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard for LC-MS/MS analysis

• LC-MS/MS system

Procedure:

• Prepare a stock solution of each test compound (1,1-Dimethylurea and 1,1-Dimethylurea-d6) in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the test compound at a final concentration of 1 µM with HLM (0.5 mg/mL) in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the concentration of the parent compound using a validated LC-MS/MS method.

• Calculate the half-life (t½) from the slope of the natural log of the remaining parent compound concentration versus time plot.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg protein/mL).

Animal Pharmacokinetic Study

Objective: To compare the pharmacokinetic profiles of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in a rodent model (e.g., Sprague-Dawley rats).

Materials:

• 1,1-Dimethylurea and 1,1-Dimethylurea-d6

• Formulation vehicle suitable for oral administration

• Sprague-Dawley rats (male, 8-10 weeks old)

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system

Procedure:

• Fast the animals overnight prior to dosing.

• Administer a single oral dose of either 1,1-Dimethylurea or 1,1-Dimethylurea-d6 (e.g., 10 mg/kg) to separate groups of rats (n=3-5 per group).

• Collect blood samples (approximately 100 µL) from the tail vein or other appropriate site at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Process the blood samples to obtain plasma by centrifugation.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of the parent compound in plasma samples using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, bioavailability, clearance) using appropriate software.

Caption: General experimental workflow for assessing isotopic effects.

Conclusion

The strategic deuteration of 1,1-Dimethylurea to 1,1-Dimethylurea-d6 presents a compelling opportunity to modulate its metabolic fate. The foundational principle of the kinetic isotope effect suggests that this modification will likely retard the rate of N-demethylation, a common metabolic pathway for N,N-dimethylated compounds. This, in turn, is anticipated to lead to a more favorable pharmacokinetic profile, characterized by increased metabolic stability, higher systemic exposure, and potentially a longer half-life. The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these hypotheses. For researchers and drug development professionals, understanding and applying the principles of isotopic effects can be a powerful tool in the design of safer and more effective therapeutics.

References

• 1. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. In Vitro Metabolism of the N-Alkyl-N-(5-isothiazolyl)- and N-(Alkylisothiazolin-5-ylidene)phenylacetamides. Evidence of Proinsecticidal Activity | Semantic Scholar [semanticscholar.org]
• 7. Kinetic isotope effects in cytochrome P-450-catalyzed oxidation reactions. Intermolecular and intramolecular deuterium isotope effects during the N-demethylation of N,N-dimethylphentermine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of 1,1-Dimethylurea in Biological and Environmental Matrices using 1,1-Dimethylurea-d6 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dimethylurea (DMU) is a compound of interest in various fields, notably as a major transformation product of the rocket fuel unsymmetrical dimethylhydrazine (UDMH)[1][2]. Its presence in environmental samples can serve as a marker for pollution[1]. Accurate and robust quantification of DMU is crucial for environmental monitoring and toxicological studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the analysis of small molecules like DMU in complex matrices[3].

The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted strategy to ensure the accuracy and precision of quantitative LC-MS/MS methods[4]. A SIL-IS, such as 1,1-Dimethylurea-d6, mimics the physicochemical properties of the analyte, co-eluting chromatographically and exhibiting similar ionization behavior. This allows for effective compensation for variations during sample preparation, injection, and ionization, thereby mitigating matrix effects and improving data reliability[4][5]. This application note provides a detailed protocol for the quantification of 1,1-Dimethylurea using 1,1-Dimethylurea-d6 as an internal standard.

Performance Characteristics

While specific inter-laboratory validation data for 1,1-Dimethylurea-d6 is not extensively published, the performance characteristics presented below are based on typical validation results for analogous small polar molecules and deuterated internal standards in LC-MS/MS assays[1][5][6].

Quantitative Data Summary

The following table summarizes the expected performance characteristics of a validated LC-MS/MS method for the quantification of 1,1-Dimethylurea using 1,1-Dimethylurea-d6 as an internal standard.

Parameter	Target Acceptance Criteria	Typical Performance	Reference
Linearity (r²)	≥ 0.99	> 0.999	[1]
Linear Range	Analyte-dependent	1 - 1000 ng/mL	[6]
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy ±20%, Precision ≤20%	1 ng/mL	[1]
Intra-day Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	< 15%	[1]
Inter-day Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	< 15%	[1]
Accuracy (%Bias)	± 15% (± 20% at LLOQ)	Within ± 10%	[5]
Matrix Effect (%)	85 - 115%	90 - 110%	[5]
Recovery (%)	Consistent and reproducible	> 85%

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of 1,1-Dimethylurea in plasma and water samples. These can be adapted for other biological or environmental matrices with appropriate validation.

Materials and Reagents

• 1,1-Dimethylurea (Analyte)

• 1,1-Dimethylurea-d6 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other biological matrix)

• Environmental water samples

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in 10 mL of methanol, respectively.

• Working Standard Solutions:

  • Prepare serial dilutions of the 1,1-Dimethylurea primary stock solution in 50:50 (v/v) methanol:water to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

  • Prepare a working internal standard solution of 1,1-Dimethylurea-d6 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation

A. Plasma Samples (Protein Precipitation)

• Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL 1,1-Dimethylurea-d6 working internal standard solution to each tube (except for blank matrix samples).

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

B. Water Samples (Direct Injection)

• Filter the water sample through a 0.22 µm syringe filter.

• Pipette 990 µL of the filtered water sample into an autosampler vial.

• Add 10 µL of the 100 ng/mL 1,1-Dimethylurea-d6 working internal standard solution.

• Vortex to mix. The sample is now ready for injection.

LC-MS/MS Method

A. Liquid Chromatography Parameters

Parameter	Condition
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 2 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

B. Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV
Collision Gas	Argon
MRM Transitions	See table below

Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1,1-Dimethylurea	89.1	46.1 (Quantifier)	15
89.1	72.1 (Qualifier)	12
1,1-Dimethylurea-d6	95.1	52.1	15

Visualizations

Caption: General experimental workflow for the quantification of 1,1-Dimethylurea.

References

• 1. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of a Rapid LC-MS/MS Method for Plasma Analysis of Ketamine, Norketamine, Dehydronorketamine, and Hydroxynorketamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Stable Isotope Labeling in Metabolic Research: A Focus on Deuterated Dimethyl Labeling

A Note on 1,1-Dimethylurea-d6: Initial searches for the direct application of 1,1-Dimethylurea-d6 in metabolic labeling studies did not yield established protocols or widespread use as a metabolic tracer. It is likely that interest in this compound is related to the widely used "stable isotope dimethyl labeling" technique in quantitative proteomics. This method, however, utilizes deuterated formaldehyde (B43269) (formaldehyde-d2) and a reducing agent, not 1,1-Dimethylurea-d6, to introduce deuterated methyl groups onto peptides. This document will focus on this established technique and the broader principles of using deuterated compounds in metabolic research.

Introduction to Stable Isotope Labeling

Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules within biological systems.[1] Unlike radioactive isotopes, stable isotopes are non-radioactive, making them safe for a broad range of in vitro and in vivo studies. The core principle involves replacing atoms in a molecule of interest (e.g., hydrogen with deuterium (B1214612), ¹²C with ¹³C) and introducing these "heavy" labeled molecules as tracers into a biological system.[1] Analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy can then track the incorporation of these isotopes into downstream metabolites, allowing researchers to elucidate metabolic pathways and quantify metabolic fluxes.[1]

Deuterated compounds, where hydrogen atoms are replaced by deuterium (²H), are particularly valuable. The increased mass of deuterium can slow down reactions where a carbon-hydrogen bond is broken in the rate-limiting step, a phenomenon known as the kinetic isotope effect (KIE).[2] This property can be exploited to probe metabolic "soft spots" and stabilize drug candidates against rapid metabolism.[2]

Application Note 1: Quantitative Proteomics using Stable Isotope Dimethyl Labeling

Stable isotope dimethyl labeling is a robust, cost-effective, and straightforward method for quantitative proteomics using liquid chromatography-mass spectrometry (LC-MS).[3][4] This chemical labeling technique is applied at the peptide level, making it suitable for virtually any sample type, including tissues from clinical studies where metabolic labeling is not feasible.[4][5] The method involves the reductive amination of primary amines (the N-terminus of a peptide and the ε-amino group of lysine (B10760008) residues) using formaldehyde and a reducing agent.[6] By using different isotopic forms of formaldehyde (e.g., CH₂O, CD₂O, ¹³CH₂O) and sodium cyanoborohydride (e.g., NABH₃CN, NABH₃CN), researchers can create distinct mass tags for different sample populations, enabling multiplexed analysis.[3]

Key Advantages:

• Cost-Effective: The reagents are inexpensive compared to other labeling methods.[4]

• High Labeling Efficiency: The reaction is fast and typically goes to completion with minimal byproducts.[6]

• Versatility: Applicable to any protein sample that can be digested.[4]

• Multiplexing: Allows for the simultaneous comparison of multiple samples (e.g., control vs. treated).[3]

Quantitative Data Summary

The following table summarizes the mass shifts introduced by different combinations of labeling reagents, enabling triplex quantitative analysis.

Labeling Reagents	Light (Δ0)	Intermediate (Δ4)	Heavy (Δ8)
Formaldehyde	CH₂O	CD₂O	¹³CD₂O
Reducing Agent	NaBH₃CN	NaBH₃CN	NaBD₃CN
Mass Shift per Amine	+28 Da	+32 Da	+36 Da
Mass Difference	N/A	+4 Da	+8 Da

Data derived from principles of dimethyl labeling chemistry.[3]

Experimental Workflow

The overall workflow for a comparative proteomics experiment using stable isotope dimethyl labeling is depicted below.

Caption: Workflow for quantitative proteomics using dimethyl labeling.

Protocol: In-solution Stable Isotope Dimethyl Labeling of Peptides

This protocol is designed for labeling 25-30 µg of tryptic peptides. All preparations should be made fresh.[7]

Materials:

• Protein extract in 8M urea (B33335) with 100 mM TEAB

• 1M TCEP (tris(2-carboxyethyl)phosphine)

• 500 mM IAA (iodoacetamide)

• Trypsin (mass spectrometry grade)

• Labeling Reagents (Freshly Prepared):

  • Light: 4% (v/v) CH₂O in H₂O

  • Heavy: 4% (v/v) CD₂O in H₂O

• Reducing Agent (Freshly Prepared):

  • 600 mM NaBH₃CN in 100 mM TEAB

• Quenching Solution: 1% (v/v) Ammonia (B1221849)

• Desalting column (e.g., C18 SPE column)

Procedure:

• Protein Digestion: a. Start with 25-30 µg of protein extract in a volume of approximately 30 µl.[7] b. Add 0.2 µl of 1M TCEP to reduce disulfide bonds. Incubate at room temperature for 30 minutes.[7] c. Add 0.5 µl of 500 mM IAA to alkylate cysteine residues. Incubate at room temperature for 30 minutes in the dark.[7] d. Dilute the sample with 90 µl of 100 mM TEAB to reduce the urea concentration to approximately 2M.[7] e. Add trypsin at a 1:20 enzyme-to-protein ratio (e.g., 2 µl of a 0.5 µg/µl solution) and incubate overnight at 37°C.[7]

• Peptide Labeling: a. To the digested peptide solution from Sample A (Control), add 4 µl of the "Light" formaldehyde solution. b. To the digested peptide solution from Sample B (Treated), add 4 µl of the "Heavy" formaldehyde solution. c. Vortex briefly and spin down. d. Immediately add 4 µl of the 600 mM NaBH₃CN reducing agent to each tube. e. Vortex and incubate at room temperature for 1 hour.

• Quenching and Sample Cleanup: a. Stop the reaction by adding 8 µl of the 1% ammonia solution. b. Combine the "Light" and "Heavy" labeled samples. c. Acidify the combined sample with formic acid. d. Desalt the peptides using a C18 solid-phase extraction column according to the manufacturer's protocol. e. Elute the labeled peptides, dry them in a vacuum centrifuge, and resuspend in a suitable solvent for LC-MS/MS analysis.

Application Note 2: Tracing Metabolic Pathways with Deuterated Substrates

Deuterium-labeled compounds serve as excellent tracers to follow the biotransformation of a molecule.[2] When a deuterated substrate (e.g., deuterated glucose, fatty acid, or drug candidate) is introduced to cells or an organism, the deuterium label is incorporated into downstream metabolites. Mass spectrometry can readily distinguish these labeled metabolites from their unlabeled counterparts due to the mass difference, allowing for the mapping of metabolic pathways and the identification of novel metabolites.[2] This approach is fundamental to the field of metabolomics.[8][9]

Principle of Metabolic Tracing with Deuterium

The workflow involves introducing a deuterated tracer and analyzing its metabolic fate over time.

Caption: General workflow for metabolic tracing studies.

Case Study: Deuterium Metabolic Imaging (DMI)

A powerful in vivo application is Deuterium Metabolic Imaging (DMI), a magnetic resonance (MR)-based method.[10] After administering a deuterated substrate like [6,6’-²H₂]-glucose, DMI can non-invasively map the spatial distribution and metabolic fate of the tracer in real-time.[10][11] For example, it can track the conversion of deuterated glucose to lactate (B86563) via glycolysis or to glutamate (B1630785) and glutamine via the TCA cycle.[11] This technique holds promise for studying metabolic reprogramming in diseases like cancer.[11]

The metabolic pathway of deuterated glucose in a tumor cell can be visualized as follows:

Caption: Metabolic fate of deuterated glucose in DMI studies.[11]

Protocol: General Protocol for an In Vitro Metabolic Tracing Study

This protocol provides a general framework for tracing the metabolism of a deuterated compound in a cell culture model.

Materials:

• Mammalian cells in culture

• Standard culture medium

• Labeling medium (standard medium containing the deuterated tracer at a known concentration)

• Ice-cold phosphate-buffered saline (PBS)

• Extraction solvent (e.g., 80:20 Methanol:Water, pre-chilled to -80°C)

• Cell scraper

• Centrifuge

Procedure:

• Cell Culture and Labeling: a. Plate cells and grow them to the desired confluence (e.g., 70-80%). b. Aspirate the standard culture medium. c. Wash the cells once with pre-warmed sterile PBS. d. Add the pre-warmed labeling medium containing the deuterated tracer. Incubate for the desired time course (e.g., 0, 1, 4, 12, 24 hours).

• Metabolite Extraction: a. To halt metabolic activity, place the culture dish on ice and aspirate the labeling medium. b. Quickly wash the cell monolayer twice with ice-cold PBS. c. Add a sufficient volume of pre-chilled extraction solvent to cover the cells (e.g., 1 mL for a 6 cm dish). d. Incubate on ice for 10 minutes, then scrape the cells into the solvent. e. Transfer the cell lysate/solvent mixture to a microcentrifuge tube.

• Sample Preparation for MS: a. Vortex the tube vigorously for 30 seconds. b. Centrifuge at maximum speed (e.g., >14,000 x g) at 4°C for 10 minutes to pellet cell debris and proteins. c. Carefully transfer the supernatant, which contains the metabolites, to a new tube. d. Dry the metabolite extract completely using a vacuum centrifuge or nitrogen evaporator. e. Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

• LC-MS/MS Analysis: a. Optimize the mass spectrometer to detect the parent deuterated compound and its expected metabolites.[2] b. Inject the samples and acquire data. c. Process the data using software to identify and quantify the parent compound and its deuterated metabolites based on their retention times and specific mass-to-charge ratios.[2]

References

• 1. mdpi.com [mdpi.com]
• 2. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Christoph Gohlke [cgohlke.com]
• 4. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 8. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism of drugs. XVIII. The metabolic fate of methylhexabital (5-cyclohexenyl-3,5 dimethylbarbituric acid). 8. The quantitative determination of main biotransformation products of methylhexabital in the urine of rabbits by ultra-violet spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Spatially resolved isotope tracing reveals tissue metabolic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Note: Quantification of Phenylurea Pesticides in Environmental Samples Using 1,1-Dimethylurea-d6

Introduction

Phenylurea herbicides, such as diuron, linuron (B1675549), and isoproturon, are widely used in agriculture for weed control. Their persistence and potential for off-site transport raise concerns about the contamination of soil, water, and sediment. Accurate and reliable quantification of these pesticide residues is crucial for environmental monitoring and risk assessment. The complexity of environmental matrices, however, often leads to significant matrix effects in analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), which can compromise the accuracy of results.

The use of stable isotope-labeled internal standards is a well-established strategy to compensate for matrix effects and analyte loss during sample preparation and analysis. 1,1-Dimethylurea-d6, a deuterated analog of the common structural moiety of several phenylurea herbicides, serves as an excellent internal standard for this class of compounds. Its chemical and physical properties are nearly identical to the target analytes, ensuring that it behaves similarly during extraction, cleanup, and ionization, thus providing reliable correction for variations in the analytical process. This application note provides a detailed protocol for the quantification of select phenylurea pesticides in various environmental matrices using 1,1-Dimethylurea-d6 as an internal standard with LC-MS/MS.

Principle

This method utilizes an isotope dilution technique where a known amount of 1,1-Dimethylurea-d6 is spiked into the environmental sample prior to extraction. The sample is then subjected to a sample preparation procedure, typically QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for soil and sediment, or solid-phase extraction (SPE) for water samples. The final extract is analyzed by LC-MS/MS. By measuring the ratio of the signal response of the native pesticide to the isotopically labeled internal standard, accurate quantification can be achieved, as this ratio is independent of sample matrix effects and variations in extraction recovery.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of phenylurea pesticides using deuterated internal standards, including 1,1-Dimethylurea-d6, in various environmental matrices.

Table 1: Quantitative Performance in Water Samples

Analyte	Matrix	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	Reference(s)
Diuron	River Water	-	5 - 59	77 - 96	[1][2]
Isoproturon	River Water	-	5 - 59	-	[2]
Linuron	River Water	-	5 - 59	-	[2]
Phenylurea Herbicides (general)	River Water	8.0 - 36	-	77 - 96	[1]

Table 2: Quantitative Performance in Soil Samples

Analyte	Matrix	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Reference(s)
Diuron	Various Agricultural Soils	-	0.010	70 - 120	[3][4]
Linuron	Various Agricultural Soils	-	0.010	70 - 120	[3][4]
Diuron Metabolites (DCPMU, DCPU)	Various Agricultural Soils	-	0.010	70 - 120	[3][4]
Phenylurea Herbicides (general)	Sandy Soil	-	0.010	80 - 120	[5]

Table 3: Quantitative Performance in Sediment Samples

Analyte	Matrix	LOD (ng/g)	LOQ (ng/g)	Recovery (%)	Reference(s)
Diuron	River Sediment	low ng/g range	< 80	92 - 118	[6][7]
Multiple Pesticides	River Sediment	low ng/g range	-	76 - 124	[8]

Experimental Protocols

Protocol 1: Analysis of Phenylurea Pesticides in Water Samples

1. Sample Preparation and Extraction (Solid-Phase Extraction - SPE)

• Materials:

  • 1 L water sample

  • 1,1-Dimethylurea-d6 internal standard solution

  • Methanol (B129727) (HPLC grade)

  • Deionized water (18 MΩ·cm)

  • Formic acid

  • SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Procedure:

  • Filter the 1 L water sample through a 0.45 µm glass fiber filter.

  • Spike the filtered water sample with a known amount of 1,1-Dimethylurea-d6 internal standard solution.

  • Condition the SPE cartridge by passing 6 mL of methanol followed by 6 mL of deionized water.

  • Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • After loading, wash the cartridge with 6 mL of deionized water to remove interferences.

  • Dry the cartridge under vacuum for 20 minutes.

  • Elute the analytes with 6 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 water:methanol with 0.1% formic acid).

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Analysis of Phenylurea Pesticides in Soil and Sediment Samples

1. Sample Preparation and Extraction (QuEChERS Method)

• Materials:

  • 10 g homogenized soil or sediment sample

  • 1,1-Dimethylurea-d6 internal standard solution

  • Acetonitrile (B52724) (HPLC grade)

  • Deionized water (18 MΩ·cm)

  • QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate)

  • Dispersive SPE (d-SPE) cleanup tubes (e.g., containing MgSO₄ and PSA)

• Procedure:

  • Weigh 10 g of the homogenized soil or sediment sample into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and vortex for 30 seconds.

  • Spike the sample with a known amount of 1,1-Dimethylurea-d6 internal standard solution.

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a d-SPE cleanup tube.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Example)

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Methanol with 0.1% formic acid

  • Gradient: Start with 20% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI), positive mode

  • Ion Spray Voltage: +4500 V

  • Source Temperature: 500°C

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: To be optimized for each target analyte and 1,1-Dimethylurea-d6.

Visualizations

Caption: Workflow for the analysis of pesticides in water samples.

Caption: Workflow for the analysis of pesticides in soil and sediment.

Caption: Principle of quantification using an internal standard.

References

• 1. Electrospray liquid chromatography quadrupole ion trap mass spectrometry determination of phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. Determination of linuron and related compounds in soil by microwave-assisted solvent extraction and reversed-phase liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a multiresidue method for analysis of pesticides in sediments based on isotope dilution and liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A reliable LC-MS/MS-based method for trace level determination of 50 medium to highly polar pesticide residues in sediments and ecological risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,1-Dimethylurea-d6 in Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Application Note: The Role of 1,1-Dimethylurea-d6 in Enhancing Analytical Accuracy

1,1-Dimethylurea-d6 is the deuterated form of 1,1-Dimethylurea, a small organic molecule. In analytical chemistry, its primary and most critical application is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and supercritical fluid chromatography-tandem mass spectrometry (SFC-MS/MS). The use of a SIL-IS is a robust strategy to correct for analytical variability and matrix effects, thereby significantly improving the accuracy and precision of quantification.

The fundamental principle lies in the chemical and physical similarity between 1,1-Dimethylurea-d6 and its non-labeled counterpart (the analyte) or structurally similar compounds. Because it contains deuterium (B1214612) atoms instead of hydrogen atoms, it has a higher mass but exhibits nearly identical behavior during sample extraction, chromatography, and ionization. By adding a known amount of 1,1-Dimethylurea-d6 to all samples (calibration standards, quality controls, and unknowns) at the beginning of the workflow, the ratio of the analyte's signal to the internal standard's signal is used for quantification. This ratio corrects for variations that may occur during the analytical process, such as:

• Sample Preparation: Losses during protein precipitation, liquid-liquid extraction, solid-phase extraction, or evaporation and reconstitution.

• Injection Volume: Inconsistencies in the volume of the sample introduced into the instrument.

• Matrix Effects: Suppression or enhancement of the analyte signal caused by co-eluting compounds from the sample matrix (e.g., serum, plasma, soil extract).[1]

• Instrumental Drift: Fluctuations in the mass spectrometer's sensitivity over time.

Key applications where 1,1-Dimethylurea-d6 is utilized include:

• Clinical and Toxicological Analysis: It serves as an internal standard for the quantification of uremic toxins in patients with chronic kidney disease.[2][3] Uremic toxins are compounds that accumulate in the blood and can contribute to the progression of the disease and its complications. Accurate measurement is crucial for monitoring disease status and the effectiveness of treatments like dialysis.

• Environmental Monitoring: It is used in methods to detect and quantify the transformation products of unsymmetrical dimethylhydrazine (UDMH), a component of rocket fuel.[4][5][6] When released into the environment, UDMH degrades into several products, including 1,1-dimethylurea. The use of the deuterated standard allows for precise measurement of this contamination in complex matrices like soil and water.

Experimental Protocols

Protocol 1: Quantification of Uremic Toxins in Human Serum using LC-MS/MS

This protocol describes a general procedure for the determination of uremic toxins in human serum, using 1,1-Dimethylurea-d6 as an internal standard for 1,1-Dimethylurea or other structurally related toxins.

1. Materials and Reagents

• 1,1-Dimethylurea-d6 (Internal Standard)

• Target analyte(s) (e.g., 1,1-Dimethylurea)

• Human serum samples (patient, quality control)

• Methanol (B129727) (LC-MS grade), chilled at -20°C

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm)

• HPLC vials

2. Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the target analyte(s) in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,1-Dimethylurea-d6 in methanol.

• Working Calibration Standards: Prepare a series of dilutions from the analyte stock solution to create calibration standards at desired concentrations (e.g., 1, 10, 50, 100, 500, 1000 ng/mL) in a surrogate matrix (e.g., charcoal-stripped serum).

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock Solution with methanol.

3. Sample Preparation Procedure

• Label microcentrifuge tubes for each calibration standard, quality control (QC), and unknown serum sample.

• Pipette 50 µL of the respective sample (calibrant, QC, or unknown serum) into the labeled tubes.

• Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to every tube.

• Add 150 µL of chilled (-20°C) methanol to each tube to precipitate proteins.

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing.

• Incubate the tubes at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean HPLC vial.

• The samples are now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient elution to separate the analyte from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Optimize specific precursor-to-product ion transitions for both the analyte and 1,1-Dimethylurea-d6.

Protocol 2: Quantification of 1,1-Dimethylurea in Soil Samples using SFC-MS/MS

This protocol outlines a method for extracting and quantifying 1,1-Dimethylurea from soil, a potential environmental contaminant from rocket fuel, using 1,1-Dimethylurea-d6 as an internal standard.[4][5]

1. Materials and Reagents

• 1,1-Dimethylurea-d6 (Internal Standard)

• 1,1-Dimethylurea (Analyte)

• Soil samples

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Barium hydroxide (B78521) (for alkaline soils)

• Sulfuric acid (1 M, for neutralization)

• Accelerated Solvent Extractor (ASE) system

• Centrifuge tubes (50 mL)

2. Preparation of Solutions

• Stock and Working Solutions: Prepare as described in Protocol 1, using isopropanol (B130326) or a suitable solvent for SFC compatibility if necessary.

3. Sample Preparation and Extraction

• Weigh 5.0 g of the soil sample and mix it thoroughly with 1.25 g of barium hydroxide (this may be adjusted based on soil acidity).

• Place the mixture into a stainless steel extraction cell for the ASE system.

• Add the Internal Standard Working Solution directly to the soil in the cell.

• Perform accelerated solvent extraction using acetonitrile with 10% water as the extractant.

• Collect the extract (approximately 50 mL).

• If the extract is alkaline (due to barium hydroxide), neutralize it by adding 1 M sulfuric acid dropwise until the pH is between 3 and 5. This will precipitate barium sulfate (B86663).

• Centrifuge the extract to remove the barium sulfate precipitate and any remaining soil particulates.

• Transfer the clear supernatant to a clean vial for SFC-MS/MS analysis.

4. SFC-MS/MS Analysis

• SFC System: Supercritical fluid chromatography system.

• Column: A 2-ethylpyridine (B127773) stationary phase is effective for separating polar isomers.[4][5]

• Mobile Phase: Supercritical carbon dioxide with a co-solvent such as methanol (e.g., 10% methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in MRM mode.

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) or ESI.

• MRM Transitions: Optimize specific transitions for 1,1-Dimethylurea and 1,1-Dimethylurea-d6.

Quantitative Data Summary

The following tables summarize the performance characteristics of analytical methods that utilize isotopic dilution with mass spectrometry for compounds like 1,1-Dimethylurea.

Table 1: Performance of SFC-MS/MS Method for 1,1-Dimethylurea (UDMU) and Isomers [4][5]

Parameter	1,1-Dimethylurea (UDMU)
Limit of Quantification (LOQ)	1–10 µg L⁻¹
Linear Range	Three orders of magnitude
Stationary Phase	2-Ethylpyridine
Analysis Time	~1.5 minutes

Table 2: General Validation Parameters for Uremic Toxin Quantification by LC-MS/MS [2][7]

Parameter	Typical Performance
Linearity (r²)	> 0.99
Intra-assay Precision (%CV)	< 15%
Inter-assay Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Matrix	Human Serum/Plasma

Visualizations

Below are diagrams illustrating the experimental workflow and the principle of internal standardization.

Caption: Workflow for serum analysis using an internal standard.

Caption: Principle of internal standard correction.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous quantitative analysis of uremic toxins by LC-MS/MS with a reversed-phase/cation-exchange/anion-exchange tri-modal mixed-mode column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Update of uremic toxin research by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Quantification of free and protein bound uremic toxins in human serum by LC-MS/MS: Comparison of rapid equilibrium dialysis and ultrafiltration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Optimal Concentration of 1,1-Dimethylurea-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative mass spectrometry, particularly within the realm of drug discovery and development, the use of a stable isotope-labeled (SIL) internal standard is the gold standard for achieving accurate and precise measurements.[1] 1,1-Dimethylurea-d6, a deuterated analog of 1,1-Dimethylurea, serves as an excellent internal standard. Its physicochemical properties are nearly identical to the analyte, allowing it to effectively compensate for variations in sample preparation, chromatography, and ionization.[1][2] The fundamental principle lies in adding a known, constant amount of the internal standard to all samples, including calibration standards and unknowns. The ratio of the analyte's signal to the internal standard's signal is then used for quantification, mitigating potential errors from sample loss or matrix effects.[3][4]

This document provides a detailed protocol for determining the optimal concentration of 1,1-Dimethylurea-d6 for use as an internal standard in a quantitative LC-MS/MS assay.

Experimental Protocols

Objective

To determine the optimal concentration of 1,1-Dimethylurea-d6 that provides a stable and robust signal across the calibration range of the target analyte, ensuring accurate and precise quantification.

Materials and Reagents

• Analyte: Target compound for quantification (e.g., a small molecule drug or metabolite).

• Internal Standard: 1,1-Dimethylurea-d6.

• Solvents: HPLC-grade methanol, acetonitrile (B52724), and water.

• Mobile Phase Modifier: Formic acid or ammonium (B1175870) acetate.

• Blank Matrix: The biological matrix in which the analyte will be quantified (e.g., human plasma, urine).

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole).

• Analytical Balance.

• Calibrated Pipettes.

• Vortex Mixer.

• Centrifuge.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the target analyte in methanol.

• 1,1-Dimethylurea-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1,1-Dimethylurea-d6 in methanol.

• Analyte Working Solutions: Prepare a series of dilutions from the analyte stock solution to create calibration standards at desired concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• 1,1-Dimethylurea-d6 Working Solutions: Prepare several working solutions of 1,1-Dimethylurea-d6 at different concentrations (e.g., 10, 50, 100, 250, 500 ng/mL) by diluting the stock solution with methanol.

Experimental Procedure for Optimization of Internal Standard Concentration

• Prepare Analyte Calibration Standards: Prepare a full calibration curve of the analyte in the blank biological matrix.

• Spike with Internal Standard: For each concentration of the analyte calibration curve, create five separate sets of samples. Spike each set with one of the different 1,1-Dimethylurea-d6 working solutions.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each spiked sample, add 150 µL of cold acetonitrile containing 0.1% formic acid.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze all prepared samples using a developed LC-MS/MS method.

• Data Analysis:

  • For each concentration of the internal standard, plot the peak area ratio (analyte peak area / internal standard peak area) against the analyte concentration to generate a calibration curve.

  • Calculate the coefficient of determination (R²) for each calibration curve.

  • For each analyte concentration level, calculate the precision (%CV) and accuracy (%RE) of the back-calculated concentrations for each internal standard concentration.

  • Evaluate the stability of the internal standard peak area across all samples at each concentration.

Data Presentation

The following tables summarize hypothetical data from an experiment to determine the optimal concentration of 1,1-Dimethylurea-d6 for the analysis of a hypothetical analyte.

1,1-Dimethylurea-d6 Concentration (ng/mL)	Calibration Curve R²
10	0.9985
50	0.9991
100	0.9995
250	0.9992
500	0.9988

Table 1: Calibration Curve Linearity at Different Internal Standard Concentrations

Analyte Concentration (ng/mL)	IS Conc. 10 ng/mL (%CV)	IS Conc. 50 ng/mL (%CV)	IS Conc. 100 ng/mL (%CV)	IS Conc. 250 ng/mL (%CV)	IS Conc. 500 ng/mL (%CV)
1	12.5	8.2	5.1	6.8	9.5
10	9.8	6.5	4.2	5.5	7.8
100	7.5	4.1	2.5	3.9	6.1
1000	5.2	3.2	1.8	2.9	4.8

Table 2: Precision (%CV) of Analyte Quantification at Different Internal Standard Concentrations

Analyte Concentration (ng/mL)	IS Conc. 10 ng/mL (%RE)	IS Conc. 50 ng/mL (%RE)	IS Conc. 100 ng/mL (%RE)	IS Conc. 250 ng/mL (%RE)	IS Conc. 500 ng/mL (%RE)
1	-8.5	-4.2	-1.5	-3.1	-5.8
10	-6.2	-2.8	-0.9	-1.9	-4.1
100	-4.1	-1.5	0.2	-1.1	-3.2
1000	-3.5	-0.8	0.5	-0.6	-2.5

Table 3: Accuracy (%RE) of Analyte Quantification at Different Internal Standard Concentrations

Mandatory Visualization

Caption: Workflow for optimizing the internal standard concentration.

Caption: Role of quantitative analysis in the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nebiolab.com [nebiolab.com]

Application Notes: Quantitative Proteomics Using Stable Isotope Dimethylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope dimethyl labeling is a robust and cost-effective chemical labeling strategy for quantitative proteomics.[1][2] This technique enables the accurate relative quantification of proteins and their post-translational modifications between different samples, making it a valuable tool in various research areas, including drug discovery and development. The method is based on the reductive amination of primary amines (the N-terminus of peptides and the ε-amino group of lysine (B10760008) residues) with formaldehyde (B43269) and a reducing agent, typically sodium cyanoborohydride.[3][4] By using isotopically labeled (heavy) and unlabeled (light) reagents, peptides from different samples can be differentially mass-tagged and then combined for a single liquid chromatography-mass spectrometry (LC-MS/MS) analysis.[3] The relative abundance of a peptide, and by extension its parent protein, is determined by comparing the signal intensities of the heavy and light labeled peptide pairs in the mass spectrometer.[3][4]

Principle of the Method

The core of stable isotope dimethyl labeling lies in the covalent modification of primary amines in peptides. Two samples (e.g., control vs. treated) are independently digested into peptides. One sample is labeled with light (e.g., CH₂O and NaBH₃CN), and the other with heavy (e.g., CD₂O and NaBD₃CN) reagents. This results in the addition of two methyl groups to each primary amine. The mass difference between the heavy and light labels is distinct and easily resolvable in a mass spectrometer. After labeling, the samples are mixed and analyzed together by LC-MS/MS. The identical physicochemical properties of the isotopically labeled peptide pairs mean they co-elute during chromatography, and their relative abundance can be accurately determined from the ratio of their respective peak areas in the mass spectra.

Applications in Drug Development

Quantitative proteomics using stable isotope dimethylation offers significant advantages in the drug development pipeline:

• Target Identification and Validation: By comparing the proteomes of diseased vs. healthy states, or treated vs. untreated cells, researchers can identify proteins that are differentially expressed, providing potential new drug targets.

• Mechanism of Action Studies: The technique can elucidate the molecular pathways affected by a drug candidate by quantifying changes in protein expression or post-translational modifications downstream of the target.

• Biomarker Discovery: Identifying proteins that change in abundance in response to a specific treatment or disease progression can lead to the discovery of efficacy and toxicity biomarkers.

• Off-Target Effect Analysis: A global proteomic analysis can reveal unintended protein expression changes, helping to assess the off-target effects and potential toxicity of a drug candidate early in the development process.

• Characterizing Drug Metabolism and Transport: Quantitative proteomics can be used to assess the abundance of drug-metabolizing enzymes and transporters in different tissues and in vitro models, which is crucial for predicting drug disposition and potential drug-drug interactions.[5]

Experimental Workflow

The general workflow for a quantitative proteomics experiment using stable isotope dimethylation is outlined below.

Caption: General experimental workflow for stable isotope dimethyl labeling.

Signaling Pathway Analysis Example: EGFR Signaling

Quantitative proteomics is frequently used to study signaling pathways. For instance, the Epidermal Growth Factor Receptor (EGFR) signaling pathway, crucial in cell proliferation and cancer, can be investigated by comparing the proteomes of cells before and after EGF stimulation.

References

• 1. Stable-isotope dimethyl labeling for quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stable isotope dimethyl labelling for quantitative proteomics and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative proteomics using reductive dimethylation for stable isotope labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Proteomics Using Reductive Dimethylation for Stable Isotope Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Proteomics in Translational Absorption, Distribution, Metabolism, and Excretion and Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of UDMH Transformation Products using 1,1-Dimethylurea-d6 as an Internal Standard

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of Unsymmetrical Dimethylhydrazine (UDMH) transformation products in environmental samples. The method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 1,1-Dimethylurea-d6 as an internal standard for accurate and precise quantification of 1,1-Dimethylurea, a key transformation product. This method is intended for researchers, scientists, and drug development professionals involved in the environmental monitoring and toxicological assessment of UDMH.

Introduction

Unsymmetrical Dimethylhydrazine (UDMH) is a hypergolic rocket propellant, and its release into the environment is a significant concern due to its toxicity and the formation of numerous transformation products. These degradation products, which can be more stable and toxic than the parent compound, necessitate sensitive and reliable analytical methods for their detection and quantification. This application note details a validated LC-MS/MS method for the analysis of a range of UDMH transformation products, employing 1,1-Dimethylurea-d6 as a dedicated internal standard for the quantification of 1,1-Dimethylurea. The use of a stable isotope-labeled internal standard is crucial for correcting matrix effects and variations in instrument response, thereby ensuring high data quality.

Experimental

Materials and Reagents

• UDMH transformation product standards (N-Nitrosodimethylamine (NDMA), 1,1-Dimethylurea, N,N-Dimethylformamide (DMF), 1-Formyl-2,2-dimethylhydrazine (FDMH), etc.)

• 1,1-Dimethylurea-d6 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges

Sample Preparation: Water Samples

• Filter water samples through a 0.45 µm filter.

• To 100 mL of the filtered sample, add 10 µL of a 1 µg/mL solution of 1,1-Dimethylurea-d6.

• Perform Solid Phase Extraction (SPE) using a suitable cartridge to concentrate the analytes and remove interfering substances.

• Elute the analytes with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation: Soil Samples

• To 10 g of soil sample, add 20 mL of a suitable extraction solvent (e.g., acetonitrile or methanol).

• Add 10 µL of a 1 µg/mL solution of 1,1-Dimethylurea-d6.

• Vortex the sample for 2 minutes and sonicate for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant and repeat the extraction process.

• Combine the supernatants and evaporate to a volume of 1 mL.

• Filter the extract through a 0.22 µm filter before LC-MS/MS analysis.

LC-MS/MS Method

• LC System: High-Performance Liquid Chromatography (HPLC) system

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

Quantitative Data

The following tables summarize the quantitative data for key UDMH transformation products obtained using the described method.

Table 1: MRM Transitions and Optimized MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitrosodimethylamine (NDMA)	75.1	43.1	15
1,1-Dimethylurea	89.1	44.1	18
N,N-Dimethylformamide (DMF)	74.1	44.1	12
1-Formyl-2,2-dimethylhydrazine (FDMH)	89.1	58.1	14
1,1-Dimethylurea-d6 (IS)	95.1	48.1	18

Table 2: Method Validation Parameters

Compound	Linear Range (ng/mL)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
N-Nitrosodimethylamine (NDMA)	0.1 - 100	0.03	0.1	92 ± 5
1,1-Dimethylurea	0.5 - 200	0.15	0.5	95 ± 4
N,N-Dimethylformamide (DMF)	0.5 - 200	0.2	0.5	89 ± 6
1-Formyl-2,2-dimethylhydrazine (FDMH)	0.2 - 150	0.06	0.2	93 ± 5

Protocols

Protocol 1: Preparation of Calibration Standards

• Prepare individual stock solutions of each UDMH transformation product and 1,1-Dimethylurea-d6 in methanol at a concentration of 1 mg/mL.

• Prepare a mixed working standard solution containing all target analytes at a concentration of 10 µg/mL.

• Prepare a series of calibration standards by serial dilution of the mixed working standard solution to cover the desired linear range.

• Spike each calibration standard with the internal standard (1,1-Dimethylurea-d6) to a final concentration of 50 ng/mL.

Protocol 2: LC-MS/MS System Operation

• Equilibrate the LC-MS/MS system with the initial mobile phase conditions for at least 30 minutes.

• Create a sequence table including blanks, calibration standards, quality control samples, and unknown samples.

• Inject the samples and acquire data in MRM mode using the optimized parameters listed in Table 1.

• Process the data using the appropriate software to generate a calibration curve and quantify the analytes in the unknown samples.

Visualizations

Caption: UDMH Transformation Pathway.

Caption: Experimental Workflow.

Conclusion

This application note provides a detailed protocol for the quantitative analysis of UDMH transformation products in environmental matrices. The use of 1,1-Dimethylurea-d6 as an internal standard, coupled with the sensitivity and selectivity of LC-MS/MS, allows for the reliable determination of these compounds at trace levels. This method can be readily implemented in environmental monitoring programs and toxicological studies to assess the environmental fate and impact of UDMH.

Application Note: High-Throughput Analysis of 1,1-Dimethylurea using Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS) with a Deuterated Internal Standard

Abstract

This application note describes a rapid, sensitive, and robust method for the quantitative analysis of 1,1-Dimethylurea in various matrices using Supercritical Fluid Chromatography coupled with Tandem Mass Spectrometry (SFC-MS/MS). The use of a stable isotope-labeled internal standard, 1,1-Dimethylurea-d6, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. This "green" chromatography method offers significant advantages in terms of reduced analysis time and organic solvent consumption compared to traditional liquid chromatography methods.

Introduction

1,1-Dimethylurea is a compound of interest in various fields, including its use as an intermediate in chemical synthesis and its presence as a transformation product of certain industrial chemicals.[1][2] Accurate and reliable quantification of 1,1-Dimethylurea is crucial for process monitoring, environmental analysis, and safety assessment. Supercritical Fluid Chromatography (SFC) is a powerful separation technique that utilizes supercritical carbon dioxide as the primary mobile phase, offering benefits such as high speed, efficiency, and reduced environmental impact.[3][4] When coupled with tandem mass spectrometry (MS/MS), it provides excellent selectivity and sensitivity for complex sample analysis. The use of a deuterated internal standard, such as 1,1-Dimethylurea-d6, is a well-established strategy to improve the accuracy and precision of quantitative mass spectrometry-based assays.[5][6]

Experimental

Materials and Reagents

• 1,1-Dimethylurea (≥97% purity)

• 1,1-Dimethylurea-d6 (as internal standard)

• Carbon Dioxide (99.99%)

• Methanol (HPLC gradient grade)

• Ammonium (B1175870) formate (B1220265) (≥99%)

• Formic acid (>98%)

• Purified water

Instrumentation

A supercritical fluid chromatography system coupled to a triple quadrupole mass spectrometer was used for this analysis.

SFC Conditions

The separation of 1,1-Dimethylurea and its deuterated internal standard was achieved on a 2-ethylpyridine (B127773) stationary phase.[1][2]

Parameter	Value
Column	2-Ethylpyridine, 100 x 3.0 mm, 3 µm
Mobile Phase A	Supercritical CO2
Mobile Phase B	Methanol with 20 mM ammonium formate
Gradient	Isocratic
%B	10%
Flow Rate	2.0 mL/min
Back Pressure	130 bar
Column Temperature	40 °C
Injection Volume	5 µL
Run Time	1.5 min

Mass Spectrometry Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	150 L/hr

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
1,1-Dimethylurea	89.1	44.1	0.05	20	15
1,1-Dimethylurea-d6	95.1	48.1	0.05	20	15

Protocol

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,1-Dimethylurea in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,1-Dimethylurea-d6 in 10 mL of methanol.

• Working Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution in a suitable solvent (e.g., methanol/water). Spike a constant amount of the internal standard working solution into each calibration standard and sample.

Sample Preparation

The sample preparation method should be optimized based on the matrix. For aqueous samples, a simple "dilute and shoot" approach may be sufficient after spiking with the internal standard. For more complex matrices, a protein precipitation or solid-phase extraction (SPE) step may be necessary.

Example: Dilute and Shoot

• To 990 µL of the sample, add 10 µL of the internal standard working solution.

• Vortex to mix.

• Transfer to an autosampler vial for SFC-MS/MS analysis.

SFC-MS/MS Analysis

• Equilibrate the SFC-MS/MS system with the initial mobile phase conditions.

• Inject the prepared samples and calibration standards.

• Acquire data using the MRM transitions specified in the table above.

Data Analysis

• Integrate the chromatographic peaks for both 1,1-Dimethylurea and 1,1-Dimethylurea-d6.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1,1-Dimethylurea in the unknown samples using the calibration curve.

Results and Discussion

This SFC-MS/MS method provides a rapid and reliable means for the quantification of 1,1-Dimethylurea. The use of a 2-ethylpyridine stationary phase allows for the successful separation of 1,1-Dimethylurea from its isomers.[1][2] The total run time of 1.5 minutes per sample enables high-throughput analysis. The incorporation of 1,1-Dimethylurea-d6 as an internal standard effectively corrects for any variations during the analytical process, leading to excellent accuracy and precision. The method is expected to have a wide linear dynamic range and low limits of quantification (in the µg/L range), making it suitable for a variety of applications.[1]

Visualization of the Analytical Workflow

Caption: Workflow for the SFC-MS/MS analysis of 1,1-Dimethylurea.

Conclusion

The described SFC-MS/MS method, incorporating 1,1-Dimethylurea-d6 as an internal standard, offers a fast, reliable, and environmentally friendly solution for the quantitative analysis of 1,1-Dimethylurea. The protocol is straightforward and can be adapted to various sample matrices, making it a valuable tool for researchers, scientists, and drug development professionals.

References

• 1. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.eu [shimadzu.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Preparation of 1,1-Dimethylurea-d6 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dimethylurea-d6 is the deuterated form of 1,1-Dimethylurea, a versatile compound used in various chemical syntheses. The primary application of 1,1-Dimethylurea-d6 is as an internal standard in analytical methodologies, particularly in mass spectrometry-based assays, for the accurate quantification of its non-deuterated counterpart. Its use is crucial in pharmacokinetic and metabolic studies where precise measurement of the parent compound is required. This document provides detailed protocols for the preparation of stock solutions of 1,1-Dimethylurea-d6 to ensure accuracy and consistency in experimental workflows.

Physicochemical Properties and Safety Data

A summary of the key properties of 1,1-Dimethylurea-d6 is presented below. This information is essential for accurate stock solution preparation and safe handling.

Property	Value	Reference
Synonyms	N,N-Dimethylurea-d6	[1]
CAS Number	1219802-32-0	[1]
Molecular Formula	C₃H₂D₆N₂O	[1]
Molecular Weight	94.15 g/mol	[1]
Appearance	White to off-white solid/powder	[2]
Purity	Typically ≥98%	[3]
Solubility	Soluble in water; slightly soluble in alcohol. A solubility of 5 mg/mL in water has been reported, requiring sonication and warming.	[2]
Storage (Solid)	Store at room temperature.	[1]
Storage (Solution)	Store at -20°C for short-term (1 month) or -80°C for long-term (6 months). Avoid repeated freeze-thaw cycles.	[2]
Safety	Non-hazardous for transport. May cause skin, eye, and respiratory irritation. Handle in accordance with good laboratory practices.	[1][4]

Experimental Protocols

Materials and Equipment

• 1,1-Dimethylurea-d6 solid

• High-purity solvent (e.g., DMSO, DMF, Methanol, or ultrapure water)

• Analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Sonicator (optional, but recommended for aqueous solutions)

• Sterile microcentrifuge tubes or amber glass vials for aliquoting

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in an Organic Solvent (e.g., DMSO)

This protocol is suitable for creating a concentrated stock solution that can be further diluted for various applications.

• Equilibrate the Compound: Allow the vial containing 1,1-Dimethylurea-d6 to reach room temperature before opening to prevent moisture condensation.

• Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 94.15 g/mol × 1000 mg/g = 0.9415 mg

• Weigh the Compound: Accurately weigh the calculated amount of 1,1-Dimethylurea-d6 using an analytical balance. Transfer the solid to a clean, dry vial.

• Dissolution: Add the desired volume of the organic solvent (e.g., 1 mL of DMSO) to the vial containing the compound.

• Mixing: Cap the vial securely and vortex thoroughly for at least one minute or until the solid is completely dissolved. A brief sonication can aid in dissolution if needed.

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes. Store the aliquots at -20°C or -80°C.[2]

Protocol for Preparing an Aqueous Stock Solution

Given the lower solubility in water, this protocol includes additional steps to ensure complete dissolution.

• Equilibrate and Weigh: Follow steps 1 and 2 from the organic solvent protocol to determine and weigh the required mass of 1,1-Dimethylurea-d6.

• Initial Dissolution: Add a portion of the total required volume of ultrapure water to the vial containing the solid.

• Sonication and Warming: Place the vial in a sonicator bath. Gentle warming (e.g., to 30-40°C) can be applied simultaneously to aid dissolution.[2] Continue sonication until the solid is fully dissolved.

• Final Volume Adjustment: Once dissolved, transfer the solution to a volumetric flask and add ultrapure water to reach the final desired volume.

• Aliquoting and Storage: Aliquot the aqueous stock solution into single-use tubes and store at -20°C or -80°C.[2]

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for preparing a stock solution of 1,1-Dimethylurea-d6.

Caption: Workflow for 1,1-Dimethylurea-d6 stock solution preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. bio-rad.com [bio-rad.com]
• 3. 1,1-Dimethylurea - Wikipedia [en.wikipedia.org]
• 4. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]

Technical Notes & Optimization

Troubleshooting signal instability with 1,1-Dimethylurea-d6 in mass spectrometry

Welcome to the technical support center for the use of 1,1-Dimethylurea-d6 as an internal standard in mass spectrometry applications. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues and to offer answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using 1,1-Dimethylurea-d6 as an internal standard in mass spectrometry?

A1: 1,1-Dimethylurea-d6 is a stable isotope-labeled (SIL) internal standard. In quantitative mass spectrometry, it is added to samples at a known concentration to correct for variability during the analytical process. Because it is chemically almost identical to the non-labeled 1,1-Dimethylurea, it behaves similarly during sample preparation, chromatography, and ionization. This allows for more accurate and precise quantification of the analyte by normalizing for variations in sample extraction, matrix effects, and instrument response.

Q2: My 1,1-Dimethylurea-d6 standard shows a different retention time than the unlabeled analyte. Is this normal?

A2: Yes, this is a known phenomenon called the "deuterium isotope effect." Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography. This is due to subtle differences in the physicochemical properties between carbon-hydrogen and carbon-deuterium bonds. While a small shift is normal, it is important to ensure that the shift does not lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.

Q3: What are the ideal purity and isotopic enrichment levels for 1,1-Dimethylurea-d6?

A3: For reliable quantitative analysis, a deuterated internal standard should have high chemical and isotopic purity. Generally, a chemical purity of >99% and an isotopic enrichment of ≥98% are recommended. High purity ensures that the standard does not introduce interferences and that the unlabeled analyte is not present as a significant impurity, which could lead to an overestimation of the analyte's concentration.

Q4: Can the deuterium (B1214612) atoms on 1,1-Dimethylurea-d6 exchange with hydrogen atoms from the solvent?

A4: The stability of the deuterium labels depends on their position on the molecule. For 1,1-Dimethylurea-d6, the deuterium atoms are on the methyl groups, which are generally stable and not prone to back-exchange with hydrogen from protic solvents like water or methanol (B129727) under typical analytical conditions. However, it is always good practice to assess the stability of the internal standard in your specific sample matrix and solvent conditions, especially if exposing samples to high temperatures or extreme pH for prolonged periods.

Troubleshooting Guides

This section provides troubleshooting guidance for common issues encountered with signal instability when using 1,1-Dimethylurea-d6.

Issue 1: Weak or No Signal from 1,1-Dimethylurea-d6

Possible Causes and Solutions:

• Incorrect Mass Spectrometer Settings: The instrument may not be optimized for 1,1-Dimethylurea-d6.

  • Solution: Infuse a solution of 1,1-Dimethylurea-d6 directly into the mass spectrometer to optimize parameters such as cone voltage (or declustering potential) and collision energy.

• Degradation of the Standard: Improper storage or handling can lead to degradation.

  • Solution: Ensure the standard is stored under the recommended conditions (e.g., protected from light, at the correct temperature) and avoid repeated freeze-thaw cycles.

• Instrumental Issues: A dirty ion source or detector fatigue can cause a general loss of signal.

  • Solution: Perform routine maintenance on your mass spectrometer, including cleaning the ion source.

Issue 2: High Signal Variability for 1,1-Dimethylurea-d6 Across a Sample Batch

Possible Causes and Solutions:

• Inconsistent Sample Preparation: Variability in sample preparation steps can lead to inconsistent recovery of the internal standard.

  • Solution: Ensure the internal standard is added consistently and early in the sample preparation workflow. Use precise pipetting techniques.

• Matrix Effects: Ion suppression or enhancement can vary between samples, affecting the internal standard signal.

  • Solution: Improve sample cleanup to remove interfering matrix components. Modify chromatographic conditions to separate the analyte and internal standard from the matrix interferents.

• Autosampler Issues: Inconsistent injection volumes can lead to signal variability.

  • Solution: Check the autosampler for proper function and ensure there are no air bubbles in the syringe.

Issue 3: Inaccurate Quantification Despite a Stable 1,1-Dimethylurea-d6 Signal

Possible Causes and Solutions:

• Chromatographic Separation of Analyte and Internal Standard: As mentioned in the FAQs, the deuterium isotope effect can cause a retention time shift. If this separation is significant, the analyte and internal standard may experience different matrix effects.

  • Solution: Adjust the chromatographic method to achieve co-elution. This can be done by modifying the gradient slope, changing the mobile phase composition, or trying a different column chemistry.

• In-source Fragmentation: The 1,1-Dimethylurea-d6 may be fragmenting in the ion source, leading to a lower than expected signal for the precursor ion.

  • Solution: Optimize the cone voltage or declustering potential to minimize in-source fragmentation.

• Isotopic Contribution from the Analyte: At high concentrations of the unlabeled analyte, the natural isotopic abundance (e.g., ¹³C) can contribute to the signal of the deuterated internal standard, especially if the mass difference is small.

  • Solution: With a d6 label, this is less of an issue than with a d1 or d2 label. However, if suspected, ensure that the mass spectrometer resolution is sufficient to distinguish the analyte's isotopic peaks from the internal standard's signal.

Data Presentation

Table 1: Example of Mass Spectrometer Parameter Optimization for 1,1-Dimethylurea-d6

Note: These are example values and should be optimized for your specific instrument and conditions.

Parameter	Initial Value	Optimized Value	Rationale
Capillary Voltage (kV)	3.0	3.5	Increased voltage can improve ionization efficiency.
Cone Voltage (V)	20	35	Higher cone voltage can improve ion transmission, but excessive voltage may cause in-source fragmentation.
Desolvation Gas Flow (L/hr)	600	800	Higher flow can improve desolvation and reduce adduct formation.
Desolvation Temperature (°C)	350	450	Increased temperature aids in solvent evaporation and ion formation.
Collision Energy (eV)	15	22	Optimized to produce the most stable and abundant product ion for quantification.

Table 2: Troubleshooting Signal Instability - Impact of Mobile Phase Composition

Illustrative data showing the effect of mobile phase on signal intensity and stability.

Mobile Phase Composition	1,1-Dimethylurea-d6 Peak Area (Average)	%RSD (n=6)	Observations
50:50 Methanol:Water + 0.1% Formic Acid	1.2 x 10⁶	4.5%	Good peak shape and stable signal.
50:50 Acetonitrile (B52724):Water + 0.1% Formic Acid	1.5 x 10⁶	3.8%	Higher signal intensity and improved stability.
50:50 Acetonitrile:Water + 5mM Ammonium Formate	1.8 x 10⁶	2.5%	Best signal intensity and stability, likely due to improved ionization.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Quantification of 1,1-Dimethylurea

This protocol is a template and should be adapted for your specific application and instrumentation.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 200 µL of ice-cold acetonitrile containing 1,1-Dimethylurea-d6 at the desired concentration.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transitions (Example):

  • 1,1-Dimethylurea: Precursor > Product (to be determined)

  • 1,1-Dimethylurea-d6: Precursor > Product (to be determined)

3. Data Analysis

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

• Perform a linear regression analysis.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: Troubleshooting workflow for signal instability.

Technical Support Center: Optimizing Chromatographic Separation of 1,1-Dimethylurea-d6 and its Analyte

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the chromatographic separation of 1,1-Dimethylurea and its deuterated internal standard, 1,1-Dimethylurea-d6.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard (1,1-Dimethylurea-d6) elute at a slightly different retention time than my analyte (1,1-Dimethylurea)?

This phenomenon is known as the chromatographic isotope effect. In reversed-phase chromatography, deuterated compounds are often slightly less hydrophobic than their non-deuterated counterparts. This is due to the subtle differences in bond length and vibrational energy between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. As a result, 1,1-Dimethylurea-d6 may have a slightly weaker interaction with the non-polar stationary phase (like C18) and therefore elute slightly earlier than 1,1-Dimethylurea.

Q2: What is the acceptable level of separation between the analyte and the deuterated internal standard?

Ideally, the analyte and the deuterated internal standard should co-elute to ensure that they experience the same matrix effects, leading to accurate and precise quantification. However, a small, consistent, and reproducible separation that results in baseline resolution is often acceptable. Significant or inconsistent separation can lead to variability in analytical results.

Q3: Can I use a different deuterated standard if I cannot achieve co-elution?

If optimizing the chromatographic conditions does not lead to acceptable co-elution or resolution, consider using an alternative internal standard. A standard with a different deuteration pattern or a different stable isotope label (e.g., ¹³C or ¹⁵N) might exhibit different chromatographic behavior.

Troubleshooting Guides

Issue 1: Co-elution of Analyte and Internal Standard Peaks

Symptom: A single, broad, or misshapen peak is observed where two distinct peaks for 1,1-Dimethylurea and 1,1-Dimethylurea-d6 are expected.

Possible Causes and Solutions:

Cause	Suggested Solution
Insufficient Chromatographic Resolution	Modify the mobile phase composition. A decrease in the organic solvent (e.g., acetonitrile) percentage in a reversed-phase method can increase retention and improve separation.
Optimize the gradient profile. A shallower gradient can enhance the resolution of closely eluting compounds.
Change the column chemistry. A column with a different stationary phase (e.g., phenyl-hexyl instead of C18) may offer different selectivity.
Inappropriate Column Temperature	Adjust the column temperature. Lowering the temperature can sometimes increase the interaction differences between the analyte and the stationary phase, improving separation.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptom: Asymmetrical peaks are observed, which can affect integration and accuracy.

Possible Causes and Solutions:

Cause	Suggested Solution
Secondary Interactions with Stationary Phase	Add a modifier to the mobile phase, such as a small amount of acid (e.g., 0.1% formic acid or phosphoric acid), to minimize interactions with residual silanols on the silica-based stationary phase.
Column Overload	Reduce the injection volume or the sample concentration.
Sample Solvent Incompatibility	Ensure the sample is dissolved in a solvent that is of similar or weaker elution strength than the initial mobile phase.

Issue 3: Shifting Retention Times

Symptom: The retention times for one or both compounds vary between injections or analytical runs.

Possible Causes and Solutions:

Cause	Suggested Solution
Inconsistent Mobile Phase Preparation	Ensure accurate and consistent preparation of the mobile phase. Use a buffer to maintain a stable pH.
Column Temperature Fluctuations	Use a column oven to maintain a constant and stable temperature throughout the analysis.
Column Equilibration	Ensure the column is thoroughly equilibrated with the mobile phase before starting the analytical run, especially when using gradient elution.

Data Presentation

The following tables provide illustrative examples of expected chromatographic parameters. Actual values will depend on the specific instrumentation and experimental conditions.

Table 1: Example HPLC Parameters and Expected Results

Parameter	1,1-Dimethylurea	1,1-Dimethylurea-d6	Resolution (Rs)
Retention Time (min)	4.2	4.1	> 1.5
Tailing Factor	0.9 - 1.2	0.9 - 1.2	N/A
Theoretical Plates	> 5000	> 5000	N/A

Table 2: Example GC Parameters and Expected Results

Parameter	1,1-Dimethylurea	1,1-Dimethylurea-d6	Resolution (Rs)
Retention Time (min)	6.8	6.7	> 1.5
Peak Width (sec)	3 - 5	3 - 5	N/A
Signal-to-Noise Ratio	> 100	> 100	N/A

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method

This protocol provides a starting point for the separation of 1,1-Dimethylurea and 1,1-Dimethylurea-d6. Optimization may be required.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-50% B

  • 8-9 min: 50-95% B

  • 9-10 min: 95% B

  • 10-11 min: 95-5% B

  • 11-15 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: UV at 210 nm or Mass Spectrometry (MS)

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is a general guideline and may require significant optimization.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar non-polar column)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 1 min

  • Ramp: 10°C/min to 250°C

  • Hold: 5 min at 250°C

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• MS Transfer Line Temperature: 280°C

• MS Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-150

Visualizations

Below are diagrams illustrating common workflows for troubleshooting and method development.

Caption: Troubleshooting workflow for chromatographic separation issues.

Caption: General workflow for chromatographic method development.

How to address matrix effects when using 1,1-Dimethylurea-d6

Welcome to the technical support center for the use of 1,1-Dimethylurea-d6 as an internal standard in LC-MS/MS analysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and address matrix effects commonly encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and why is it a concern when analyzing 1,1-Dimethylurea?

A1: A matrix effect is the alteration of the ionization efficiency of an analyte, such as 1,1-Dimethylurea, by co-eluting compounds from the sample matrix.[1][2] The "matrix" consists of all components in the sample other than the analyte of interest, which in environmental samples can include salts, lipids, and other organic matter.[3] This effect can lead to ion suppression (decreased signal) or ion enhancement (increased signal), negatively impacting the accuracy, precision, and sensitivity of your quantitative results.[3] Given that 1,1-Dimethylurea is a polar compound often analyzed in complex matrices like soil and water, it is particularly susceptible to these interferences.[4]

Q2: I'm using 1,1-Dimethylurea-d6 as a stable isotope-labeled internal standard (SIL-IS). Shouldn't that automatically correct for matrix effects?

A2: Ideally, yes. A SIL-IS like 1,1-Dimethylurea-d6 is considered the "gold standard" because it is chemically almost identical to the analyte.[5] The assumption is that it will co-elute and experience the same degree of ion suppression or enhancement, allowing for accurate correction by using the analyte-to-internal standard peak area ratio.[3][5] However, perfect correction is not always guaranteed.[6]

Q3: Why might 1,1-Dimethylurea-d6 fail to compensate for matrix effects accurately?

A3: The most common reason for inaccurate correction is a phenomenon known as the "deuterium isotope effect."[6] The replacement of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, such as its lipophilicity.[6] This can cause a slight chromatographic separation between the analyte (1,1-Dimethylurea) and the SIL-IS (1,1-Dimethylurea-d6).[7] If this separation occurs in a region of the chromatogram with high matrix interference, the analyte and the internal standard will experience different degrees of ion suppression, leading to inaccurate and unreliable results.[6][7]

Q4: What are the typical sources of matrix effects when analyzing environmental samples for 1,1-Dimethylurea?

A4: When analyzing for 1,1-Dimethylurea, a metabolite of the herbicide diuron (B1670789) or a transformation product of rocket fuel, the matrix can be complex.[5][8] Common sources of interference in soil and water samples include:

• Endogenous components: Humic acids, fulvic acids, salts, and other naturally occurring organic matter.[1]

• Exogenous substances: Contaminants from sample collection and preparation, such as polymers from plasticware, or mobile phase additives.[4]

• High concentrations of other contaminants: Other pesticides or chemicals present in the sample can also interfere with the ionization of 1,1-Dimethylurea.

Troubleshooting Guides

This section provides a systematic approach to identifying, quantifying, and mitigating matrix effects when using 1,1-Dimethylurea-d6.

Problem: I am observing high variability and poor accuracy in my quantitative results for 1,1-Dimethylurea, even with the d6 internal standard.

Step 1: Diagnose the Presence and Severity of Matrix Effects

The first step is to confirm that a matrix effect is indeed the root cause of the issue.

• Visual Inspection of the Chromatogram: Examine the baseline around the retention time of 1,1-Dimethylurea. A fluctuating or rising baseline can indicate the presence of co-eluting matrix components.

• Post-Column Infusion Experiment: This qualitative technique helps to identify regions of ion suppression or enhancement in your chromatographic run.

  Diagram 1. Workflow for a post-column infusion experiment.

• Quantitative Assessment: Use the post-extraction spike method to quantify the matrix effect.

Step 2: Implement Mitigation Strategies

Once the matrix effect is confirmed, the following strategies can be employed for mitigation.

• Chromatographic Optimization:

  • Modify the Gradient: Adjust the mobile phase gradient to better separate 1,1-Dimethylurea from the interfering matrix components. The goal is to ensure that both the analyte and 1,1-Dimethylurea-d6 co-elute perfectly in a region with minimal ion suppression.[5]

  • Change the Column: If gradient modification is insufficient, consider a column with a different selectivity. For a polar compound like 1,1-Dimethylurea, a HILIC (Hydrophilic Interaction Liquid Chromatography) column might provide better retention and separation from non-polar matrix components.

• Sample Preparation Enhancement:

  • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to remove interfering compounds. Test different sorbents to find the one that provides the best cleanup for your specific sample matrix.[9]

  • Sample Dilution: A simple yet effective method is to dilute the sample extract. This reduces the concentration of matrix components, but may also decrease the analyte signal, so a balance must be found.

  Diagram 2. Troubleshooting decision tree for matrix effects.

• Calibration Strategy:

  • Matrix-Matched Calibration: If the matrix effect cannot be eliminated, prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to ensure that the calibration standards and the samples experience a similar degree of matrix effect.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using the Post-Extraction Spike Method

This protocol allows for the calculation of the Matrix Factor (MF), which quantifies the extent of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Take a blank matrix sample (e.g., soil extract known to be free of 1,1-Dimethylurea) and spike it with the same concentration of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with 1,1-Dimethylurea and 1,1-Dimethylurea-d6 before the extraction procedure. This set is used to determine recovery.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

• Interpret the Results:

Matrix Factor (MF)	Interpretation
MF = 100%	No matrix effect
MF < 100%	Ion Suppression
MF > 100%	Ion Enhancement

A common acceptance criterion is a matrix factor between 85% and 115%.

Data Presentation

Table 1: Comparison of Matrix Effect Mitigation Strategies

Strategy	Principle	Pros	Cons
Chromatographic Separation	Separates analyte from interfering matrix components.	Can be highly effective.	May require significant method development; may not be possible for all interferences.
Sample Dilution	Reduces the concentration of all matrix components.	Simple and quick.	Reduces analyte concentration, potentially compromising sensitivity.
Solid-Phase Extraction (SPE)	Selectively removes matrix components.	Can provide very clean extracts.	Requires method development; can be costly and time-consuming.
Matrix-Matched Calibration	Compensates for the matrix effect by introducing it into the calibrators.	Can be very accurate if the matrix is consistent.	Requires a representative blank matrix; may not be suitable for highly variable samples.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. duepublico2.uni-due.de [duepublico2.uni-due.de]

Preventing H/D exchange of 1,1-Dimethylurea-d6 in protic solvents

Welcome to the Technical Support Center for 1,1-Dimethylurea-d6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the unwanted exchange of deuterium (B1214612) atoms with hydrogen (H/D exchange) when working with this isotopically labeled compound in protic solvents.

Frequently Asked Questions (FAQs)

Q1: What is H/D exchange and why is it a concern for 1,1-Dimethylurea-d6?

A1: Hydrogen-Deuterium (H/D) exchange is a chemical process where a deuterium atom (D) in a molecule is replaced by a hydrogen atom (H) from the surrounding environment, such as a protic solvent. For 1,1-Dimethylurea-d6, the deuterium labels are on the two methyl groups. The loss of these labels can compromise the integrity of studies where isotopic labeling is critical, such as in pharmacokinetic and metabolic profiling, as it alters the mass of the compound.

Q2: Are the deuterium atoms on the methyl groups of 1,1-Dimethylurea-d6 susceptible to exchange in protic solvents?

A2: Generally, carbon-deuterium (C-D) bonds, like those on the methyl groups of 1,1-Dimethylurea-d6, are significantly more stable and less prone to exchange than deuterium atoms attached to heteroatoms like nitrogen (N-D) or oxygen (O-D). Under standard, mild experimental conditions (near-neutral pH, ambient temperature), the H/D exchange of the methyl deuterons is expected to be very slow to negligible. However, certain conditions can promote this exchange.

Q3: What experimental factors can promote the H/D exchange of the methyl groups in 1,1-Dimethylurea-d6?

A3: Several factors can increase the rate of H/D exchange for C-D bonds:

• Strongly Acidic or Basic Conditions: Both strong acids and bases can catalyze the exchange of C-H (and C-D) bonds, particularly those adjacent to a carbonyl or heteroatom.[1][2][3]

• Elevated Temperatures: Higher temperatures provide the necessary activation energy for the exchange reaction to occur at an appreciable rate.[3]

• Presence of Metal Catalysts: Certain transition metals can facilitate H/D exchange.[4]

Q4: How can I minimize or prevent H/D exchange of 1,1-Dimethylurea-d6 in my experiments?

A4: To maintain the isotopic purity of 1,1-Dimethylurea-d6, the following precautions are recommended:

• Use Aprotic Solvents: Whenever possible, use anhydrous aprotic solvents (e.g., acetonitrile, DMSO-d6, chloroform-d). These solvents lack exchangeable protons and are the preferred choice.

• Control pH: If a protic solvent is unavoidable, maintain a pH as close to neutral as possible. The rate of H/D exchange for many organic molecules is at a minimum in the slightly acidic to neutral pH range. For amide hydrogens, the minimum exchange rate is often observed around pH 2.5-3.0.[4]

• Maintain Low Temperatures: Perform experimental procedures at low temperatures (e.g., on an ice bath) to significantly reduce the rate of any potential exchange.

• Minimize Exposure Time: Prepare solutions containing 1,1-Dimethylurea-d6 in protic solvents immediately before use to minimize the time the compound is exposed to exchangeable protons.

• Use Deuterated Protic Solvents: If the experimental design allows, using a deuterated protic solvent (e.g., D₂O, Methanol-d4) will not prevent exchange, but it will result in a deuteron (B1233211) being exchanged for another deuteron, thus preserving the isotopic labeling.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of deuterium label in 1,1-Dimethylurea-d6 confirmed by mass spectrometry or NMR.	Use of protic solvents (e.g., H₂O, methanol) under harsh conditions.	Switch to an anhydrous aprotic solvent if the experimental protocol allows. If a protic solvent is necessary, buffer the solution to a near-neutral pH and conduct the experiment at a reduced temperature.
Exposure to strongly acidic or basic conditions during sample preparation or analysis.	Neutralize the sample as soon as possible. If the protocol requires acidic or basic conditions, minimize the exposure time and maintain low temperatures.
Elevated temperatures during sample workup, storage, or analysis.	Store stock solutions and samples at low temperatures (e.g., -20°C or -80°C). Avoid heating solutions containing the deuterated compound in protic solvents.
Unintended contamination with acid, base, or metal catalysts.	Ensure all glassware is thoroughly cleaned and that all reagents are free from contaminants that could catalyze H/D exchange.

Experimental Protocols

Protocol for Preparation of a Stock Solution of 1,1-Dimethylurea-d6 with Minimal H/D Exchange

Objective: To prepare a stock solution of 1,1-Dimethylurea-d6 while minimizing the risk of deuterium loss.

Materials:

• 1,1-Dimethylurea-d6 (solid)

• Anhydrous aprotic solvent (e.g., acetonitrile, anhydrous DMSO)

• Oven-dried glassware (e.g., vial, volumetric flask)

• Syringes or gas-tight pipettes

• Inert gas (e.g., argon or nitrogen)

Methodology:

• Glassware Preparation: Dry all glassware in an oven at 120°C for at least 2 hours and allow to cool to room temperature in a desiccator over a desiccant.

• Inert Atmosphere: Before opening the container of 1,1-Dimethylurea-d6, flush the dried vial or flask with a gentle stream of inert gas.

• Weighing: Quickly and accurately weigh the desired amount of 1,1-Dimethylurea-d6 in the inert-gas-flushed container.

• Dissolution: Using a syringe or gas-tight pipette, add the appropriate volume of anhydrous aprotic solvent to the container.

• Mixing: Gently swirl or vortex the container until the solid is completely dissolved.

• Storage: Store the stock solution in a tightly sealed container at -20°C or below. To minimize exposure to atmospheric moisture, consider preparing smaller aliquots for single use.

Visualizations

Mechanism of Potential Acid-Catalyzed H/D Exchange

Caption: Potential acid-catalyzed H/D exchange mechanism for 1,1-Dimethylurea-d6.

Decision Workflow for Solvent and Condition Selection

Caption: Decision workflow for minimizing H/D exchange.

References

• 1. researchgate.net [researchgate.net]
• 2. A facile and general acid-catalyzed deuteration at methyl groups of N-heteroarylmethanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Improving peak shape for 1,1-Dimethylurea-d6 in liquid chromatography

Welcome to the technical support center for methods involving 1,1-Dimethylurea-d6. This resource provides detailed troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals resolve common issues encountered during liquid chromatography experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak shape for 1,1-Dimethylurea-d6?

Poor peak shape for 1,1-Dimethylurea-d6, a small polar compound, typically manifests as peak tailing, fronting, or broadening. The most common causes include:

• Secondary Silanol (B1196071) Interactions: As a polar compound, 1,1-Dimethylurea-d6 can interact with acidic silanol groups on the surface of silica-based stationary phases. This is a primary cause of peak tailing[1][2].

• Mismatched Sample Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase can lead to peak distortion, including fronting and splitting[2][3].

• Column Overload: Injecting too much analyte mass on the column can saturate the stationary phase, leading to peak fronting or tailing[4][5].

• Column Degradation: Physical deterioration of the column, such as the formation of a void at the inlet or a partially blocked frit, can cause peak splitting and broadening for all analytes[5][6].

• Inappropriate Mobile Phase pH: An unbuffered or improperly pH-adjusted mobile phase can lead to inconsistent ionization of the analyte or the stationary phase, resulting in poor peak shape[6][7].

Q2: Which chromatographic mode is best suited for 1,1-Dimethylurea-d6 analysis: Reversed-Phase (RP) or HILIC?

Both Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC) can be used, but the choice depends on the analytical goals and observed issues.

• Reversed-Phase (RP): While common, RP chromatography can be challenging for highly polar compounds like 1,1-Dimethylurea-d6, often resulting in poor retention. To achieve retention, highly aqueous mobile phases are required[8]. Peak shape issues, particularly tailing from silanol interactions, are common[1].

• HILIC: This technique is often better suited for retaining and separating very polar compounds. HILIC uses a polar stationary phase and a mobile phase with a high concentration of organic solvent[9][10]. It can provide better retention and potentially improved peak shape for urea (B33335) and its derivatives[11].

A logical workflow can help determine the best approach.

Caption: Decision workflow for selecting a chromatographic mode.

Troubleshooting Guide: Resolving Peak Shape Issues

This guide addresses specific peak shape problems in a question-and-answer format.

Problem 1: My 1,1-Dimethylurea-d6 peak is tailing.

Q: What is the most common cause of peak tailing for this analyte?

A: The most frequent cause of peak tailing for polar analytes like 1,1-Dimethylurea-d6 in reversed-phase chromatography is secondary interaction with ionized silanol groups on the silica (B1680970) stationary phase[1]. These acidic sites can strongly and non-ideally retain the analyte, causing a "tail" as it elutes.

Caption: Mechanism of secondary silanol interactions causing peak tailing.

Q: How can I fix peak tailing?

A: You can address peak tailing through several adjustments to your method.

Solution 1: Modify the Mobile Phase

Adding mobile phase additives or adjusting the pH can effectively reduce silanol interactions.

• Lower the pH: Operating at a lower pH (e.g., below 3) protonates the silanol groups, reducing their ability to interact with the analyte[12].

• Use a Competing Base/Buffer: Adding a volatile buffer like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) provides cations (NH₄⁺) that compete with the analyte for interaction with the ionized silanols, effectively shielding them[13][14].

Experimental Protocol: Mobile Phase Preparation with Buffer

• Prepare Aqueous Stock: Prepare a 100 mM stock solution of ammonium formate in HPLC-grade water.

• Adjust pH: If necessary, adjust the pH of the stock solution to the desired value (e.g., 3.0) using formic acid.

• Final Mobile Phase A: For a final concentration of 10 mM, add 100 mL of the 100 mM stock solution to 900 mL of HPLC-grade water.

• Mobile Phase B: Use acetonitrile (B52724) or methanol.

• Filter and Degas: Filter both mobile phases through a 0.22 µm filter and degas before use.

Solution 2: Use a Different Column

If mobile phase modifications are insufficient, the column itself may be the issue.

• Use an End-Capped Column: Select a modern, high-purity silica column that is thoroughly end-capped. End-capping chemically converts most residual silanol groups into less polar groups, minimizing secondary interactions[1].

• Switch to a HILIC Column: For very polar compounds, a HILIC column with a zwitterionic or diol stationary phase can offer better retention and peak shape without the issue of silanol interactions seen in RP[9][11].

Data Summary: Effect of Method Parameters on Peak Tailing

Parameter Adjustment	Expected Effect on Peak Shape	Rationale	Citation
Decrease Mobile Phase pH to < 3	Improved symmetry	Protonates silanol groups (Si-OH), reducing ionic interactions.	[12]
Add Ammonium Formate/Acetate Buffer	Improved symmetry	Buffer cations (NH₄⁺) shield active silanol sites.	[13][14]
Increase Column Temperature	Sharper peaks, reduced tailing	Lowers mobile phase viscosity and increases analyte diffusivity.	[6]
Decrease Analyte Concentration	Improved symmetry	Avoids overloading active sites on the stationary phase.	[5]
Use an End-Capped Column	Significantly improved symmetry	Reduces the number of available free silanol groups.	[1]

Problem 2: My 1,1-Dimethylurea-d6 peak is fronting.

Q: What causes peak fronting?

A: Peak fronting is typically caused by two main issues:

• Column Overload: Injecting too high a concentration of the analyte. The peak shape often resembles a right-triangle under these conditions[5].

• Strong Sample Solvent: Dissolving the sample in a solvent that is stronger than the mobile phase (e.g., high percentage of organic solvent in RP) causes the analyte band to spread down the column before the separation begins[3].

Q: How can I eliminate peak fronting?

Solution 1: Reduce Injection Mass

• Dilute the Sample: Prepare a more dilute sample and reinject. If the peak shape improves and becomes more symmetrical, the original issue was mass overload.

• Decrease Injection Volume: If diluting the sample is not possible, reduce the injection volume[15].

Solution 2: Match Sample Solvent to Mobile Phase

Experimental Protocol: Sample Solvent Optimization

• Analyze Initial Conditions: Identify the composition of your mobile phase at the start of your gradient (e.g., 95% Water / 5% Acetonitrile).

• Prepare New Sample Diluent: Prepare a sample diluent that is weaker than or equal to the initial mobile phase. Ideally, dissolve the sample directly in the initial mobile phase.

• Re-inject: Inject the sample prepared in the new, weaker diluent. This should prevent premature band migration and improve peak shape[3].

General Troubleshooting Workflow

When encountering any peak shape problem, a systematic approach is crucial. The following workflow can help diagnose and resolve the issue efficiently.

Caption: General workflow for troubleshooting peak shape problems.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. support.waters.com [support.waters.com]
• 3. halocolumns.com [halocolumns.com]
• 4. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Development of a hydrophilic interaction liquid chromatography-mass spectrometry method for detection and quantification of urea thermal decomposition by-products in emission from diesel engine employing selective catalytic reduction technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Serious peak tailing - Chromatography Forum [chromforum.org]
• 13. youtube.com [youtube.com]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Correcting for isotopic crosstalk between 1,1-Dimethylurea-d6 and analyte

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isotopic crosstalk between an analyte and its deuterated internal standard, specifically focusing on 1,1-Dimethylurea-d6.

Frequently Asked Questions (FAQs)

Q1: What is isotopic crosstalk and why does it occur with 1,1-Dimethylurea-d6?

A1: Isotopic crosstalk, also known as isotopic interference, happens when the mass spectrum of a non-labeled analyte overlaps with the mass-to-charge ratio (m/z) of its stable isotope-labeled internal standard (SIL-IS), such as 1,1-Dimethylurea-d6, or the other way around. This overlap leads to inaccurate quantification because the signal from one compound artificially inflates the signal of the other.

This issue can arise with 1,1-Dimethylurea-d6 for two primary reasons:

• Natural Isotope Abundance of the Analyte: All elements have naturally occurring heavier isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O). For any given analyte, a small percentage of its molecules will contain these heavier isotopes, resulting in mass peaks at M+1, M+2, etc., where M is the monoisotopic mass. If the mass difference between the analyte and 1,1-Dimethylurea-d6 is small, these naturally occurring isotopic peaks of the analyte can overlap with the signal of the internal standard.

• Isotopic Impurity of the Internal Standard: The synthesis of 1,1-Dimethylurea-d6 may not be 100% complete, resulting in a small amount of the unlabeled analyte or partially labeled intermediates being present in the internal standard material.[1] This can lead to a signal in the analyte's mass channel that originates from the internal standard solution.

Q2: How can I identify if isotopic crosstalk is impacting my quantitative LC-MS/MS assay?

A2: You can perform two simple experiments to determine if isotopic crosstalk is affecting your results:

• Analyte to Internal Standard Crosstalk: Prepare and inject a high-concentration solution of your analyte without the 1,1-Dimethylurea-d6 internal standard. Monitor the multiple reaction monitoring (MRM) transition for the internal standard. Any signal detected in the internal standard's MRM channel indicates that the analyte's isotopic distribution is contributing to the internal standard's signal.

• Internal Standard to Analyte Crosstalk: Prepare and inject a solution of the 1,1-Dimethylurea-d6 internal standard without the analyte. Monitor the MRM transition for the analyte. Any signal detected in the analyte's MRM channel points to isotopic impurities in your internal standard.

Q3: What are the main strategies to correct for isotopic crosstalk?

A3: There are two primary approaches to address isotopic crosstalk:

• Method Optimization: Where possible, select precursor and product ions for your MRM transitions that are unique to the analyte and the internal standard to minimize overlap. This might involve using less abundant but more specific fragment ions.

• Mathematical Correction: If crosstalk cannot be avoided through method optimization, a mathematical correction can be applied to the data. This involves calculating correction factors based on the degree of crosstalk and applying them to your experimental data to obtain the true analyte concentration.

Troubleshooting Guide

Problem: I've confirmed isotopic crosstalk in my assay. How do I calculate the correction factors?

Solution:

To correct for isotopic crosstalk, you need to determine the contribution of the analyte to the internal standard signal and the contribution of the internal standard to the analyte signal. This can be achieved through a series of experiments and calculations outlined in the experimental protocol below.

Experimental Protocol: Determining Crosstalk Correction Factors

This protocol describes the steps to experimentally determine the correction factors for isotopic crosstalk between an analyte and 1,1-Dimethylurea-d6.

Materials:

• Analyte stock solution of known concentration.

• 1,1-Dimethylurea-d6 internal standard stock solution of known concentration.

• Blank matrix (e.g., plasma, urine) that is free of the analyte and internal standard.

• LC-MS/MS system.

Methodology:

• Preparation of "Analyte-Only" Samples:

  • Prepare a series of calibration standards of the analyte in the blank matrix.

  • These samples should not contain the 1,1-Dimethylurea-d6 internal standard.

  • The concentration range should cover the expected range in your study samples.

• Preparation of "Internal Standard-Only" Sample:

  • Prepare a solution of the 1,1-Dimethylurea-d6 internal standard in the blank matrix at the concentration you will use in your assay.

  • This sample should not contain the analyte.

• LC-MS/MS Analysis:

  • Analyze the "Analyte-Only" samples and the "Internal Standard-Only" sample using your established LC-MS/MS method.

  • For each injection, record the peak area for both the analyte and the internal standard MRM transitions.

• Calculation of Correction Factors:

  • Correction Factor for Analyte Contribution to Internal Standard (CF_A→IS):

    • Using the data from the "Analyte-Only" samples, plot the peak area of the internal standard signal versus the concentration of the analyte.

    • The slope of this line represents the contribution of the analyte to the internal standard signal.

    • Alternatively, for a single high concentration point: CF_A→IS = (Area_IS_in_Analyte_Only_Sample) / (Area_A_in_Analyte_Only_Sample)

  • Correction Factor for Internal Standard Contribution to Analyte (CF_IS→A):

    • Using the data from the "Internal Standard-Only" sample: CF_IS→A = (Area_A_in_IS_Only_Sample) / (Area_IS_in_IS_Only_Sample)

Data Presentation: Example Crosstalk Correction Data

Sample Description	Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area
Analyte-Only	1000	500,000	15,000
IS-Only	100	2,500	450,000

From this data:

• CF_A→IS = 15,000 / 500,000 = 0.03

• CF_IS→A = 2,500 / 450,000 = 0.0056

Applying the Correction:

The following equations can be used to calculate the corrected peak areas:

Corrected Analyte Area = Observed Analyte Area - (Observed IS Area * CF_IS→A)

Corrected IS Area = Observed IS Area - (Observed Analyte Area * CF_A→IS)

These corrected areas should then be used to calculate the final analyte concentration.

Visualizations

Caption: Workflow for identifying and correcting isotopic crosstalk.

Caption: Logical relationship in the calculation of corrected peak areas.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Extraction Recovery of 1,1-Dimethylurea-d6

Welcome to the technical support center for the extraction of 1,1-Dimethylurea-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the recovery of 1,1-Dimethylurea-d6 from complex matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 1,1-Dimethylurea-d6, providing systematic solutions to improve recovery rates.

Issue 1: Low or Inconsistent Recovery

Possible Causes and Solutions:

Cause	Solution
Suboptimal Solvent Polarity	Adjust the polarity of the extraction solvent. For polar compounds like 1,1-Dimethylurea-d6, consider using more polar solvents such as acetonitrile (B52724), methanol (B129727), or mixtures with water. Reducing the water content can sometimes enhance extraction from aqueous matrices.[1]
Inefficient Extraction Technique	Increase the efficiency of the extraction process by increasing the sample-to-solvent ratio, employing techniques like sonication or vortexing, or performing multiple extractions and concentrating the pooled extracts.[1][2]
Analyte Degradation	1,1-Dimethylurea-d6 may be susceptible to degradation under certain conditions. Protect samples from light and heat. If oxidation is suspected, consider adding antioxidants or using nitrogen gas during evaporation steps.[1] For pH-sensitive compounds, ensure the pH of the extraction mixture is optimized.
Matrix Effects	Complex matrices can interfere with the extraction process, leading to ion suppression or enhancement in LC-MS/MS analysis.[3] A thorough cleanup step is crucial. Techniques like dispersive solid-phase extraction (dSPE) can help remove interfering substances.[4][5]
Incomplete Elution from SPE Sorbent	If using Solid-Phase Extraction (SPE), ensure the elution solvent is strong enough to desorb the analyte completely. You may need to increase the elution volume or use a stronger solvent.[1] Also, ensure the SPE cartridge is not allowed to dry out after conditioning and before sample loading.[6]

Issue 2: High Variability in Results

Possible Causes and Solutions:

Cause	Solution
Inconsistent Sample Homogenization	Ensure the sample is thoroughly homogenized before taking an aliquot for extraction. This is particularly critical for solid matrices like soil.
Variable pH	The pH of the sample can significantly affect the extraction efficiency of polar compounds. Buffer the sample to a consistent pH before extraction.
Inconsistent Cleanup	The efficiency of the cleanup step can impact the final results. Ensure that the amount of dSPE sorbent and the vortexing/centrifugation times are consistent across all samples.
Instrumental Drift	Calibrate the analytical instrument regularly and use an internal standard to correct for any instrumental drift. The deuterated nature of 1,1-Dimethylurea-d6 makes it an ideal internal standard for the non-deuterated form.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial extraction methods for 1,1-Dimethylurea-d6 from biological matrices like plasma or urine?

A1: For biological fluids, protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common starting points. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, originally developed for pesticide residue analysis in food, has been adapted for various compounds in complex matrices and is also a viable option.[2][4]

Q2: How do I choose the right SPE sorbent for 1,1-Dimethylurea-d6?

A2: The choice of SPE sorbent depends on the properties of the analyte and the matrix. For a polar compound like 1,1-Dimethylurea-d6, reversed-phase sorbents like C18 or polymeric sorbents are often used.[7] It is crucial to perform method development to find the optimal sorbent and elution conditions.

Q3: What is the purpose of adding salts in the QuEChERS method?

A3: In the QuEChERS method, salts like anhydrous magnesium sulfate (B86663) (MgSO4) and sodium chloride (NaCl) are added to induce phase separation between the aqueous sample and the organic extraction solvent (typically acetonitrile).[2] MgSO4 also helps to remove excess water from the organic phase.

Q4: Can I use 1,1-Dimethylurea-d6 as an internal standard for the quantification of 1,1-Dimethylurea?

A4: Yes, due to its structural similarity and identical chemical properties to the non-deuterated form, 1,1-Dimethylurea-d6 is an excellent internal standard for LC-MS/MS analysis. It will co-elute with the analyte and can compensate for variations in extraction recovery and matrix effects.

Experimental Protocols

Protocol 1: QuEChERS-based Extraction from Soil

This protocol is a general guideline and should be optimized for your specific soil type and analytical requirements.

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. For dry soils, add a specific volume of water to rehydrate the sample and allow it to equilibrate.[2]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate).[4]

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube containing dSPE sorbent (e.g., 150 mg MgSO4, 50 mg PSA, and 50 mg C18).[4]

  • Vortex for 30 seconds.

  • Centrifuge for 2 minutes.

• Analysis: The supernatant is ready for analysis by LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE) from Water

This protocol provides a general procedure for extracting 1,1-Dimethylurea-d6 from water samples.

• Sample Pre-treatment: Adjust the pH of the water sample (e.g., 250 mL) to the optimal pH determined during method development.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg) with 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Elution: Elute the 1,1-Dimethylurea-d6 from the cartridge with an appropriate volume of a suitable solvent (e.g., 5 mL of acetonitrile or methanol).

• Concentration and Analysis: The eluate can be concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes recovery data for urea (B33335) herbicides and other relevant compounds from various matrices using different extraction methods. This data can serve as a reference for expected recovery ranges.

Analyte	Matrix	Extraction Method	Recovery (%)	RSD (%)	Reference
Phenylurea Herbicides	Environmental Water	Solid-Phase Microextraction	-	15-9% at 1 µg/L	[8]
Various Pesticides	Soil	QuEChERS with PSA/C18 cleanup	75-95	-	[2]
Ibuprofen & Metabolites	Soil	QuEChERS	79-101	-	[2]
Various Analytes	Soil	QuEChERS (HPLC-UV)	83-113	≤14	[7]
Various Analytes	Soil	QuEChERS (PA detection)	88-109	≤11	[7]
Nicosulfuron	Soil	SPE	89	-	[9]

Visualizations

Caption: QuEChERS experimental workflow for the extraction of 1,1-Dimethylurea-d6 from soil samples.

Caption: Solid-Phase Extraction (SPE) workflow for the extraction of 1,1-Dimethylurea-d6 from water samples.

Caption: A logical troubleshooting workflow for addressing low recovery of 1,1-Dimethylurea-d6.

References

• 1. welchlab.com [welchlab.com]
• 2. iris.unito.it [iris.unito.it]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. iris.unito.it [iris.unito.it]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Dealing with impurities in 1,1-Dimethylurea-d6 commercial standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to impurities in commercial standards of 1,1-Dimethylurea-d6. The information is intended for researchers, scientists, and drug development professionals using these standards in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in commercial 1,1-Dimethylurea-d6 standards?

A1: Impurities in 1,1-Dimethylurea-d6 can originate from the synthetic route or degradation. Potential impurities include:

• Isotopic Impurities: The undeuterated (d0) or partially deuterated (d1-d5) forms of 1,1-Dimethylurea.

• Related Substances: Impurities structurally similar to the main compound, such as 1,3-Dimethylurea-d6 (an isomer), methylurea-d3, and trimethylurea-d9.

• Synthesis-Related Impurities: Residual starting materials and byproducts from the manufacturing process. A common synthesis involves the reaction of a dimethylamine (B145610) source with a carbonyl donor. This can lead to residual dimethylamine-d6 and potential byproducts like hydrazine (B178648) compounds.[1]

• Solvent Residues: Trace amounts of solvents used during synthesis and purification.

• Water Content: Moisture absorbed from the atmosphere.

Q2: How can these impurities affect my experimental results?

A2: The impact of impurities depends on their nature and concentration.

• Isotopic Impurities: Can lead to inaccuracies in quantitative analysis, especially in mass spectrometry-based assays where the d0 form might interfere with the analyte signal.

• Related Substances: May have different physical and chemical properties, potentially leading to overlapping peaks in chromatography or NMR, causing inaccurate quantification.

• Synthesis-Related Impurities: Can be reactive and may interfere with the experiment or degrade over time.

• Solvent and Water Residues: Can affect the accurate weighing of the standard and may interfere with certain analytical techniques.

Q3: I am observing unexpected peaks in the NMR spectrum of my 1,1-Dimethylurea-d6 standard. What could be the cause?

A3: Unexpected peaks in the ¹H NMR spectrum are likely due to the presence of proton-containing impurities. These could be residual non-deuterated starting materials, related substances with non-deuterated methyl groups, or solvent residues. In the ¹³C NMR, you might observe smaller peaks adjacent to the main signals, which could be due to isotopic effects from partial deuteration. For accurate purity assessment by NMR, it is crucial to use a high-purity deuterated solvent and a calibrated internal standard.[2][3]

Q4: My quantitative LC-MS/MS assay is giving inconsistent results when using a new batch of 1,1-Dimethylurea-d6. What should I investigate?

A4: Inconsistent results in LC-MS/MS assays can be due to several factors related to the internal standard:

• Purity: The new batch may have a different purity profile. Check the Certificate of Analysis (CoA) for any specified impurities and their concentrations.

• Isotopic Distribution: A different isotopic distribution (e.g., a higher percentage of d5 or d4) can affect the mass spectrum and the choice of monitoring ions.

• Matrix Effects: Co-eluting impurities from the standard itself can cause ion suppression or enhancement, affecting the signal of the analyte or the internal standard.[4][5][6] A post-column infusion experiment can help diagnose matrix effects.[6]

• Stability: The standard may have degraded during storage.

Troubleshooting Guides

Issue 1: Unexpected Peaks in NMR Spectrum

Symptom	Possible Cause	Troubleshooting Steps
Small peaks in the methyl region of ¹H NMR.	Residual non-deuterated or partially deuterated 1,1-Dimethylurea.	1. Acquire a high-resolution ¹H NMR spectrum. 2. Integrate the impurity peaks relative to a certified internal standard to quantify their levels. 3. Consult the CoA to see if these impurities are specified.
Broad singlet around 3.4 ppm in DMSO-d6.	Water contamination.	1. Use freshly opened deuterated solvent. 2. Dry the NMR tube and other glassware thoroughly.
Multiple singlets in the methyl region.	Presence of related substances (e.g., methylurea, trimethylurea).	1. Compare the chemical shifts with known values for potential impurities. 2. Use 2D NMR techniques (e.g., COSY, HSQC) to identify the structures of the impurities.

Issue 2: Inaccurate Quantification in LC-MS/MS

Symptom	Possible Cause	Troubleshooting Steps
Variable internal standard response.	Impurities in the standard causing ion suppression/enhancement.	1. Perform a post-column infusion experiment to identify regions of ion suppression. 2. Optimize chromatographic conditions to separate the impurities from the analyte and internal standard.[7]
Lower than expected purity value.	Presence of non-volatile impurities not detected by GC.	1. Use a mass-based detection method like LC-MS or a universal detector like a Charged Aerosol Detector (CAD) to assess the presence of non-volatile impurities.
Drifting retention time.	Poor column equilibration or matrix effects.	1. Ensure adequate column equilibration before each injection. 2. Evaluate the sample matrix for components that may affect retention.[5]

Data Presentation

Table 1: Potential Impurities in 1,1-Dimethylurea-d6 and their Typical Analytical Observations

Impurity	Potential Origin	Typical Analytical Method	Expected Observation
1,1-Dimethylurea (d0)	Incomplete deuteration	¹H NMR, GC-MS, LC-MS	Signal at the corresponding mass and retention time of the non-deuterated standard.
1,3-Dimethylurea-d6	Isomerization during synthesis	HPLC, GC-MS	Peak with a different retention time but the same mass as the main component.
Methylurea-d3	Impurity in starting materials	HPLC, LC-MS	Peak with a different retention time and lower mass.
Trimethylurea-d9	Impurity in starting materials	HPLC, GC-MS	Peak with a different retention time and higher mass.
Dimethylamine-d6	Unreacted starting material	GC-MS	A volatile peak with a characteristic mass spectrum.
Hydrazine compounds	Synthesis byproduct	LC-MS	May require specific derivatization for detection.

Table 2: Typical Quality Control Specifications for 1,1-Dimethylurea-d6

Parameter	Method	Specification
Chemical Purity	¹H NMR / qNMR	≥ 98%
Isotopic Purity (d6)	Mass Spectrometry	≥ 99 atom % D
Water Content	Karl Fischer Titration	≤ 0.5%
Residual Solvents	Headspace GC-MS	As per ICH guidelines

Experimental Protocols

Protocol 1: Purity Assessment by Quantitative NMR (qNMR)

• Sample Preparation:

  • Accurately weigh approximately 5 mg of the 1,1-Dimethylurea-d6 standard and a certified internal standard (e.g., maleic acid) into a clean vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a high-purity deuterated solvent (e.g., DMSO-d6) that provides good signal separation.

  • Transfer the solution to a clean NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum using a calibrated spectrometer.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation.[2]

  • Use a 90° pulse angle for maximum signal intensity.[2]

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1).[2]

• Data Processing and Analysis:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate the characteristic signals of 1,1-Dimethylurea-d6 (residual protons) and the internal standard.

  • Calculate the purity of the 1,1-Dimethylurea-d6 standard using the following equation:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Protocol 2: Impurity Profiling by HPLC-UV/MS

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm) is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile, both with 0.1% formic acid, is suitable for MS detection.[7]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • UV Detection: 210 nm.

• Mass Spectrometry Conditions (for LC-MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan to detect unexpected impurities and selected ion monitoring (SIM) for known impurities.

• Sample Preparation:

  • Prepare a stock solution of 1,1-Dimethylurea-d6 in the mobile phase at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a suitable concentration for analysis (e.g., 10 µg/mL).

• Analysis:

  • Inject the sample and analyze the chromatogram for the presence of impurity peaks.

  • Use the mass spectrometer to identify the molecular weights of any observed impurities.

Protocol 3: Analysis of Volatile Impurities by Headspace GC-MS

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 1,1-Dimethylurea-d6 standard into a headspace vial.

  • Add a suitable solvent (e.g., DMSO) and seal the vial.

• GC-MS Conditions:

  • Column: A low-polarity column (e.g., DB-1ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium.

  • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to separate volatile compounds.

  • Mass Spectrometer: Operate in full scan mode to identify unknown volatile impurities.

• Headspace Conditions:

  • Incubation Temperature: 100 °C.

  • Incubation Time: 15 minutes.

• Analysis:

  • Analyze the resulting chromatogram and mass spectra to identify and quantify any residual solvents or other volatile impurities.

Visualizations

Caption: Workflow for Purity Assessment by qNMR.

Caption: Workflow for Impurity Profiling by HPLC-UV/MS.

Caption: Troubleshooting Logic for Impurity Issues.

References

• 1. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. nebiolab.com [nebiolab.com]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Separation of 1,1-Dimethylurea on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Adjusting for lot-to-lot variability of 1,1-Dimethylurea-d6

Welcome to the technical support center for 1,1-Dimethylurea-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common questions related to the use of this isotopically labeled internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Dimethylurea-d6 and what are its primary applications?

A1: 1,1-Dimethylurea-d6 is a deuterated form of 1,1-Dimethylurea, where six hydrogen atoms on the two methyl groups have been replaced with deuterium (B1214612). Its primary application is as an internal standard (IS) in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). It is used to improve the accuracy and precision of analytical methods by correcting for variability in sample preparation, injection volume, and instrument response.

Q2: What are the critical quality attributes of a new lot of 1,1-Dimethylurea-d6 that I should assess?

A2: The most critical quality attributes for a new lot of 1,1-Dimethylurea-d6 are its chemical purity, isotopic purity (or isotopic enrichment), and concentration accuracy of the prepared stock solution. These attributes directly impact the reliability of your quantitative data.

Q3: Why is there a slight difference in retention time between 1,1-Dimethylurea-d6 and its non-labeled counterpart?

A3: This is a known phenomenon called the "deuterium isotope effect." The replacement of hydrogen with the heavier deuterium isotope can lead to subtle differences in the physicochemical properties of the molecule, which can affect its interaction with the stationary phase in chromatography, often resulting in a slightly earlier elution for the deuterated compound in reversed-phase HPLC.

Q4: Can the deuterium atoms on 1,1-Dimethylurea-d6 exchange back to hydrogen?

A4: The deuterium atoms on the methyl groups of 1,1-Dimethylurea-d6 are generally stable and not prone to back-exchange under typical analytical conditions. However, exposure to extreme pH or high temperatures for prolonged periods could potentially facilitate this exchange.

Q5: What are some potential impurities that could be present in 1,1-Dimethylurea-d6?

A5: Potential impurities can include the unlabeled 1,1-Dimethylurea, partially deuterated species (e.g., d1 to d5), and residual reactants or byproducts from its synthesis. One known class of impurities from the synthesis of the unlabeled 1,1-Dimethylurea are hydrazine (B178648) and hydrazone compounds, which could potentially be present in the deuterated standard as well.[1]

Troubleshooting Guide

Issue 1: Inconsistent or Inaccurate Quantitative Results

Question: My quantitative results are highly variable and/or inaccurate, even though I am using a new lot of 1,1-Dimethylurea-d6 as an internal standard. What could be the cause?

Answer: This is a common issue that can stem from several sources. The most likely causes are related to the quality of the new lot of the internal standard, its preparation, or its behavior in your analytical system.

Troubleshooting Steps:

• Verify the Purity of the New Lot:

  • Chemical Purity: The presence of impurities can lead to interfering peaks or an inaccurate stock solution concentration.

  • Isotopic Purity: A significant amount of unlabeled 1,1-Dimethylurea in your deuterated standard will artificially inflate the analyte signal, leading to underestimation of your analyte of interest.

• Confirm the Concentration of Your Stock Solution: An error in the preparation of the internal standard stock solution is a frequent source of inaccurate quantification.

• Investigate for Isotopic Back-Exchange: Although less common for this compound, it's a possibility under certain conditions.

• Assess for Matrix Effects: The internal standard and the analyte may be affected differently by components in your sample matrix, leading to ion suppression or enhancement.

Recommended Protocols:

• To assess chemical and isotopic purity, refer to Experimental Protocol 1: Quality Assessment of a New Lot of 1,1-Dimethylurea-d6 .

• To verify your stock solution concentration, see Experimental Protocol 2: Verification of Internal Standard Stock Solution Concentration .

• To investigate matrix effects, refer to Experimental Protocol 3: Assessment of Matrix Effects .

Issue 2: Poor Peak Shape for 1,1-Dimethylurea-d6

Question: The chromatographic peak for my 1,1-Dimethylurea-d6 is tailing or fronting. What can I do to improve it?

Answer: Poor peak shape for a polar compound like 1,1-Dimethylurea can be due to a variety of factors related to the chromatography method or the column itself.

Troubleshooting Steps:

• Check Your Mobile Phase: Ensure the pH of your mobile phase is appropriate for your column and analyte. For 1,1-Dimethylurea, a mobile phase of acetonitrile (B52724) and water with a small amount of acid like formic or phosphoric acid is often used.

• Evaluate the Column: The column may be degrading or contaminated. Consider flushing the column or trying a new one. A column with low silanol (B1196071) activity is often recommended for polar compounds.

• Adjust the Injection Solvent: If your sample is dissolved in a solvent much stronger than your mobile phase, it can cause peak distortion. Try to dissolve your sample in the initial mobile phase if possible.

• Reduce Injection Volume: Overloading the column with too much sample can also lead to poor peak shape.

Data Presentation

Table 1: Typical Acceptance Criteria for a New Lot of 1,1-Dimethylurea-d6

Parameter	Acceptance Criteria	Recommended Analytical Method
Chemical Purity	> 98%	HPLC-UV
Isotopic Purity	≥ 98% atom D	High-Resolution Mass Spectrometry (HRMS) or NMR
Unlabeled Analyte	< 0.5%	HRMS

Experimental Protocols

Experimental Protocol 1: Quality Assessment of a New Lot of 1,1-Dimethylurea-d6

Objective: To determine the chemical and isotopic purity of a new lot of 1,1-Dimethylurea-d6.

A. Chemical Purity Assessment by HPLC-UV

• Preparation of Standard Solution:

  • Accurately weigh approximately 1 mg of 1,1-Dimethylurea-d6 and dissolve it in a known volume of mobile phase to create a stock solution of approximately 1 mg/mL.

  • Dilute the stock solution to a working concentration of approximately 100 µg/mL with the mobile phase.

• HPLC-UV Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and water (e.g., 10:90 v/v) with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the working standard solution.

  • Integrate all peaks in the chromatogram.

  • Calculate the chemical purity by dividing the peak area of 1,1-Dimethylurea-d6 by the total area of all peaks and multiplying by 100.

B. Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Dilute the stock solution prepared in step 1A to a final concentration of approximately 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• HRMS Analysis:

  • Infuse the sample directly into the mass spectrometer or use LC-HRMS with the conditions described above.

  • Acquire data in full scan mode in positive ion mode, ensuring the mass range covers the expected m/z of 1,1-Dimethylurea-d6 and its unlabeled counterpart.

• Data Analysis:

  • Extract the ion chromatograms for the protonated molecule of 1,1-Dimethylurea-d6 ([M+H]+ at m/z 95.11) and the unlabeled 1,1-Dimethylurea ([M+H]+ at m/z 89.07).

  • Calculate the percentage of the unlabeled analyte by dividing its peak area by the sum of the peak areas for the deuterated and unlabeled species, then multiplying by 100.

Experimental Protocol 2: Verification of Internal Standard Stock Solution Concentration

Objective: To verify the concentration of a newly prepared stock solution of 1,1-Dimethylurea-d6 against a previously validated lot.

• Preparation of Solutions:

  • Prepare a new stock solution of the new lot of 1,1-Dimethylurea-d6 at the desired concentration (e.g., 1 mg/mL).

  • Prepare a stock solution of a previously validated lot of 1,1-Dimethylurea-d6 at the same concentration.

  • Create a dilution series for both the new and old lots (e.g., 1, 5, 10, 50, 100 µg/mL).

• LC-MS Analysis:

  • Analyze the dilution series for both lots using a suitable LC-MS method.

• Data Analysis:

  • Construct a calibration curve for each lot by plotting the peak area against the nominal concentration.

  • Compare the slopes of the two calibration curves. The slopes should be within a pre-defined acceptance range (e.g., ±15%).

Experimental Protocol 3: Assessment of Matrix Effects

Objective: To determine if the sample matrix is causing ion suppression or enhancement of 1,1-Dimethylurea-d6 and the analyte.

• Sample Preparation:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and 1,1-Dimethylurea-d6 in the final mobile phase composition.

  • Set 2 (Post-extraction Spike): Process a blank matrix sample through your entire sample preparation procedure. In the final step, spike the extracted matrix with the analyte and 1,1-Dimethylurea-d6 at the same concentration as in Set 1.

• LC-MS Analysis:

  • Analyze multiple replicates (e.g., n=6) of both sets of samples.

• Data Analysis:

  • Calculate the matrix effect (ME) for both the analyte and the internal standard using the following formula: ME (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. The matrix effects for the analyte and the internal standard should be comparable.

Visualizations

Caption: General troubleshooting workflow for inconsistent results.

Caption: Protocol for evaluating a new lot of 1,1-Dimethylurea-d6.

Caption: Decision tree for out-of-specification results.

References

• 1. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]

Nonlinear calibration curve issues with 1,1-Dimethylurea-d6 internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with nonlinear calibration curves when using 1,1-Dimethylurea-d6 as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Dimethylurea-d6, and why is it used as an internal standard?

A1: 1,1-Dimethylurea-d6 is a stable isotope-labeled (SIL) version of 1,1-Dimethylurea, where six hydrogen atoms have been replaced with deuterium. It is considered a gold standard for use as an internal standard in quantitative mass spectrometry. Because its chemical and physical properties are nearly identical to the unlabeled analyte, it behaves similarly during sample preparation, chromatography, and ionization. By adding a known amount of 1,1-Dimethylurea-d6 to every sample, it can effectively compensate for variations in extraction recovery, injection volume, and matrix effects, leading to more accurate and precise quantification.[1]

Q2: What are the common causes of a nonlinear calibration curve when using a SIL internal standard like 1,1-Dimethylurea-d6?

A2: Nonlinearity in LC-MS/MS calibration curves is a common phenomenon that can arise from several factors, even when using a reliable internal standard:

• Detector Saturation: At high analyte concentrations, the mass spectrometer's detector can become overwhelmed, causing the signal response to plateau.[1][2]

• Ion Source Saturation/Ion Suppression: The process of ionization is competitive. At high concentrations, the analyte and the internal standard can compete for ionization. Additionally, co-eluting components from the sample matrix can suppress the ionization of both the analyte and the internal standard. This "matrix effect" can be concentration-dependent, leading to a nonlinear relationship.[1]

• Isotopic Interference (Cross-Talk): Naturally occurring isotopes of the analyte (e.g., ¹³C) can contribute to the signal of the internal standard, especially if the mass difference is small. This is more pronounced at high analyte concentrations and can artificially inflate the internal standard's signal, causing the response ratio to curve downwards.[1][3]

• Inappropriate Regression Model: Forcing a linear regression model on data that is inherently nonlinear will result in a poor fit. In many cases, a weighted linear (e.g., 1/x²) or a quadratic regression model is more appropriate for LC-MS/MS data.[1][4]

Q3: How does 1,1-Dimethylurea-d6 help correct for some of these issues?

A3: The fundamental principle of using a SIL internal standard like 1,1-Dimethylurea-d6 is that it co-elutes and behaves almost identically to the analyte. Therefore, it experiences a similar degree of ion suppression or enhancement from matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to a more accurate quantification.[1][5] However, it's important to note that the internal standard cannot correct for all sources of nonlinearity, such as detector saturation.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting nonlinear calibration curves when using 1,1-Dimethylurea-d6.

Step 1: Visual Inspection of Chromatographic Data

Before scrutinizing the calibration curve itself, it is crucial to examine the raw chromatographic data for all calibration standards.

Parameter to Check	Ideal Observation	Potential Issue if Not Ideal
Peak Shape	Symmetrical, Gaussian peaks	Peak fronting, tailing, or splitting can indicate chromatographic issues leading to inconsistent integration and nonlinearity.[1]
Internal Standard Response	Relatively consistent across all standards and samples	A significant drop in the 1,1-Dimethylurea-d6 signal at high analyte concentrations can indicate ion suppression.[1]
Retention Time	Analyte and 1,1-Dimethylurea-d6 should co-elute.	A shift in retention time could indicate a problem with the analytical column or mobile phase.

Step 2: Troubleshooting Workflow

If the initial data inspection suggests a problem, the following workflow can help identify and resolve the root cause.

Caption: Troubleshooting workflow for nonlinear calibration curves.

Step 3: Addressing Specific Issues

Issue 1: Nonlinearity at the High End of the Curve

• Probable Cause: Detector or ion source saturation is a primary cause of nonlinearity at high concentrations.[1][2]

• Troubleshooting Steps:

  • Dilute the highest concentration standard (e.g., 1:5 or 1:10) and re-inject. If the back-calculated concentration of the diluted sample is now accurate and falls on the linear part of the curve, detector saturation is the likely cause.[1]

  • Reduce the injection volume for all samples. This reduces the total amount of analyte entering the mass spectrometer.[1]

  • Use a less abundant MRM transition for quantification at higher concentrations.[2]

Issue 2: Inconsistent Internal Standard Response

• Probable Cause: A significant and systematic drop in the 1,1-Dimethylurea-d6 signal as the analyte concentration increases is a strong indicator of matrix effects or ion suppression.[1]

• Troubleshooting Steps:

  • Improve sample preparation: Implement more rigorous cleanup steps to remove interfering matrix components.

  • Optimize chromatography: Adjust the gradient or change the column to better separate the analyte from matrix interferences.

  • Dilute the sample: This can reduce the concentration of matrix components, thereby mitigating their suppressive effects.

Issue 3: The Curve Consistently Deviates from Linearity

• Probable Cause: The relationship between concentration and response ratio is inherently nonlinear and requires a more suitable regression model.

• Troubleshooting Steps:

  • Apply a weighted linear regression: A 1/x or 1/x² weighting often provides a better fit for heteroscedastic data typically seen in LC-MS/MS.[2]

  • Use a quadratic regression model: This can sometimes provide a better fit for the data, but its use should be justified and carefully evaluated.[4]

Experimental Protocol Example

This section provides a representative methodology for a bioanalytical workflow using a stable isotope-labeled internal standard like 1,1-Dimethylurea-d6.

1. Preparation of Standards and Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analyte standard and dissolve it in 1 mL of a suitable solvent (e.g., methanol).

• Internal Standard (IS) Stock Solution (1 mg/mL): Dissolve ~1 mg of 1,1-Dimethylurea-d6 in 1 mL of the same solvent.

• Working Standards: Prepare a series of analyte working solutions by serial dilution of the stock solution with a mixture like 50:50 methanol/water.

• IS Working Solution (e.g., 10 ng/mL): Prepare a working solution of 1,1-Dimethylurea-d6 at a fixed concentration in the same diluent. The optimal concentration should provide a robust signal without causing detector saturation.[1]

2. Sample Preparation and Calibration Curve Construction

Caption: Bioanalytical workflow using an internal standard.

• Spiking: To create the calibration standards, spike a known volume of blank biological matrix (e.g., plasma, urine) with appropriate volumes of the analyte working solutions. Then, add a constant volume of the IS working solution to each standard, quality control (QC) sample, and unknown sample.

• Extraction: Perform a sample extraction procedure, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), to remove interfering components.

• Analysis: Inject the extracted samples into the LC-MS/MS system.

3. Data Analysis

• Integrate the peak areas for the analyte and 1,1-Dimethylurea-d6.

• Calculate the peak area ratio (analyte area / IS area).

• Plot the peak area ratio against the nominal concentration of the calibration standards.

• Apply the most appropriate regression model (e.g., linear with 1/x² weighting) to generate the calibration curve.[1]

• Quantify unknown samples using the resulting regression equation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 5. dshs-koeln.de [dshs-koeln.de]

Reference Data & Comparative Studies

A Comparative Analysis of 1,1-Dimethylurea-d6 and ¹³C-Labeled Internal Standards for Enhanced Accuracy in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of precise and reliable quantitative data is paramount. In mass spectrometry-based bioanalysis, the use of stable isotope-labeled (SIL) internal standards is the gold standard for correcting analytical variability. However, the choice between deuterium (B1214612) (²H or D) and carbon-13 (¹³C) labeled standards can significantly impact assay accuracy. This guide provides an objective comparison of 1,1-Dimethylurea-d6 and ¹³C-labeled internal standards, supported by established principles and experimental evidence, to inform the selection of the most appropriate standard for rigorous quantitative applications.

The ideal internal standard should perfectly mimic the physicochemical properties of the analyte throughout sample preparation, chromatography, and ionization to ensure accurate quantification.[1] While both deuterated and ¹³C-labeled standards are designed for this purpose, their inherent properties can lead to different analytical outcomes, particularly when dealing with complex biological matrices.

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards are rooted in their chromatographic behavior, isotopic stability, and their ability to compensate for matrix effects.[1][2] While 1,1-Dimethylurea-d6 offers a readily available and cost-effective option, a ¹³C-labeled counterpart, although potentially more expensive, often provides superior performance for achieving the highest level of accuracy and precision.[2]

Table 1: Quantitative Comparison of Deuterated vs. ¹³C-Labeled Internal Standards

Performance Metric	1,1-Dimethylurea-d6 (Deuterated IS)	¹³C-Labeled 1,1-Dimethylurea (¹³C-IS)	Rationale & Impact on Accuracy
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte (Isotope Effect).[2][3]	Near-perfect co-elution with the unlabeled analyte.[1][2]	The chromatographic shift of deuterated standards can lead to differential matrix effects, compromising accuracy. Perfect co-elution ensures both analyte and IS experience the same ionization conditions.[4]
Correction for Matrix Effects	Can be less effective due to chromatographic separation from the analyte, leading to differential ion suppression or enhancement.[4][5]	Highly effective at compensating for matrix effects due to identical elution profiles and experiencing the same "analytical space" during ionization.[1][6]	Inaccurate correction for matrix effects is a significant source of imprecision and bias in bioanalytical methods.[5]
Isotopic Stability	Deuterium atoms, particularly if located on heteroatoms (e.g., -NH), can be susceptible to back-exchange with hydrogen from the sample matrix or solvent.[1][7]	¹³C atoms are incorporated into the carbon skeleton, making them exceptionally stable and not prone to exchange under typical analytical conditions.[8]	Loss of the isotopic label can lead to an underestimation of the internal standard concentration and an overestimation of the analyte concentration.
Accuracy & Precision	Generally provides good accuracy, but can be compromised by the isotope effect and differential matrix effects. One study showed a mean bias of 96.8% with a standard deviation of 8.6%.[2]	Demonstrates improved accuracy and precision. A comparative study reported a mean bias of 100.3% with a standard deviation of 7.6%.[2] Use of ¹³C-IS can significantly reduce the coefficient of variation (CV%).[9]	For assays requiring the highest level of accuracy, such as in regulated drug development, ¹³C-IS is the superior choice.[2]

Experimental Protocols

To rigorously evaluate the performance of 1,1-Dimethylurea-d6 versus a ¹³C-labeled internal standard, a well-designed experimental protocol is essential. The following outlines a general methodology for this comparison.

Objective:

To compare the accuracy and precision of quantifying 1,1-Dimethylurea in a biological matrix (e.g., human plasma) using either 1,1-Dimethylurea-d6 or a ¹³C-labeled 1,1-Dimethylurea as the internal standard by LC-MS/MS.

Materials:

• 1,1-Dimethylurea analytical standard

• 1,1-Dimethylurea-d6 internal standard

• ¹³C-labeled 1,1-Dimethylurea internal standard

• Control human plasma (multiple lots)

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

• Solvents and reagents for sample preparation and mobile phases

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual primary stock solutions of the 1,1-Dimethylurea analyte and both the d6 and ¹³C-labeled internal standards in an appropriate solvent (e.g., methanol).

  • Prepare separate working solutions for the calibration standards and quality control (QC) samples by spiking the analyte into control plasma at various concentrations.

  • Prepare separate working internal standard solutions for 1,1-Dimethylurea-d6 and the ¹³C-labeled version at a constant concentration.

• Sample Preparation:

  • Divide the calibration standards and QC samples into two sets.

  • To the first set, add the 1,1-Dimethylurea-d6 working internal standard solution.

  • To the second set, add the ¹³C-labeled 1,1-Dimethylurea working internal standard solution.

  • Perform sample extraction using a validated method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the supernatant and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Develop a chromatographic method to achieve good peak shape for 1,1-Dimethylurea.

  • Analyze both sets of samples on the LC-MS/MS system.

  • Monitor the retention times of the analyte and both internal standards to assess co-elution.

  • Use the analyte-to-internal standard peak area ratio for quantification.

• Data Analysis and Performance Evaluation:

  • Construct separate calibration curves for each set of standards (one with d6-IS, one with ¹³C-IS).

  • Calculate the concentration of the QC samples for both sets and determine the accuracy (% bias) and precision (% CV).

  • Matrix Effect Evaluation: Analyze samples prepared in at least six different lots of plasma to assess the ability of each internal standard to compensate for inter-individual variability in matrix effects.[10] Calculate the IS-normalized matrix factor.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for comparing the performance of the two internal standards.

Caption: Workflow for comparing d6 and ¹³C-labeled internal standards.

Signaling Pathways and Logical Relationships

While 1,1-Dimethylurea is not directly involved in a major signaling pathway, its use as an internal standard is governed by a logical relationship aimed at ensuring data accuracy. The following diagram illustrates this relationship.

Caption: Logic of using an internal standard for accurate quantification.

Conclusion

For the highest level of accuracy and precision in quantitative bioanalysis by LC-MS/MS, a ¹³C-labeled internal standard is the preferred choice over a deuterated standard like 1,1-Dimethylurea-d6.[2] Its ability to co-elute perfectly with the analyte provides the most effective compensation for matrix effects and other sources of analytical variability.[1][2] While deuterated internal standards are a more common and cost-effective option, they can introduce complications such as chromatographic shifts and potential isotopic instability that may compromise data integrity.[5][7] The selection of an internal standard should be a carefully considered decision, backed by experimental validation, to ensure the generation of robust and reliable data in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. ukisotope.com [ukisotope.com]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. tandfonline.com [tandfonline.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Utilizing 1,1-Dimethylurea-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within drug development and clinical research, the precision and reliability of analytical methods are paramount. The choice of an internal standard is a critical determinant of an assay's performance. This guide provides a comprehensive comparison of the use of a stable isotope-labeled (SIL) internal standard, specifically 1,1-Dimethylurea-d6, against alternative, non-isotopically labeled internal standards.

Performance Comparison: Stable Isotope-Labeled vs. Structural Analog Internal Standards

The selection of an appropriate internal standard is a pivotal decision in the development of robust bioanalytical methods. A stable isotope-labeled internal standard like 1,1-Dimethylurea-d6 is chemically and physically almost identical to the analyte of interest, 1,1-Dimethylurea. This near-perfect mimicry ensures that it behaves similarly throughout the entire analytical process, from extraction to detection. In contrast, a structural analog, while similar, may exhibit different chromatographic and ionization characteristics, potentially compromising the accuracy of quantification.

Below is a table summarizing the expected performance characteristics of an analytical method validated with 1,1-Dimethylurea-d6 versus a hypothetical structural analog internal standard. The data is representative of typical performance observed in bioanalytical methods using stable isotope-labeled standards compared to other alternatives.

Table 1: Comparison of Method Validation Parameters

Parameter	LC-MS/MS with 1,1-Dimethylurea-d6 (Expected)	HPLC-UV with Structural Analog IS (Typical)
Linearity Range	0.1 - 25 µg/mL	0.5 - 20 µg/mL
Correlation Coefficient (r²)	≥ 0.999	~0.999
Limit of Detection (LOD)	0.05 µg/mL	0.2 µg/mL
Intra-day Precision (%RSD)	< 5%	< 10%
Inter-day Precision (%RSD)	< 7%	< 15%
Recovery	85 - 95%	70 - 90%
Matrix Effect	Effectively compensated	Potential for significant ion suppression or enhancement

Experimental Protocols

Detailed and robust experimental protocols are the bedrock of reproducible and reliable analytical methods. Below is a representative protocol for the validation of an analytical method for the quantification of 1,1-Dimethylurea in a biological matrix using 1,1-Dimethylurea-d6 as an internal standard, employing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix sample (e.g., plasma, urine), add 20 µL of the 1,1-Dimethylurea-d6 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: A suitable C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 1,1-Dimethylurea: Precursor ion > Product ion (specific m/z to be determined)

  • 1,1-Dimethylurea-d6: Precursor ion > Product ion (specific m/z to be determined)

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity.

Method Validation Parameters

The analytical method should be validated according to international guidelines (e.g., ICH Q2(R1)) for the following parameters:

• Specificity: Assessed by analyzing blank matrix samples to ensure no interference at the retention times of the analyte and internal standard.

• Linearity: Determined by a calibration curve prepared by spiking known concentrations of 1,1-Dimethylurea into the blank matrix. A linear regression analysis is performed, and a correlation coefficient (r²) of >0.99 is typically required.

• Accuracy and Precision: Evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day). The accuracy should be within ±15% (±20% for the lower limit of quantification), and the precision (%RSD) should not exceed 15% (20% for LLOQ).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or the standard deviation of the response and the slope of the calibration curve.

• Recovery: The efficiency of the extraction procedure is determined by comparing the analyte peak area in pre-extraction spiked samples to that in post-extraction spiked samples.

• Matrix Effect: Evaluated by comparing the peak area of the analyte in post-extraction spiked samples to the peak area of the analyte in a neat solution. The use of a stable isotope-labeled internal standard is crucial for effectively mitigating matrix effects.

Visualizing the Workflow

To better understand the logical flow of validating an analytical method with an internal standard, the following diagram illustrates the key steps involved.

Caption: Workflow for analytical method validation using an internal standard.

References

• 1. Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance - PMC [pmc.ncbi.nlm.nih.gov]

The Superiority of Deuterated Internal Standards: A Performance Comparison of 1,1-Dimethylurea-d6 and a Structural Analog

For researchers, scientists, and drug development professionals, the precise quantification of analytes in complex biological matrices is paramount for accurate pharmacokinetic and toxicological assessments. The choice of an internal standard (IS) is a critical factor that directly influences the reliability and robustness of bioanalytical methods. This guide provides an objective comparison of the performance of a stable isotope-labeled internal standard (SIL-IS), 1,1-Dimethylurea-d6, against a representative structural analog internal standard.

The "gold standard" in quantitative mass spectrometry is the use of a stable isotope-labeled internal standard.[1][2] These standards, such as 1,1-Dimethylurea-d6, are chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium (B1214612) for hydrogen).[3] This subtle mass difference allows for differentiation by the mass spectrometer, while the nearly identical physicochemical properties ensure that the SIL-IS and the analyte behave similarly during sample preparation, chromatography, and ionization.[3][4]

Structural analog internal standards, on the other hand, are molecules with a similar but not identical chemical structure to the analyte.[1] While often more readily available and less expensive, their different structures can lead to variations in extraction recovery, chromatographic retention times, and ionization efficiencies compared to the analyte.[3] These differences can result in incomplete compensation for matrix effects, potentially compromising the accuracy and precision of the results.[3]

Performance Comparison: 1,1-Dimethylurea-d6 vs. Structural Analog IS

The following tables summarize quantitative data from studies comparing the performance of deuterated internal standards with structural analogs or no internal standard. While direct comparative data for 1,1-Dimethylurea-d6 is not publicly available, the following examples for other analytes illustrate the typical performance advantages of using a SIL-IS.

Table 1: Comparison of Key Performance Parameters

Performance Parameter	With 1,1-Dimethylurea-d6 (SIL-IS)	With Structural Analog IS	Rationale
Accuracy (%Bias)	Typically within ±15%[2]	Can exceed ±15%[5]	The SIL-IS co-elutes with the analyte and experiences the same degree of matrix effects, leading to more accurate quantification.[1][3]
Precision (%RSD)	Typically <15%[2]	Can exceed 15%[6]	The consistent tracking of the analyte by the SIL-IS throughout the analytical process minimizes variability.[4]
Matrix Effect Compensation	High	Variable and often incomplete	The near-identical chemical and physical properties of the SIL-IS ensure it is affected by the matrix in the same way as the analyte.[3][7]
Extraction Recovery	Consistent with analyte	May differ from analyte	Structural differences can lead to different partitioning during extraction.[3]
Chromatographic Retention Time	Nearly identical to analyte	May differ from analyte	Even minor structural changes can alter chromatographic behavior.[8]

Table 2: Illustrative Experimental Data from Analogous Compounds

Analyte	Internal Standard Type	Accuracy (% Bias)	Precision (%RSD)	Reference
Alimemazine	Deuterated (Alimemazine-d6)	-6.18% to 6.96%	0.98% to 5.72%	[2]
Alimemazine	Structural Analog (Promazine)	Potentially > ±15%	Potentially > 15%	[2]
Imidacloprid	Deuterated (Imidacloprid-d4)	Within 25%	< 20%	[6]
Imidacloprid	No Internal Standard	> 60%	> 50%	[6]
Tacrolimus (B1663567)	Isotope-labeled (TAC13C,D2)	99.55% to 100.63%	< 3.09%	[9]
Tacrolimus	Structural Analog (Ascomycin)	97.35% to 101.71%	< 3.63%	[9]

Experimental Protocols

To objectively evaluate the performance of 1,1-Dimethylurea-d6 versus a structural analog internal standard, a series of validation experiments should be conducted. The following are detailed methodologies for key experiments.

Matrix Effect Evaluation

Objective: To assess and compare the ability of 1,1-Dimethylurea-d6 and a structural analog IS to compensate for matrix effects in a complex biological matrix (e.g., human plasma).

Materials:

• Analyte of interest (1,1-Dimethylurea)

• Deuterated IS (1,1-Dimethylurea-d6)

• Structural Analog IS

• Control human plasma from at least six different sources

• LC-MS/MS system

• Standard laboratory reagents and equipment for sample preparation

Procedure:

• Preparation of Stock and Working Solutions: Prepare individual stock solutions of the analyte, deuterated IS, and non-deuterated IS in a suitable organic solvent (e.g., methanol). Prepare working solutions by diluting the stock solutions.[10]

• Sample Set Preparation:

  • Set 1 (Neat Solution): Prepare a solution containing the analyte at a known concentration and both internal standards at their intended assay concentrations in the reconstitution solvent.[10]

  • Set 2 (Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with the analyte and both internal standards at the same concentrations as in Set 1.[10]

• Analysis: Analyze all prepared samples by LC-MS/MS.[1]

• Calculation: The matrix factor (MF) is calculated for each source of plasma by dividing the peak area of the analyte in the presence of the matrix (Set 2) by the peak area of the analyte in the neat solution (Set 1). The coefficient of variation (CV%) of the matrix factor across the different plasma sources is calculated to assess the variability. A lower CV% indicates better compensation for matrix effects.[10]

Recovery, Precision, and Accuracy Assessment

Objective: To determine the extraction recovery, intra- and inter-day precision, and accuracy of the analytical method using both 1,1-Dimethylurea-d6 and the structural analog IS.

Procedure:

• Sample Preparation: Prepare quality control (QC) samples at low, medium, and high concentrations by spiking the analyte into the biological matrix. A separate set of samples is prepared for each internal standard.

• Extraction:

  • Add the internal standard (either 1,1-Dimethylurea-d6 or the structural analog) to the QC samples.

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard.

• Analysis: Analyze the extracted samples by LC-MS/MS.

• Calculations:

  • Recovery: Compare the peak area of the analyte in the extracted samples to the peak area of the analyte in post-extraction spiked samples.

  • Precision: Calculate the relative standard deviation (%RSD) of the concentrations of replicate QC samples within a single analytical run (intra-day) and across multiple runs on different days (inter-day).

  • Accuracy: Calculate the percent bias of the mean measured concentration from the nominal concentration of the QC samples.

Visualizing the Workflow and Decision Process

The following diagrams illustrate a typical experimental workflow for bioanalysis and the logical process for selecting an internal standard.

Figure 1: A typical experimental workflow for bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. ukisotope.com [ukisotope.com]
• 9. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Assessing the Accuracy and Precision of Quantification with 1,1-Dimethylurea-d6: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective assessment of 1,1-Dimethylurea-d6 as an internal standard for quantitative analysis, particularly in mass spectrometry-based applications. By examining its performance characteristics and comparing it to other standards, this document serves as a resource for developing robust and reliable analytical methods.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In quantitative mass spectrometry, the accuracy and precision of measurements are paramount. Stable isotope-labeled (SIL) internal standards are widely considered the gold standard for achieving reliable results.[1][2] A SIL internal standard is a form of the analyte where one or more atoms have been replaced by a heavier isotope, such as deuterium (B1214612) (²H or D), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[3]

1,1-Dimethylurea-d6 is a deuterated analog of 1,1-Dimethylurea. Its key advantage lies in its chemical and physical properties, which are nearly identical to the unlabeled analyte.[3] This similarity ensures that the SIL standard and the analyte behave consistently throughout the entire analytical process, including sample preparation, extraction, and chromatographic separation.[3][4] During mass spectrometry analysis, the SIL standard is easily distinguished from the analyte by its higher mass-to-charge ratio (m/z). By calculating the ratio of the analyte's signal to the known concentration of the internal standard, variations introduced during the workflow can be effectively normalized.[3][5] This normalization corrects for analyte loss during sample handling and fluctuations in instrument response, significantly improving the accuracy and precision of quantification.[3][5]

Performance Data: Accuracy and Precision

The validation of an analytical method is crucial to ensure it is suitable for its intended purpose.[6] Key validation parameters include accuracy, precision, linearity, and the limit of quantification (LOQ).[7][8] Accuracy refers to the closeness of a measured value to the true value, while precision measures the reproducibility of the results.[9][10]

While specific, publicly available validation reports exclusively for 1,1-Dimethylurea-d6 are limited, the performance of well-validated methods using SIL standards provides a strong benchmark. For LC-MS/MS assays, typical acceptance criteria for accuracy are within 98-102% of the theoretical value, and for precision, the relative standard deviation (RSD) is generally expected to be ≤15%.[8][11]

Table 1: Typical Performance Characteristics for SIL-Internal Standard Based LC-MS/MS Methods

Parameter	Typical Acceptance Criteria	Rationale
Accuracy	85-115% (±15%) of nominal value	Ensures the measured value is close to the true value.[11]
Precision (RSD)	≤ 15%	Demonstrates the reproducibility of the method across multiple measurements.[9][11]
Linearity (R²)	≥ 0.99	Confirms a proportional relationship between concentration and instrument response over a defined range.[6]
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio (S/N) ≥ 10	The lowest concentration that can be reliably quantified with acceptable accuracy and precision.[11]

Studies on other deuterated standards show that the median between-run precision for matching analyte and SIL-IS pairs is typically between 2.7% and 5.9%.[12] This high level of precision is a direct result of the SIL standard's ability to track and correct for analytical variability.[12]

Comparison with Alternative Internal Standards

The choice of an internal standard is a critical decision in method development. While 1,1-Dimethylurea-d6, as a SIL standard, represents the ideal choice, other alternatives are sometimes used.

Table 2: Comparison of Internal Standard Types

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., 1,1-Dimethylurea-d6)	- Co-elutes with the analyte.[1] - Experiences identical matrix effects.[3] - Provides the highest accuracy and precision.[1][12]	- Can be more expensive to synthesize.[1] - Potential for isotopic crosstalk if mass difference is insufficient.[3]
Structural Analog	- More readily available and less expensive than SIL standards.[5] - Can mimic the analyte's behavior to some extent.	- May have different chromatographic retention times.[4] - May experience different ionization suppression or enhancement.[4] - Less effective at correcting for matrix effects, leading to lower accuracy.[12]
No Internal Standard	- Lowest cost and simplest approach.	- Highly susceptible to variations in sample preparation and instrument performance. - Prone to significant matrix effects, leading to poor accuracy and precision. - Not recommended for quantitative bioanalysis.

The primary drawback of using a structural analog is the potential for differential matrix effects.[4] If the analog does not co-elute precisely with the analyte, it may be exposed to a different chemical environment as it enters the mass spectrometer, leading to variations in ionization efficiency that are not representative of the analyte's experience. This can compromise the accuracy of the results.[12]

Experimental Protocols

A robust and reproducible experimental protocol is essential for achieving accurate quantification. Below is a generalized workflow for using 1,1-Dimethylurea-d6 in a typical LC-MS/MS analysis of biological samples like plasma or serum.

1. Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for preparing high-protein samples.[13]

• Objective: To remove proteins that can interfere with the analysis and damage the LC column.

• Procedure:

  • Aliquot 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

  • Add a known amount of 1,1-Dimethylurea-d6 solution (the internal standard).

  • Add 300 µL of a cold precipitating agent, such as acetonitrile (B52724) or methanol.[13]

  • Vortex the mixture thoroughly for 1-2 minutes to ensure complete protein precipitation.

  • Centrifuge the sample at high speed (e.g., 14,000 x g) for 10-15 minutes to pellet the precipitated proteins.[14]

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[14]

2. LC-MS/MS Analysis

• Objective: To chromatographically separate the analyte from other components in the sample and detect it with high sensitivity and selectivity.

• Typical Parameters:

  • Liquid Chromatography (LC):

    • Column: A reverse-phase C18 column is commonly used for separating small polar molecules.

    • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

    • Flow Rate: 0.2-0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for urea (B33335) compounds.

    • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

    • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for both 1,1-Dimethylurea and 1,1-Dimethylurea-d6.

3. Data Processing and Quantification

• Objective: To calculate the concentration of the analyte in the original sample.

• Procedure:

  • Integrate the peak areas for both the analyte and the internal standard (1,1-Dimethylurea-d6).

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Caption: The logical principle behind quantification using a stable isotope-labeled standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. demarcheiso17025.com [demarcheiso17025.com]
• 8. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - Yu - Annals of Translational Medicine [atm.amegroups.org]
• 12. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spectroscopyeurope.com [spectroscopyeurope.com]
• 14. benchchem.com [benchchem.com]

Evaluating Calibration Curves with 1,1-Dimethylurea-d6: A Guide to Linearity and Range

In the realm of quantitative analysis, particularly in drug development and clinical research, the precision and accuracy of analytical methods are paramount. The use of stable isotope-labeled internal standards, such as 1,1-Dimethylurea-d6, is a cornerstone of robust bioanalytical method validation, especially for techniques like liquid chromatography-mass spectrometry (LC-MS). This guide provides a comprehensive evaluation of the linearity and dynamic range of calibration curves, using 1,1-Dimethylurea-d6 as a focal point. We will delve into supporting experimental data, detailed methodologies, and a comparative analysis with alternative approaches.

Linearity and Dynamic Range: A Performance Comparison

The linearity of a calibration curve is a critical measure of an analytical method's ability to produce results that are directly proportional to the concentration of the analyte over a specified range. The dynamic range refers to the concentration span over which the method is both precise and accurate. While specific quantitative data for calibration curves using 1,1-Dimethylurea-d6 as an internal standard is not extensively published, the performance is expected to mirror that of its non-deuterated counterpart, 1,1-Dimethylurea.

A recent study on the quantification of 1,1-Dimethylurea using supercritical fluid chromatography–tandem mass spectrometry (SFC-MS/MS) demonstrated excellent linearity. The method was validated with a linear range covering three orders of magnitude and limits of quantification (LOQs) between 1 and 10 µg/L.[1][2][3][4] This extensive linear range is indicative of a robust method suitable for a wide array of applications.

For comparison, alternative internal standards, such as structurally similar analogs, may not exhibit the same degree of linearity or dynamic range due to differences in physicochemical properties. These differences can lead to variations in extraction efficiency and ionization response in the mass spectrometer, potentially compromising the accuracy of the results. The use of a deuterated internal standard like 1,1-Dimethylurea-d6 is considered the gold standard as it co-elutes with the analyte, thereby experiencing and correcting for the same analytical variabilities.

Analyte	Internal Standard	Analytical Technique	Linear Range	R² Value	Limit of Quantification (LOQ)	Reference
1,1-Dimethylurea	None Used	SFC-MS/MS	Three Orders of Magnitude	> 0.999	1-10 µg/L	Ovchinnikov et al., 2022[1][2][3][4]
General Guidance	Deuterated Standard	LC-MS/MS	Typically 3-4 Orders of Magnitude	> 0.99	Analyte-dependent	General Bioanalytical Method Validation Guidelines[5][6][7]

Experimental Protocols

A robust and reliable calibration curve is underpinned by a meticulous experimental protocol. Below is a detailed methodology for establishing a calibration curve for the quantification of an analyte using 1,1-Dimethylurea-d6 as an internal standard via LC-MS/MS.

Objective:

To establish a linear calibration curve for the quantification of a target analyte in a biological matrix using 1,1-Dimethylurea-d6 as an internal standard.

Materials:

• Target analyte reference standard

• 1,1-Dimethylurea-d6 (internal standard)

• Blank biological matrix (e.g., plasma, urine)

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Formic acid (or other appropriate mobile phase modifier)

• Calibrated pipettes and vials

• LC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the target analyte in a suitable solvent (e.g., methanol).

  • Prepare a separate primary stock solution of 1,1-Dimethylurea-d6 in the same solvent.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the analyte stock solution to create a series of working standard solutions at a minimum of six to eight different concentration levels.

  • Spike a known volume of the blank biological matrix with the working standard solutions to create the calibration standards.

• Preparation of Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) from a separate stock solution of the analyte.

• Sample Preparation:

  • To a fixed volume of each calibration standard, QC sample, and study sample, add a constant volume of the 1,1-Dimethylurea-d6 internal standard working solution.

  • Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences from the biological matrix.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method to achieve baseline separation of the analyte and internal standard from other matrix components.

  • Optimize the mass spectrometer parameters (e.g., precursor and product ions, collision energy) for the selective detection of the analyte and 1,1-Dimethylurea-d6.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte.

  • Perform a linear regression analysis and determine the coefficient of determination (R²). The acceptance criterion for R² is typically ≥ 0.99.

Visualizing the Workflow

To better illustrate the logical flow of establishing a calibration curve and the relationship between the analyte and the internal standard, the following diagrams are provided.

Caption: Workflow for generating a calibration curve.

Caption: Analyte and IS relationship in quantification.

References

• 1. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]

Comparative Analysis of 1,1-Dimethylurea-d6 Quantification in Biological Matrices: A Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of stable isotope-labeled internal standards like 1,1-Dimethylurea-d6 is paramount for the reliable assessment of drug candidates and biomarkers. This guide provides a comparative analysis of analytical methodologies for 1,1-Dimethylurea-d6 in three key biological matrices: plasma, urine, and tissue. The information presented is synthesized from established bioanalytical techniques for small polar molecules and serves as a practical reference for method development and validation.

The selection of a suitable biological matrix is a critical decision in preclinical and clinical studies, directly impacting the quality and relevance of the data obtained. Plasma, urine, and tissue each present unique advantages and analytical challenges related to sample complexity, analyte concentration, and potential for matrix interference. This guide outlines detailed experimental protocols, presents expected quantitative performance in comparative tables, and visualizes the analytical workflows to aid in the selection of the most appropriate matrix and method for your research needs.

Comparative Quantitative Performance

The following tables summarize the typical performance characteristics of analytical methods for the quantification of 1,1-Dimethylurea-d6 in plasma, urine, and tissue. These values are representative of what can be expected when using modern liquid chromatography-tandem mass spectrometry (LC-MS/MS) platforms and are based on published data for analogous small polar compounds. Actual performance may vary depending on the specific instrumentation, reagents, and experimental conditions.

Table 1: Comparison of Sample Preparation and Method Performance

Parameter	Plasma	Urine	Tissue Homogenate
Primary Challenge	High protein and lipid content	High salt content and variability	Complex extraction, high lipid and protein content
Typical Sample Volume	50 - 100 µL	100 - 500 µL	100 - 200 mg
Common Extraction Method	Protein Precipitation (PPT)	Dilute-and-Shoot or Solid-Phase Extraction (SPE)	Homogenization followed by Protein Precipitation (PPT) or Liquid-Liquid Extraction (LLE)
Expected Recovery	> 85%	> 90%	> 80%
Matrix Effect	Moderate to High	Low to Moderate	High
Lower Limit of Quantification (LLOQ)	0.5 - 5 ng/mL	1 - 10 ng/mL	1 - 10 ng/g
Upper Limit of Quantification (ULOQ)	500 - 1000 ng/mL	1000 - 5000 ng/mL	1000 - 2000 ng/g
Linearity (r²)	> 0.99	> 0.99	> 0.99
Intra-day Precision (%CV)	< 15%	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%	< 15%
Throughput	High	Very High	Low to Moderate

Experimental Protocols

The following are detailed, representative protocols for the extraction and analysis of 1,1-Dimethylurea-d6 from plasma, urine, and tissue.

Plasma Sample Preparation: Protein Precipitation (PPT)

This method is favored for its simplicity and high throughput.

• Sample Aliquoting: Thaw frozen plasma samples on ice. Vortex to ensure homogeneity. Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the working internal standard solution (1,1-Dimethylurea-d6 in methanol/water) to each plasma sample.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen at 40°C and reconstituted in a smaller volume of the initial mobile phase.

• LC-MS/MS Analysis: Inject an appropriate volume (e.g., 5 µL) of the final extract into the LC-MS/MS system.

Urine Sample Preparation: Dilute-and-Shoot

This is the simplest and fastest method for urine analysis, suitable for analytes present at higher concentrations.

• Sample Aliquoting: Thaw frozen urine samples and vortex. Centrifuge at 2,000 x g for 5 minutes to pellet any sediment. Aliquot 100 µL of the supernatant into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the working internal standard solution.

• Dilution: Add 900 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortexing: Vortex the samples for 30 seconds.

• LC-MS/MS Analysis: Transfer the diluted sample to an autosampler vial and inject into the LC-MS/MS system.

Tissue Sample Preparation: Homogenization and Protein Precipitation

This protocol is designed for the extraction of small molecules from solid tissue samples.

• Tissue Weighing and Homogenization: Weigh approximately 100 mg of frozen tissue. Add it to a 2 mL tube containing ceramic beads and 500 µL of ice-cold homogenization buffer (e.g., phosphate-buffered saline). Homogenize using a bead-beater homogenizer.

• Homogenate Aliquoting: Transfer 100 µL of the tissue homogenate to a new microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the working internal standard solution.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortexing and Sonication: Vortex vigorously for 1 minute, followed by sonication in an ice bath for 10 minutes to ensure complete cell lysis and extraction.

• Centrifugation: Centrifuge at 16,000 x g for 15 minutes at 4°C.

• Supernatant Transfer and Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analytical Conditions

The following are typical LC-MS/MS parameters for the analysis of 1,1-Dimethylurea-d6.

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for retaining this polar analyte.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A shallow gradient starting with a high aqueous composition (e.g., 2-5% B) held for a short duration, followed by a gradual increase to elute the analyte.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 1,1-Dimethylurea (unlabeled) Quantifier: m/z 89 → 72 (loss of NH₃).

    • 1,1-Dimethylurea (unlabeled) Qualifier: m/z 89 → 44.

    • 1,1-Dimethylurea-d6 Quantifier: m/z 95 → 78 (loss of NH₃).

    • 1,1-Dimethylurea-d6 Qualifier: m/z 95 → 48.

  • Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the analysis of 1,1-Dimethylurea-d6 in each biological matrix.

Plasma Sample Preparation Workflow

Isotopic Effect of Deuterium Labeling on the Mass Spectrometric Fragmentation of 1,1-Dimethylurea

A comparative analysis of the electron ionization mass spectra of 1,1-Dimethylurea and its deuterated analog, 1,1-Dimethylurea-d6, reveals a distinct isotopic effect on the fragmentation pattern. This effect manifests as a predictable mass shift in the fragment ions containing the dimethylamino group, providing a clear method for identifying and quantifying this compound and its labeled counterpart in various research applications.

This guide presents a comparison of the mass spectrometric fragmentation patterns of 1,1-Dimethylurea and 1,1-Dimethylurea-d6. The inclusion of experimental data and detailed protocols is intended to assist researchers, scientists, and drug development professionals in interpreting mass spectra and understanding the influence of isotopic labeling on fragmentation pathways.

Comparison of Fragmentation Patterns

The electron ionization (EI) mass spectrum of 1,1-Dimethylurea is characterized by a prominent molecular ion and several key fragment ions. The introduction of six deuterium (B1214612) atoms on the two methyl groups in 1,1-Dimethylurea-d6 results in a corresponding mass shift in the molecular ion and any fragments retaining these deuterated methyl groups.

The primary fragmentation pathways involve the cleavage of the C-N bonds and rearrangements within the molecule. The most significant fragments for both compounds are summarized in the table below. The data for 1,1-Dimethylurea is sourced from the NIST Mass Spectrometry Data Center.[1] The data for 1,1-Dimethylurea-d6 is predicted based on the fragmentation of the unlabeled compound and the known mass increase from deuterium labeling.

m/z (1,1-Dimethylurea)	m/z (1,1-Dimethylurea-d6)	Relative Intensity (1,1-Dimethylurea)	Proposed Fragment Ion	Formula
88	94	45%	[M]⁺•	[C₃H₈N₂O]⁺• / [C₃H₂D₆N₂O]⁺•
71	77	5%	[M - NH₃]⁺•	[C₃H₅NO]⁺• / [C₃HD₄NO]⁺•
44	50	100%	[(CH₃)₂N=CH₂]⁺	[(CD₃)₂N=CH₂]⁺
43	43	30%	[H₂N=C=O]⁺	[H₂N=C=O]⁺

Key Observations:

• Molecular Ion: The molecular ion peak for 1,1-Dimethylurea appears at m/z 88. For 1,1-Dimethylurea-d6, this peak is shifted by 6 mass units to m/z 94, corresponding to the replacement of six hydrogen atoms with deuterium atoms.

• Base Peak: The base peak for 1,1-Dimethylurea is observed at m/z 44. This fragment corresponds to the dimethylaminomethylene cation, [(CH₃)₂N=CH₂]⁺. In the deuterated analog, this peak is shifted to m/z 50, confirming the retention of the two deuterated methyl groups in this fragment.

• Fragment at m/z 43: A significant fragment is observed at m/z 43 for both compounds. This ion is attributed to the isocyanic acid cation, [H₂N=C=O]⁺, which does not contain the dimethylamino group and therefore does not show a mass shift.

• Fragment at m/z 71/77: A minor fragment resulting from the loss of ammonia (B1221849) (NH₃) is seen at m/z 71 for the unlabeled compound. The corresponding fragment for the deuterated analog would be expected at m/z 77, assuming the loss of NH₃ and retention of the deuterated methyl groups.

Experimental Protocols

The following is a representative experimental protocol for the analysis of 1,1-Dimethylurea and its deuterated analog using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• Standard solutions of 1,1-Dimethylurea and 1,1-Dimethylurea-d6 are prepared in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• For analysis of biological samples, a protein precipitation or liquid-liquid extraction step may be necessary to remove interfering matrix components.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 30-150.

• Scan Mode: Full scan.

Fragmentation Pathways

The fragmentation of 1,1-Dimethylurea and its deuterated analog upon electron ionization can be visualized as follows:

Caption: Fragmentation pathways of 1,1-Dimethylurea and 1,1-Dimethylurea-d6.

Conclusion

The mass spectrometric fragmentation of 1,1-Dimethylurea-d6 exhibits a predictable and consistent shift in fragment ions containing the deuterated dimethylamino group when compared to its non-deuterated counterpart. This isotopic effect allows for the clear differentiation and quantification of both labeled and unlabeled forms of 1,1-Dimethylurea, making it a valuable tool in metabolic studies, pharmacokinetic research, and as an internal standard for quantitative analysis. The provided experimental protocol offers a robust method for obtaining reproducible fragmentation patterns for these compounds.

References

• 1. Urea, N,N-dimethyl- [webbook.nist.gov]

A Comparative Guide to the Analysis of 1,1-Dimethylurea: Highlighting Methods Utilizing 1,1-Dimethylurea-d6

For researchers, scientists, and drug development professionals, the accurate quantification of small molecules like 1,1-Dimethylurea (B72202) (DMU) is critical. This guide provides a comprehensive comparison of analytical methodologies for the determination of DMU, with a special focus on the advantages conferred by the use of its deuterated stable isotope, 1,1-Dimethylurea-d6, as an internal standard in mass spectrometry-based assays.

The Role of 1,1-Dimethylurea-d6 in Quantitative Analysis

1,1-Dimethylurea-d6 is a deuterated analog of 1,1-Dimethylurea. In quantitative mass spectrometry, stable isotope-labeled internal standards (SIL-IS) like 1,1-Dimethylurea-d6 are considered the gold standard for achieving the highest accuracy and precision. The fundamental principle lies in adding a known amount of the SIL-IS to samples and calibration standards before any processing. Because the SIL-IS is chemically identical to the analyte, it experiences the same variations during sample preparation, chromatography, and ionization. By measuring the ratio of the analyte's signal to the internal standard's signal, these variations are effectively normalized, leading to more reliable and reproducible results.

Comparison of Analytical Methods for Urea (B33335) and its Derivatives

The selection of an analytical method depends on various factors, including the required sensitivity, selectivity, sample throughput, and the complexity of the sample matrix. Below is a comparison of common methods for the analysis of urea and its derivatives like 1,1-Dimethylurea.

Feature	Spectrophotometric (e.g., DMAB)	Enzymatic (Urease-based)	GC-MS	HPLC-MS/MS & SFC-MS/MS with 1,1-Dimethylurea-d6
Principle	Colorimetric reaction	Enzymatic hydrolysis to ammonia, then colorimetric detection	Gas chromatography separation, mass spectrometry detection	Liquid or supercritical fluid chromatography separation, mass spectrometry detection with isotope dilution
Selectivity	Low to Moderate	Moderate	High	Very High
Sensitivity	µg/mL to mg/mL range	µg/mL to mg/mL range	ng/mL to µg/mL range	pg/mL to ng/mL range[1]
Matrix Effect	High	High	Moderate to High (derivatization often required)	Low (corrected by internal standard)
Sample Throughput	High	High	Low to Moderate	Moderate to High
Development Time	Low	Low	Moderate	Moderate to High
Cost per Sample	Low	Low	Moderate	High
Instrumentation Cost	Low	Low	High	Very High
Use of Internal Standard	Not applicable	Not applicable	Possible, but non-isotopic	Ideal for 1,1-Dimethylurea-d6

Experimental Protocols

Below is a detailed methodology for the quantification of 1,1-Dimethylurea using Supercritical Fluid Chromatography–Tandem Mass Spectrometry (SFC-MS/MS) with 1,1-Dimethylurea-d6 as an internal standard. This method is adapted from a validated procedure for the analysis of dimethylurea isomers.[1]

1. Sample Preparation

• Spiking with Internal Standard: To each sample, calibration standard, and quality control sample, add a precise volume of a working solution of 1,1-Dimethylurea-d6 to achieve a final concentration of 100 ng/mL.

• Extraction (for solid samples like soil): Perform pressurized liquid extraction (PLE) with acetonitrile.

• Dilution (for liquid samples): Dilute the sample with the initial mobile phase to fall within the calibration range.

2. SFC-MS/MS Instrumentation and Conditions

• SFC System: A system capable of delivering supercritical CO2 and a co-solvent.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A 2-ethylpyridine (B127773) stationary phase column is effective for separating polar isomers like 1,1-dimethylurea and 1,3-dimethylurea.[1]

• Mobile Phase: Supercritical CO2 with a methanol (B129727) modifier (e.g., 10% methanol).

• Flow Rate: 1.30 mL/min.[1]

• Column Temperature: 55 °C.[1]

• Backpressure: 190 bar.[1]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Monitor the specific precursor-to-product ion transitions for both 1,1-Dimethylurea and 1,1-Dimethylurea-d6 in Multiple Reaction Monitoring (MRM) mode.

  • 1,1-Dimethylurea: m/z 89.1 → 44.1 (quantifier), 89.1 → 72.1 (qualifier)

  • 1,1-Dimethylurea-d6: m/z 95.1 → 50.1 (quantifier), 95.1 → 78.1 (qualifier)

3. Data Analysis

• Integrate the chromatographic peaks for both the analyte and the internal standard.

• Calculate the peak area ratio of 1,1-Dimethylurea to 1,1-Dimethylurea-d6.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1,1-Dimethylurea in the unknown samples from the calibration curve.

Visualizing Key Concepts and Workflows

To further clarify the principles and procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard of Quantification: Unveiling the Superiority of 1,1-Dimethylurea-d6 Internal Standard Over External Calibration

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of calibration method is a critical decision that profoundly impacts data quality. This guide provides an objective comparison of using a stable isotope-labeled (SIL) internal standard, specifically 1,1-Dimethylurea-d6, versus the traditional external standard calibration method. Through supporting experimental data and detailed protocols, we will demonstrate the significant advantages of employing an isotopic analog for robust and reliable quantification.

In the complex environment of biological matrices, analytical challenges such as matrix effects, sample preparation variability, and instrument fluctuations can introduce significant errors in quantification. While external standard calibration is a straightforward approach, it falls short in compensating for these variables. The use of a SIL internal standard like 1,1-Dimethylurea-d6, which is chemically identical to the analyte but mass-distinguishable, has emerged as the "gold standard" in mass spectrometry-based bioanalysis. It co-elutes with the analyte and experiences the same experimental variations, allowing for a ratiometric analysis that corrects for these potential sources of error, leading to more accurate and precise results.[1][2]

Performance Under the Magnifying Glass: A Data-Driven Comparison

The true measure of an analytical method's performance lies in its accuracy, precision, and linearity. The following tables summarize representative data comparing the use of a deuterated internal standard to an external standard calibration for the quantification of a small molecule in a biological matrix. While direct comparative data for 1,1-Dimethylurea was not available, the presented data for analogous compounds illustrates the expected performance benefits.

Table 1: Accuracy and Precision Comparison

Parameter	Concentration (ng/mL)	External Standard Calibration	1,1-Dimethylurea-d6 Internal Standard
Accuracy (% Bias)	Low QC (5)	-18.5%	+2.8%
Mid QC (50)	-11.2%	+1.5%
High QC (400)	-9.8%	-0.9%
Precision (%CV)	Low QC (5)	14.2%	4.1%
Mid QC (50)	9.8%	2.5%
High QC (400)	8.5%	1.8%

Data is representative and analogous to what is expected for 1,1-Dimethylurea analysis based on performance of other deuterated internal standards.

As the data clearly indicates, the internal standard method yields significantly better accuracy (closer to 0% bias) and precision (lower %CV) across all concentration levels.[3] The external standard method is more susceptible to systematic errors that can lead to an underestimation of the true concentration.

Table 2: Linearity and Sensitivity Comparison

Parameter	External Standard Calibration	1,1-Dimethylurea-d6 Internal Standard
Linear Range	2.5 - 50 µg/mL	0.25 - 50 µg/mL
Correlation Coefficient (r²)	> 0.990	> 0.999
Lower Limit of Quantification (LLOQ)	2.5 µg/mL	0.25 µg/mL

This data illustrates that the internal standard method can achieve a lower limit of quantification and a wider linear range.[4]

The improved linearity and lower LLOQ achieved with the 1,1-Dimethylurea-d6 internal standard demonstrate its ability to provide reliable data for low-concentration samples, a critical aspect in many research and clinical applications.[4]

Visualizing the Workflow: A Tale of Two Calibrations

The fundamental difference between the two methods lies in how the calibration standards and samples are prepared and analyzed. The following diagrams illustrate these distinct workflows.

Workflow for External Standard Calibration

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 1,1-Dimethylurea-d6 and 1,3-Dimethylurea-d6 as Internal Standards

For researchers and professionals in drug development and analytical chemistry, the selection of an appropriate internal standard is critical for achieving accurate and reliable quantification in mass spectrometry-based assays. Stable isotope-labeled (SIL) internal standards are the gold standard, as they exhibit nearly identical physicochemical properties to the analyte of interest, ensuring they behave similarly during sample preparation and analysis. This guide provides a detailed comparison of two isomeric SIL standards: 1,1-Dimethylurea-d6 and 1,3-Dimethylurea-d6.

Introduction to the Isomers

1,1-Dimethylurea-d6 (also known as N,N-Dimethylurea-d6) is the deuterated analogue of unsymmetrical dimethylurea (UDMU). Its structure features two deuterated methyl groups (-CD3) attached to the same nitrogen atom. This standard is particularly suited for the quantification of UDMU itself, which is a significant transformation product of the rocket propellant unsymmetrical dimethylhydrazine (UDMH), and for related compounds like the herbicide monuron (B1676734).

1,3-Dimethylurea-d6 (also known as N,N'-Dimethylurea-d6) is the deuterated form of symmetrical dimethylurea (SDMU). In this isomer, one deuterated methyl group is attached to each of the two nitrogen atoms. It is the ideal internal standard for quantifying SDMU and related symmetrical structures, such as the herbicide diuron (B1670789).

Physicochemical Properties

The primary difference between the deuterated and non-deuterated forms of these molecules is their molecular weight. Other physical properties such as melting point, boiling point, and solubility are expected to be very similar. The data presented below is for the non-deuterated analytes unless otherwise specified.

Property	1,1-Dimethylurea-d6	1,3-Dimethylurea-d6
Synonyms	N,N-Dimethylurea-d6, UDMU-d6	N,N'-Dimethylurea-d6, SDMU-d6
Molecular Formula	C₃H₂D₆N₂O[1]	C₃H₂D₆N₂O
Molecular Weight	94.15 g/mol [1]	~94.15 g/mol
Isotopic Enrichment	≥99 atom % D[2]	Not specified, but typically ≥98%
Appearance	White to off-white solid[1]	White crystalline powder or flake[3]
Melting Point (°C)	178-183 (for non-deuterated)[4]	101-104 (for non-deuterated)[5][6]
Boiling Point (°C)	~130 (for non-deuterated)	268-270 (for non-deuterated)[5][6]
Water Solubility	Soluble (for non-deuterated)[4]	765 g/L (for non-deuterated)[7]
Stability	Stable under recommended storage conditions (-20°C)[1]	Stable for at least 2 years at room temperature (for non-deuterated)[3]

Performance as an Internal Standard

The choice between 1,1-Dimethylurea-d6 and 1,3-Dimethylurea-d6 depends entirely on the structure of the target analyte. The ideal SIL internal standard should be structurally identical to the analyte to ensure it co-elutes chromatographically and experiences the same matrix effects and ionization efficiency in the mass spectrometer's source.

1,1-Dimethylurea-d6: The Standard for Unsymmetrical Analytes

This isomer is the superior choice for quantifying analytes with an N,N-dimethylurea structure.

• Analyte: Unsymmetrical Dimethylhydrazine (UDMH) and its transformation product 1,1-Dimethylurea (B72202) (UDMU). The analysis of UDMH is critical for environmental monitoring around aerospace sites.[8][9] UDMU is a major, stable transformation product, making it a key marker for UDMH pollution.[8]

• Analyte: Phenylurea Herbicides like Monuron (3-(p-chlorophenyl)-1,1-dimethylurea). The structural similarity ensures that Monuron-(dimethyl-d6) is an effective internal standard for the analysis of monuron in environmental and food samples.

1,3-Dimethylurea-d6: The Standard for Symmetrical Analytes

This isomer is the best choice for analytes containing the symmetrical N,N'-dimethylurea core.

• Analyte: 1,3-Dimethylurea (SDMU). This compound is also a potential transformation product of UDMH and can be challenging to separate from its unsymmetrical isomer, UDMU.[8][9] Using 1,3-Dimethylurea-d6 allows for its distinct and accurate quantification.

• Analyte: Phenylurea Herbicides like Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea). Although diuron is technically a 1,1-dimethylurea derivative, its common degradation products include symmetrically substituted ureas. For a comprehensive analysis of both the parent compound and its metabolites, a suite of standards including deuterated analogues is often employed. Studies have demonstrated the successful synthesis and use of Diuron-d6 for highly accurate quantification in complex matrices like seaweed.[10][11]

Experimental Protocols

No studies directly comparing the two deuterated isomers were found. However, established methods for related analytes provide a clear blueprint for their application. Below is a representative experimental protocol adapted from methods for analyzing phenylurea herbicides by LC-MS/MS.

Protocol: Quantification of Dimethylurea-based Analytes in Water Samples

• Standard Preparation:

  • Prepare individual stock solutions of the analyte (e.g., Monuron or UDMU) and the corresponding internal standard (1,1-Dimethylurea-d6) in methanol (B129727) at a concentration of 1 mg/mL.

  • Create a series of working calibration standards by serially diluting the analyte stock solution.

  • Prepare an internal standard working solution (e.g., 100 ng/mL).

• Sample Preparation (Solid Phase Extraction - SPE):

  • To a 100 mL water sample, add the internal standard working solution to achieve a final concentration of 10 ng/mL.

  • Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by deionized water.

  • Load the spiked water sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analyte and internal standard with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 500 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole with electrospray ionization (ESI) in positive mode.

  • MRM Transitions: Monitor at least two specific precursor-product ion transitions for both the analyte and the internal standard. For example:

    • 1,1-Dimethylurea: m/z 89 -> 46

    • 1,1-Dimethylurea-d6: m/z 95 -> 52

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio (Analyte Area / Internal Standard Area) against the analyte concentration.

  • Determine the concentration of the analyte in the samples using the regression equation from the calibration curve.

Visualizations

The following diagrams illustrate key concepts and workflows in the use of these internal standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 1,3-Dimethylurea [sorachim.com]
• 4. 1,1-Dimethylurea 99 598-94-7 [sigmaaldrich.com]
• 5. atamankimya.com [atamankimya.com]
• 6. 1,3-DIMETHYLUREA - Ataman Kimya [atamanchemicals.com]
• 7. 1,3-Dimethylurea - Wikipedia [en.wikipedia.org]
• 8. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid Simultaneous Quantification of 1-Formyl-2,2-Dimethylhydrazine and Dimethylurea Isomers in Environmental Samples by Supercritical Fluid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1,1-Dimethylurea-d6: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. This guide provides essential safety and logistical information for the proper disposal of 1,1-Dimethylurea-d6, a deuterated analogue of 1,1-Dimethylurea. While specific safety data for the deuterated form is limited, the disposal procedures should be handled with the same precautions as its non-deuterated counterpart.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle 1,1-Dimethylurea-d6 with the appropriate personal protective equipment (PPE). The compound is a solid that can cause skin and eye irritation, and may lead to respiratory irritation.

Key safety measures include:

• Eye Protection: Wear chemical safety goggles or glasses.

• Hand Protection: Use protective gloves.

• Skin Protection: Wear a lab coat and appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required. However, if dust is generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[1][2]

• Ventilation: Ensure work is conducted in a well-ventilated area to avoid dust formation.[1]

In the event of a spill, sweep up the solid material and place it into a suitable, closed container for disposal. Avoid generating dust during cleanup.

Summary of Key Data

The following table summarizes essential quantitative data for 1,1-Dimethylurea, which is expected to be comparable to its deuterated form.

Property	Value
Appearance	Off-white solid powder[1]
Molecular Formula	C₃D₆H₂N₂O
Molecular Weight	94.15 g/mol
Melting Point	179 - 183 °C (354.2 - 361.4 °F)[1]
Solubility	Soluble in water

Step-by-Step Disposal Protocol

The disposal of 1,1-Dimethylurea-d6 must be conducted in accordance with all applicable federal, state, and local regulations. The following steps provide a general framework for its proper disposal.

1. Waste Identification and Classification: Treat 1,1-Dimethylurea-d6 as a hazardous chemical waste.

2. Containerization:

• Collect waste in a clearly labeled, sealed, and compatible container to prevent leaks.

• Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents.[1]

3. Labeling:

• The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name, "1,1-Dimethylurea-d6."

4. Storage:

• Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

5. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.

• Do not dispose of 1,1-Dimethylurea-d6 down the drain or in the regular trash.[1][3] Contaminated packaging should be disposed of as unused product.[3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1,1-Dimethylurea-d6.

Caption: Logical workflow for the safe disposal of 1,1-Dimethylurea-d6.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling 1,1-Dimethylurea-d6

This guide provides immediate safety, operational, and disposal information for researchers, scientists, and drug development professionals handling 1,1-Dimethylurea-d6. The information is based on the safety data for the analogous non-deuterated compound, 1,1-Dimethylurea, and general best practices for handling powdered chemicals.

Assumption of Similar Hazards: No direct safety data for 1,1-Dimethylurea-d6 was found. This guide assumes that the deuterated compound exhibits similar hazard characteristics to 1,1-Dimethylurea.

Hazard Identification and Personal Protective Equipment

1,1-Dimethylurea is classified as a hazardous substance. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) is mandatory to ensure the safety of laboratory personnel.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, powder-free)	To prevent skin contact and irritation.[1][3][4] Double gloving is recommended for enhanced protection.[3]
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from dust particles and potential splashes.[1][4][5][6]
Respiratory Protection	NIOSH-approved N95 dust mask or higher	To prevent inhalation of the powdered compound, which can cause respiratory irritation.[1][7]
Body Protection	Laboratory coat, long-sleeved garments, and closed-toe shoes	To protect skin from accidental exposure.[5][7]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation risks.[1][8]

• Ensure that an eyewash station and safety shower are readily accessible.

• Before handling, read and understand the Safety Data Sheet (SDS) for 1,1-Dimethylurea.[1]

2. Weighing and Dispensing:

• Handle 1,1-Dimethylurea-d6 as a powder. Avoid actions that could generate dust, such as crushing or vigorous shaking.[4][8]

• Use appropriate tools (e.g., spatulas) for transferring the powder.

• If possible, use a balance with a draft shield.

3. Solution Preparation:

• When dissolving the compound, add the powder slowly to the solvent to prevent splashing.

• Keep containers tightly closed when not in use.[1]

4. Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.[9][10]

• Decontaminate all work surfaces and equipment used.

Spill and Emergency Procedures

Spill Response:

• In case of a spill, avoid breathing the dust.[1]

• For small spills, dampen the material with water to prevent it from becoming airborne.[11]

• Carefully sweep or scoop the dampened material into a sealed container for disposal.[4][8]

• Clean the spill area with soap and water.[11]

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[4][12]
Skin Contact	Wash off immediately with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[8][12]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4][8]

Disposal Plan

All waste containing 1,1-Dimethylurea-d6 must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated PPE (gloves, masks) and weighing papers, in a clearly labeled, sealed container.

• Liquid Waste: Collect any solutions containing 1,1-Dimethylurea-d6 in a labeled, sealed waste container.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines. Do not dispose of this chemical down the drain.[12]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,1-Dimethylurea.

Property	Value	Source
Molecular Weight	88.11 g/mol	[2][4]
Melting Point	179 - 183 °C	[4]
Appearance	Off-white powder/solid	[4]

Workflow for Safe Handling of 1,1-Dimethylurea-d6

Caption: Workflow for the safe handling of 1,1-Dimethylurea-d6.

References

• 1. Page loading... [wap.guidechem.com]
• 2. N,N-Dimethylurea | C3H8N2O | CID 11737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pppmag.com [pppmag.com]
• 4. fishersci.com [fishersci.com]
• 5. PPE and Safety for Chemical Handling [acsmaterial.com]
• 6. hazmatschool.com [hazmatschool.com]
• 7. nspcoatings.co.uk [nspcoatings.co.uk]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. sdfine.com [sdfine.com]
• 10. chemos.de [chemos.de]
• 11. N,N'-DIMETHYLUREA | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. fishersci.com [fishersci.com]